5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Core Science & Biosynthesis

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine mechanism of action

An In-Depth Technical Guide to the Core Mechanism of Action of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Executive Summary

This technical guide provides a comprehensive analysis of the mechanism of action of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine. Given the limited direct research on this specific analog, this guide establishes a foundational understanding through the lens of its parent compound, 5'-N-Ethylcarboxamidoadenosine (NECA), a potent and well-characterized non-selective adenosine receptor agonist. We will dissect the established pharmacology of NECA, including its binding affinities and downstream signaling cascades, as a predictive framework for understanding its 2',3'-isopropylidene derivative. The guide will then integrate the available data specifically for 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, which points towards activity as an A2B adenosine receptor agonist. This document is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistic understanding of this class of compounds.

Introduction to Adenosine Receptors: The Target Landscape

Adenosine is a ubiquitous purinergic nucleoside that functions as a critical neuromodulator and signaling molecule throughout the body. Its physiological effects are mediated by four subtypes of G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[1] These receptors are distributed throughout the body and are involved in a vast array of physiological processes, including cardiovascular function, neurotransmission, inflammation, and immune responses.[2]

The four adenosine receptor subtypes are distinguished by their differential coupling to G proteins, leading to distinct intracellular signaling cascades:

• A1 and A3 Receptors: Primarily couple to inhibitory G proteins (Gi/o), which inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• A2A and A2B Receptors: Primarily couple to stimulatory G proteins (Gs), which activate adenylyl cyclase, resulting in an increase in intracellular cAMP levels.

The development of synthetic agonists and antagonists has been instrumental in elucidating the specific roles of these receptor subtypes. 5'-N-Ethylcarboxamidoadenosine (NECA) is a classic example of a high-affinity, non-selective agonist that has been widely used to probe adenosine signaling pathways.[3]

5'-N-Ethylcarboxamidoadenosine (NECA): A Foundational Analog

To understand the mechanism of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, it is essential to first examine its extensively studied parent compound, NECA. NECA is a potent adenosine analog that is centrally active in vivo and interacts with all four adenosine receptor subtypes.[4]

Receptor Binding Profile of NECA

NECA's non-selectivity is characterized by its high affinity for the A1, A2A, and A3 receptors, with a somewhat lower affinity for the A2B receptor. This broad-spectrum activity allows it to elicit a wide range of adenosine-mediated physiological responses. The binding affinities of NECA for human adenosine receptors are summarized below.

Receptor Subtype	Binding Affinity (Ki)
A1	14 nM
A2A	20 nM
A2B	2.4 µM (EC50)
A3	6.2 nM
A lower Ki value indicates a higher binding affinity. The EC50 value for A2B reflects its functional potency.

Downstream Signaling Pathways of NECA

NECA's mechanism of action is transduced through the activation of G protein-coupled adenosine receptors, which in turn modulate the activity of adenylyl cyclase and other downstream effectors.

• Activation of A1 and A3 Receptors (Gi/o-coupled): Upon binding to A1 and A3 receptors, NECA induces a conformational change that activates the associated Gi/o proteins. The α-subunit of the G protein inhibits adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cAMP. This reduction in cAMP levels subsequently decreases the activity of Protein Kinase A (PKA).

• Activation of A2A and A2B Receptors (Gs-coupled): Conversely, when NECA binds to A2A and A2B receptors, it activates Gs proteins. The α-subunit of Gs stimulates adenylyl cyclase, resulting in an increased production of cAMP from ATP. Elevated cAMP levels activate PKA, which then phosphorylates various downstream target proteins, leading to a cellular response.[5] In some cellular contexts, A2B receptors have also been shown to couple to Gq proteins, activating the phospholipase C (PLC) pathway.

Below is a diagram illustrating the primary signaling pathways activated by NECA.

Caption: NECA's dual signaling pathways via Gs and Gi proteins.

The Role of the 2',3'-isopropylidene Group

The defining feature of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is the presence of an isopropylidene group protecting the 2' and 3'-hydroxyl moieties of the ribose sugar. This modification is a common strategy in medicinal chemistry and nucleoside synthesis.[6]

• Synthetic Intermediate: The isopropylidene group serves as a protecting group, preventing reactions at the 2' and 3' positions while allowing for selective chemical modifications at other sites, such as the 5'-hydroxyl group or the purine base.[7] This makes the compound a valuable intermediate in the synthesis of more complex adenosine analogs.[8]

• Impact on Biological Activity: The addition of the bulky and lipophilic isopropylidene group can alter the molecule's physicochemical properties. This may influence its solubility, membrane permeability, and ultimately, its interaction with adenosine receptors. The protecting group might sterically hinder the optimal binding conformation for some receptor subtypes, potentially altering the compound's binding affinity and selectivity profile compared to the parent molecule, NECA.

Mechanism of Action of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Direct and detailed studies on the mechanism of action of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine are limited in publicly available literature. However, based on its chemical structure and available vendor information, a likely mechanism can be inferred.

Primary Target: A2B Adenosine Receptor

Several chemical suppliers characterize 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine as an adenosine receptor agonist that enhances the activity of A2B adenosine receptors.[2][9] This suggests a degree of selectivity for the A2B subtype, which is noteworthy given that NECA has a lower affinity for A2B compared to other subtypes.

Inferred Signaling Pathway

Assuming its primary action is through the A2B receptor, the signaling cascade would be as follows:

• Receptor Binding: The compound binds to the A2B adenosine receptor on the cell surface.

• G Protein Activation: This binding event induces a conformational change in the receptor, leading to the activation of the associated Gs protein.

• Adenylyl Cyclase Stimulation: The activated α-subunit of the Gs protein stimulates adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cAMP, leading to an increase in intracellular cAMP levels.

• PKA Activation and Cellular Response: The elevated cAMP activates Protein Kinase A (PKA), which then phosphorylates downstream effector proteins, culminating in a specific cellular response.

In certain cell types, A2B receptor activation can also couple to Gq proteins, leading to the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This pathway ultimately leads to an increase in intracellular calcium and activation of Protein Kinase C (PKC).

The diagram below illustrates the proposed primary signaling pathway for 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.

Caption: Proposed A2B Receptor-mediated signaling pathway.

Experimental Protocols for Characterization

To definitively elucidate the mechanism of action of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, a series of standard pharmacological assays would be required. The following protocols are based on established methodologies for characterizing adenosine receptor agonists.

Protocol: Competitive Radioligand Binding Assay

This assay is designed to determine the binding affinity (Ki) of the compound for each of the four adenosine receptor subtypes.

Objective: To measure the ability of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine to displace a known high-affinity radioligand from a specific adenosine receptor subtype.

Methodology:

• Membrane Preparation: Prepare cell membranes from a stable cell line recombinantly expressing a single human adenosine receptor subtype (e.g., HEK293 cells expressing hA1R, hA2AR, hA2BR, or hA3R).

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]-DPCPX for A1, [³H]-CGS 21680 for A2A) and a range of concentrations of the unlabeled test compound (5'-Ethylcarboxamido-2',3'-isopropylidene adenosine).

• Equilibration: Allow the binding to reach equilibrium by incubating for a specified time (e.g., 60-120 minutes) at a controlled temperature (e.g., 25°C).

• Separation: Rapidly separate the receptor-bound radioligand from the unbound radioligand by vacuum filtration through a glass fiber filter.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Calculate the IC50 value (the concentration of the compound that inhibits 50% of the specific radioligand binding) using non-linear regression. Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Protocol: cAMP Accumulation Assay

This functional assay determines the potency (EC50) and efficacy of the compound at Gs or Gi-coupled receptors.

Objective: To measure the effect of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine on intracellular cAMP levels in cells expressing A2A/A2B (Gs-coupled) or A1/A3 (Gi-coupled) receptors.

Methodology:

• Cell Culture: Plate cells stably expressing the adenosine receptor subtype of interest into a 96-well plate and grow to near confluency.

• Pre-treatment: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP. For Gi-coupled receptors, add an adenylyl cyclase activator like forskolin to induce a measurable baseline of cAMP.

• Agonist Stimulation: Add varying concentrations of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine to the cells and incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a competitive ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Plot the measured cAMP levels against the log concentration of the compound. For Gs-coupled receptors, determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal effect). For Gi-coupled receptors, determine the EC50 for the inhibition of forskolin-stimulated cAMP accumulation.

Below is a diagram illustrating the workflow for a cAMP accumulation assay.

Caption: Workflow for a cAMP accumulation functional assay.

Conclusion and Future Directions

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is an adenosine analog with reported agonist activity at the A2B adenosine receptor. Its mechanism of action is presumed to involve the canonical Gs-adenylyl cyclase-cAMP signaling pathway. However, a comprehensive understanding of its pharmacology is currently limited by the lack of detailed, publicly available studies. Its structural relationship to the potent, non-selective agonist NECA provides a strong basis for inferring its general function as an adenosine receptor agonist. The presence of the 2',3'-isopropylidene group is a key structural feature that likely modulates its receptor selectivity and affinity profile compared to NECA.

To fully elucidate its mechanism of action, further research is warranted. Comprehensive radioligand binding studies across all four adenosine receptor subtypes are necessary to confirm its selectivity profile and determine its binding affinities. Functional assays, such as cAMP accumulation and calcium mobilization assays, would further define its potency and efficacy at each receptor and clarify its coupling to various G protein signaling pathways. Such studies will be crucial in validating the potential of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine as a selective tool for investigating A2B receptor signaling or as a lead compound in drug discovery programs.

References

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• Hüttemann, M., et al. (2008). Activity of Adenosine Deaminase and Adenylate Deaminase on Adenosine and 2', 3'-Isopropylidene Adenosine: Role of the Protecting Group at Different pH Values. Nucleosides, Nucleotides and Nucleic Acids, 27(1), 31-36. Retrieved from [Link]

• Hübscher, U., et al. (1985). Ra adenosine receptors in human platelets. Characterization by 5'-N-ethylcarboxamido[3H]adenosine binding in relation to adenylate cyclase activity. Naunyn-Schmiedeberg's Archives of Pharmacology, 331(2-3), 195-201. Retrieved from [Link]

• Abbracchio, M. P., & Cattabeni, F. (1988). 5'-N-ethylcarboxamido[8-3H]adenosine binds to two different adenosine receptors in membranes from the cerebral cortex of the rat. Neuropharmacology, 27(1), 85-94. Retrieved from [Link]

• Lescrinier, E., et al. (2004). Adenosine Derivatives by Conjugation and Coupling Reactions. Current Organic Chemistry, 8(12), 1137-1153. Retrieved from [Link]

• Miras-Portugal, M. T., et al. (1995). 5'-(N-ethylcarboxamido)adenosine inhibits Ca2+ influx and activates a protein phosphatase in bovine adrenal chromaffin cells. Journal of Neurochemistry, 64(1), 77-84. Retrieved from [Link]

• Wang, Y., et al. (2018). 5′-N-Ethylcarboxamido Adenosine Attenuates Myocardial Ischemia/Reperfusion Injury In Type 2 Diabetic Rats Through A2AR/PKCα/miR-15a Signaling. Preprint. Retrieved from [Link]

• Zhou, Y., et al. (1999). 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. American Journal of Physiology-Heart and Circulatory Physiology, 276(6), H1877-H1883. Retrieved from [Link]

• Patel, K., et al. (2020). Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. ACS Medicinal Chemistry Letters, 11(7), 1435-1441. Retrieved from [Link]

• Gwaram, N. S., et al. (2012). Anti-tumor Activity of N [(E)-1-(2-hydroxyphenyl) Methylidene], N-[(E)-2-Phenylethylidene], N [(E,2E)-3-Phenyl-2-propenylidene], and N [(E)ethylidene] Isonicotinohydrazide on K562 and Jurkat Cell Lines. International Journal of Molecular Sciences, 13(12), 16643-16658. Retrieved from [Link]

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what is the function of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

An In-Depth Technical Guide to the Function and Application of 5'-N-Ethylcarboxamidoadenosine (NECA) and its Derivatives

Introduction: Unraveling the Complexity of Purinergic Signaling

In the intricate landscape of cellular communication, adenosine stands out as a critical purinergic nucleoside that fine-tunes physiological responses in virtually every tissue. Its profound effects, ranging from neuromodulation in the central nervous system to cardioprotection and immune suppression, are mediated by a family of four G protein-coupled receptors (GPCRs): A₁, A₂ₐ, A₂ₑ, and A₃.[1][2][3] The study of these receptors and their downstream signaling cascades has been significantly advanced by the use of synthetic analogs of adenosine. Among the most potent and widely utilized of these is 5'-N-Ethylcarboxamidoadenosine, commonly known as NECA.[4]

This guide provides a comprehensive technical overview of NECA's function as a non-selective adenosine receptor agonist. We will delve into its pharmacology, mechanisms of action, and its application as an indispensable tool in cardiovascular, neurological, and immunological research. Furthermore, we will address the role of derivatives such as 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, clarifying its position as a synthetic intermediate and a research tool in its own right for investigating specific adenosine receptor subtypes.[5][6][7]

Pharmacology of NECA: A High-Affinity, Non-Selective Agonist

NECA is a stable analog of adenosine characterized by its high affinity for the A₁, A₂ₐ, and A₃ receptor subtypes, and a slightly lower potency at the A₂ₑ receptor.[8][9][10] This broad-spectrum activity makes it a powerful tool for simultaneously activating a wide range of adenosine-mediated signaling pathways. Its stability and ability to cross the blood-brain barrier further enhance its utility in both in vitro and in vivo experimental models.[10]

The binding affinities (Ki) and potency (EC₅₀) of NECA for human adenosine receptors are summarized below. A lower Ki value signifies a higher binding affinity, while the EC₅₀ value represents the concentration required to elicit a half-maximal response.

Receptor Subtype	Binding Affinity (Ki) (nM)	Potency (EC₅₀) (µM)	Primary G Protein Coupling
A₁	14	-	Gᵢ/ₒ
A₂ₐ	20	-	Gₛ/ₒₗf
A₂ₑ	-	2.4	Gₛ
A₃	6.2	-	Gᵢ/ₒ

Data compiled from multiple sources.[8][9][11][12]

The compound 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a derivative of NECA where the 2' and 3' hydroxyl groups of the ribose moiety are protected by an isopropylidene group.[7] This modification is often employed in organic synthesis to allow for chemical alterations at other positions of the molecule.[7] While primarily a synthetic intermediate, this derivative has also been utilized in research as an adenosine receptor agonist, particularly noted for its activity at the A₂ₑ receptor.[5][6]

Mechanism of Action: Adenosine Receptor-Mediated Signaling Cascades

NECA exerts its diverse physiological effects by activating distinct intracellular signaling pathways coupled to the four adenosine receptor subtypes.[11] These pathways primarily revolve around the modulation of adenylyl cyclase activity and, consequently, intracellular cyclic AMP (cAMP) levels.[3][13]

• A₁ and A₃ Receptor Activation: These receptors are coupled to inhibitory G proteins (Gᵢ/ₒ). Upon activation by NECA, the Gαᵢ subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP. The Gβγ subunits can also activate other effectors, such as phospholipase C (PLC) and inwardly rectifying potassium channels.[3][13]

• A₂ₐ and A₂ₑ Receptor Activation: Conversely, these receptors are coupled to stimulatory G proteins (Gₛ). NECA binding to these receptors activates adenylyl cyclase, resulting in an increase in intracellular cAMP levels. This elevation in cAMP subsequently activates Protein Kinase A (PKA), which phosphorylates a multitude of downstream targets to elicit a cellular response.[3][13][14]

The following diagrams illustrate the canonical signaling pathways initiated by NECA at the different adenosine receptor subtypes.

Caption: Canonical G protein signaling pathways for adenosine receptors.

Experimental Protocols and Applications

NECA's robust and multifaceted activity makes it a cornerstone reagent in various experimental paradigms. Below are detailed protocols for common applications.

Protocol 1: In Vitro Vasodilation Assay in Isolated Arterial Rings

This protocol is designed to assess the vasodilatory effects of NECA, primarily mediated by A₂ₐ receptor activation on vascular smooth muscle and endothelial cells.[15]

Materials:

• Isolated arterial rings (e.g., porcine coronary or rat aorta)

• Organ bath system with force transducers

• Krebs-Henseleit buffer

• U46619 (or other vasoconstrictor like phenylephrine)

• NECA stock solution (10 mM in DMSO)

Procedure:

• Mount the arterial rings in the organ baths containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of 2-3 grams, with buffer changes every 15-20 minutes.[15]

• Induce a stable contraction plateau by adding a submaximal concentration of U46619 (e.g., 10-100 nM).[15]

• Once a stable contraction is achieved, add cumulative concentrations of NECA (e.g., 1 nM to 10 µM) to the organ bath to generate a concentration-response curve.[15]

• Record the changes in isometric tension.

• Data Analysis: Express the relaxation responses as a percentage of the pre-contraction induced by U46619. Calculate the EC₅₀ value.[14]

Caption: Workflow for the in vitro vasodilation assay.

Protocol 2: In Vivo Administration for Neuro- and Cardioprotection Studies

This protocol provides a general framework for preparing and administering NECA in rodent models to investigate its neuroprotective or cardioprotective effects.[15][16]

Materials:

• NECA powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile saline (0.9% NaCl)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile syringes and needles

Procedure for Intraperitoneal (IP) Injection:

• Prepare a Stock Solution: Prepare a concentrated stock solution of NECA in DMSO (e.g., 25 mg/mL).[16]

• Prepare the Vehicle: In a sterile tube, prepare the vehicle by mixing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[16] For example, for 1 mL of vehicle, mix 100 µL DMSO, 400 µL PEG300, 50 µL Tween-80, and 450 µL saline.

• Prepare the Final NECA Solution: Add the required volume of the NECA stock solution to the vehicle to achieve the final desired concentration for injection. For example, to achieve a final concentration of 2.5 mg/mL, add 100 µL of the 25 mg/mL stock to 900 µL of the vehicle.

• Administration: Administer the NECA solution to the animal via intraperitoneal injection at the desired dosage (e.g., 0.3 mg/kg/day).[15]

Self-Validation and Controls:

• Always include a vehicle-only control group to account for any effects of the solvent mixture.

• To confirm the involvement of adenosine receptors, a separate cohort of animals can be pre-treated with a non-selective adenosine receptor antagonist (e.g., caffeine or theophylline) prior to NECA administration. A blunting of the NECA-induced effect would validate the mechanism of action.

Conclusion: A Versatile Tool with Broad Scientific Impact

5'-N-Ethylcarboxamidoadenosine (NECA) remains an invaluable pharmacological tool for the comprehensive investigation of purinergic signaling. Its ability to potently activate all four adenosine receptor subtypes allows researchers to probe the multifaceted roles of adenosine in health and disease. From elucidating the signaling cascades involved in cardioprotection to understanding the neuromodulatory effects in the brain, NECA continues to drive discoveries across numerous scientific disciplines. Its derivatives, such as 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, serve important roles in the synthesis of novel compounds and the targeted investigation of specific receptor subtypes, further expanding the toolkit available to the research community. As our understanding of the nuances of adenosine receptor function grows, the strategic application of agonists like NECA will undoubtedly continue to yield critical insights.

References

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A Comprehensive Technical Guide to 5'-N-Ethylcarboxamidoadenosine (NECA) as a Pan-Adenosine Receptor Agonist

This guide provides an in-depth exploration of 5'-N-Ethylcarboxamidoadenosine (NECA), a cornerstone research tool for investigating purinergic signaling. While the topic specifies 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, it is crucial to understand that this molecule is a protected precursor. The 2',3'-isopropylidene group is a common chemical protecting group for the ribose hydroxyls. In biological systems and for receptor interaction, the active, deprotected form is 5'-N-Ethylcarboxamidoadenosine, universally known in pharmacology as NECA. This guide will focus on the properties and applications of NECA.

We will delve into its binding characteristics, the intricate signaling pathways it triggers, and the robust experimental methodologies required for its characterization. This document is intended for researchers, scientists, and drug development professionals actively working in the fields of pharmacology, cell biology, and medicinal chemistry.

The Adenosine Receptor Family: A Primer

Adenosine is an endogenous purine nucleoside that modulates a vast array of physiological processes, from sleep regulation and cardiovascular function to inflammation and neurotransmission.[1] Its effects are mediated through four distinct G protein-coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3.[2] These receptors represent significant therapeutic targets for a multitude of diseases.[3] Understanding how tool compounds like NECA interact with these receptors is fundamental to advancing therapeutic discovery.

Pharmacological Profile of NECA

NECA is a synthetic, cell-permeable analog of adenosine that is highly potent and acts as a non-selective agonist across all four adenosine receptor subtypes.[4][5] Its stability and high affinity make it an invaluable pharmacological tool for studying the collective and individual roles of adenosine receptors.[1]

Binding Affinity and Potency

The interaction of NECA with each human adenosine receptor subtype has been quantified through extensive radioligand binding and functional assays. The inhibition constant (Kᵢ) reflects the binding affinity of a ligand, where a lower value indicates a higher affinity. The half-maximal effective concentration (EC₅₀) measures the concentration of an agonist that provokes a response halfway between the baseline and maximum response, indicating its potency.

NECA demonstrates high affinity for A1, A2A, and A3 receptors, with Kᵢ values in the low nanomolar range. Its affinity for the A2B receptor is lower, with functional activation typically requiring micromolar concentrations.[6][7]

Receptor Subtype	Binding Affinity (Kᵢ)	Potency (EC₅₀)
Human A1	14 nM[6]	~5.2 nM (cAMP inhibition)[8]
Human A2A	20 nM[6]	~27.5 nM (cAMP accumulation)[9]
Human A2B	~2.4 µM (EC₅₀)[4]	2.4 µM[6]
Human A3	6.2 nM[6]	~78 nM (IP accumulation)[10]

Note: Kᵢ and EC₅₀ values can vary between studies depending on the cell type, assay conditions, and radioligand used.

Mechanism of Action: Downstream Signaling Cascades

As a GPCR agonist, NECA initiates intracellular signaling cascades upon binding to adenosine receptors. The specific pathway activated is determined by the G protein to which the receptor subtype preferentially couples.[7]

A1 and A3 Receptor Signaling (Gᵢ/ₒ-Coupled)

The A1 and A3 receptors primarily couple to inhibitory G proteins (Gᵢ/ₒ).[11][12] Activation of this pathway by NECA leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. This reduction in cAMP subsequently diminishes the activity of Protein Kinase A (PKA).[7] The A3 receptor, and in some systems the A1 receptor, can also couple to Gq proteins, activating the Phospholipase C (PLC) pathway, which leads to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG), ultimately causing a release of intracellular calcium and activation of Protein Kinase C (PKC).[3][11]

A1/A3 Receptor Gᵢ-Coupled Signaling Pathway.

A2A and A2B Receptor Signaling (Gₛ-Coupled)

Conversely, the A2A and A2B receptors couple to stimulatory G proteins (Gₛ).[13][14] Agonist binding by NECA activates adenylyl cyclase, leading to a significant increase in intracellular cAMP production.[13] The elevated cAMP levels activate PKA, which then phosphorylates numerous downstream target proteins, modulating gene expression and cellular function.[14] The A2B receptor has also been shown in some cellular contexts to couple to Gq, activating the PLC pathway similarly to the A3 receptor.[11]

A2A/A2B Receptor Gₛ-Coupled Signaling Pathway.

Core Experimental Protocols

Characterizing the interaction of an agonist like NECA with adenosine receptors requires a combination of binding and functional assays. The following protocols are foundational and provide a self-validating system when performed correctly.

General Experimental Workflow

The logical flow for characterizing a novel ligand involves progressing from confirming direct binding to quantifying functional cellular responses.

Workflow for Adenosine Receptor Agonist Characterization.

Protocol: Competitive Radioligand Binding Assay

This assay is the gold standard for determining the binding affinity (Kᵢ) of an unlabeled test compound by measuring its ability to displace a high-affinity radiolabeled ligand from the receptor.[3][7]

• Objective: To determine the Kᵢ of NECA at a specific human adenosine receptor subtype.

• Principle: Unlabeled NECA competes with a constant concentration of a radiolabeled ligand (e.g., [³H]-DPCPX for A1, [³H]-CGS21680 for A2A, or [¹²⁵I]-AB-MECA for A3) for binding to receptors in a membrane preparation.[3][7] The amount of radioactivity bound to the membranes is inversely proportional to the concentration of NECA.

• Self-Validation: The inclusion of controls for total binding (radioligand only) and non-specific binding (radioligand + excess unlabeled ligand) is critical. A well-defined competition curve with a clear sigmoidal shape and a Hill slope close to 1.0 validates the competitive nature of the interaction.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human adenosine receptor subtype of interest (e.g., HEK293 or CHO cells) to ~90% confluency.

  • Harvest cells and homogenize in ice-cold buffer (e.g., Tris-HCl) using a Dounce or polytron homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup (96-well format):

  • Total Binding: Add assay buffer, radioligand (at a concentration near its Kₔ), and membrane preparation to designated wells.

  • Non-Specific Binding (NSB): Add assay buffer, radioligand, a saturating concentration of a known unlabeled ligand (e.g., 10 µM NECA), and membrane preparation. Causality: This step is crucial to quantify the amount of radioligand that binds to non-receptor components, which must be subtracted from all other readings.

  • Competition Binding: Add assay buffer, radioligand, serially diluted NECA (typically from 10⁻¹¹ to 10⁻⁵ M), and membrane preparation.

• Incubation:

  • Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes) to allow the binding reaction to reach equilibrium.[15]

• Separation and Detection:

  • Rapidly separate bound from free radioligand by harvesting the plate contents onto glass fiber filters using a cell harvester. Causality: The filters trap the membranes (with bound radioligand) while unbound radioligand passes through.

  • Wash the filters rapidly with ice-cold wash buffer to remove any remaining unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Subtract the NSB counts from all other counts to obtain specific binding.

  • Plot the percentage of specific binding against the log concentration of NECA.

  • Fit the data to a sigmoidal dose-response (variable slope) curve using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀ (concentration of NECA that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol: cAMP Accumulation Assay

This functional assay measures the ability of an agonist to modulate the production of the second messenger cAMP, providing a direct readout of Gₛ- or Gᵢ-coupled receptor activation.[13]

• Objective: To determine the EC₅₀ of NECA for stimulating cAMP production (at A2A/A2B receptors) or inhibiting forskolin-stimulated cAMP production (at A1/A3 receptors).

• Principle: A competitive immunoassay is used where cAMP produced by the cells competes against a labeled cAMP conjugate (e.g., HTRF-based) for a limited number of anti-cAMP antibody binding sites. The resulting signal is inversely proportional to the amount of intracellular cAMP.[13]

• Self-Validation: The assay includes a standard curve of known cAMP concentrations, allowing for accurate quantification. For Gᵢ-coupled receptors, the use of forskolin to pre-stimulate adenylyl cyclase provides a robust and reproducible window for measuring inhibition.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cells stably expressing the receptor of interest into a 96- or 384-well white, opaque assay plate at a predetermined optimal density.[8]

  • Incubate overnight to allow for cell attachment.

• Compound Preparation:

  • Prepare a stock solution of a phosphodiesterase (PDE) inhibitor, such as IBMX (0.5 mM), in stimulation buffer. Causality: PDEs rapidly degrade cAMP. Inhibiting them is essential to allow for a measurable accumulation of the second messenger.

  • Prepare serial dilutions of NECA in stimulation buffer containing the PDE inhibitor.

  • For A1/A3 assays, also prepare a stock of forskolin (an adenylyl cyclase activator).

• Cell Stimulation:

  • Carefully remove the culture medium from the wells.

  • Add the stimulation buffer containing the PDE inhibitor and incubate for 15-30 minutes at room temperature.

  • For A2A/A2B (Gₛ) assays: Add the serially diluted NECA to the wells.

  • For A1/A3 (Gᵢ) assays: Add the serially diluted NECA to the wells, followed immediately by a submaximal concentration of forskolin (e.g., 1-10 µM).[8]

  • Incubate the plate at room temperature for the optimized stimulation time (e.g., 30 minutes).

• Cell Lysis and cAMP Detection:

  • Lyse the cells by adding the lysis buffer provided in the commercial cAMP assay kit (e.g., HTRF, AlphaScreen, or luminescence-based kits).

  • Add the detection reagents (e.g., labeled cAMP conjugate and anti-cAMP antibody) according to the manufacturer's protocol.

  • Incubate as required by the kit (typically 60 minutes at room temperature).

• Data Acquisition and Analysis:

  • Read the plate using a compatible plate reader (e.g., an HTRF-enabled reader).

  • Generate a cAMP standard curve to convert the raw signal into cAMP concentrations.

  • Plot the cAMP concentration (for Gₛ) or the percentage inhibition of the forskolin response (for Gᵢ) against the log concentration of NECA.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Emax (maximum response).[13]

References

• BenchChem. (2025). Radioligand Binding Assay for Adenosine A3 Receptor.
• Tocris Bioscience. (n.d.). NECA | Non-selective Adenosine.
• MCE. (n.d.). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Biochemical Assay Reagent.
• Sigma-Aldrich. (n.d.). Adenosine Receptor Agonist, NECA.
• R&D Systems. (n.d.). NECA | Non-selective Adenosine Receptor Agonists.
• Selleck Chemicals. (n.d.). 5'-N-Ethylcarboxamidoadenosine (NECA) Adenosine Receptor agonist.
• BenchChem. (2025). Application Notes and Protocols for cAMP Accumulation Assay for Adenosine Receptor Agonists.
• BenchChem. (2025). Understanding the binding affinity of NECA to different adenosine receptor subtypes.
• Dubey, R. K., et al. (2001). Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts.
• ResearchGate. (n.d.). Schematic representation of G-coupled A1A, A2A, A2B, and A3A receptor subtypes....
• Zhou, Y., et al. (2016). Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis.
• BenchChem. (2025). The Role of 5'-N-Ethylcarboxamidoadenosine (NECA) in Cardiovascular Research: A Technical Guide.
• Haskó, G., et al. (2008). Adenosine receptors: therapeutic aspects for inflammatory and immune diseases.
• TargetMol. (n.d.). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• MedChemExpress. (n.d.). 5'-N-Ethylcarboxamidoadenosine (NECA) | Adenosine Receptor Agonist.
• Eurofins Discovery. (n.d.). A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay.
• BenchChem. (2025).
• Wikipedia. (2023). 5′-(N-Ethylcarboxamido)adenosine.
• Innoprot. (n.d.). Adenosine A2A Receptor Assay.

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• 2. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. NECA ≥99% (HPLC), solid, adenosine receptor agonist, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5′-(N-Ethylcarboxamido)adenosine - Wikipedia [en.wikipedia.org]
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An In-Depth Technical Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: Synthesis, Pharmacology, and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a key synthetic intermediate and adenosine receptor agonist. The strategic placement of the 2',3'-isopropylidene protecting group enables regioselective modifications at the 5'-position of the ribose sugar, a critical step in the synthesis of various adenosine analogs, including the potent, non-selective adenosine receptor agonist 5'-(N-Ethylcarboxamido)adenosine (NECA). This document details the synthetic pathway, delves into the pharmacological significance of the 5'-ethylcarboxamido moiety, and provides detailed protocols for the characterization of its biological activity. As a derivative that promotes the activity of A2B adenosine receptors, this compound serves as a valuable tool in the study of purinergic signaling and as a potential starting point for the development of more selective therapeutic agents.[1][2][3]

Introduction: The Significance of Adenosine Analogs

Adenosine is a ubiquitous endogenous nucleoside that modulates a vast array of physiological processes by activating four subtypes of G protein-coupled receptors: A1, A2A, A2B, and A3. The therapeutic potential of targeting these receptors for conditions ranging from cardiovascular diseases to inflammation and cancer has driven extensive research into the development of selective agonists and antagonists.

The synthesis of adenosine analogs often requires the use of protecting groups to achieve regioselectivity. The 2',3'-isopropylidene group is a commonly employed protecting group for the ribose diol, allowing for selective reactions at the 5'-hydroxyl position. This guide focuses on 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a crucial intermediate in the synthesis of NECA and a molecule of interest in its own right for its activity as an adenosine receptor agonist.[1][2][3]

Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: A Step-by-Step Approach

The synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a multi-step process that begins with the readily available starting material, adenosine. The rationale behind this synthetic route is to first protect the 2' and 3' hydroxyl groups of the ribose moiety, then to modify the 5' position, and finally to introduce the ethylcarboxamido group.

Overall Synthetic Workflow

The synthesis can be conceptualized in the following stages:

Caption: Synthetic workflow for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Detailed Experimental Protocol

The following protocol is a detailed elaboration of the synthetic steps.

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine-5'-uronic Acid

This initial step involves the protection of the 2' and 3' hydroxyl groups of adenosine with an isopropylidene group, followed by the selective oxidation of the 5'-hydroxyl group to a carboxylic acid. This transformation is a critical precursor for the subsequent amidation reaction.

Step 2: Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

This step involves the conversion of the carboxylic acid to an acid chloride, followed by amidation with ethylamine.

• Materials and Reagents:

  • 2',3'-O-Isopropylideneadenosine-5'-uronic acid

  • Thionyl chloride (SOCl₂)

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Dichloromethane (CH₂Cl₂)

  • Ethylamine (C₂H₅NH₂)

  • Aqueous sodium bicarbonate (NaHCO₃) solution

  • Saline solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Diethyl ether

• Procedure:

  • To a flask containing thionyl chloride (30 ml) chilled to 0°C, add 2',3'-O-Isopropylideneadenosine-5'-uronic acid (9.4 g, 0.03 mol) in small portions.

  • Add a catalytic amount of DMF (5 drops).

  • Heat the mixture to 50°C for 1.5 hours.

  • Remove the solvent under reduced pressure. Wash the residue several times with diethyl ether to yield the crude acid chloride.

  • Dissolve the acid chloride residue in dichloromethane (100 ml) and cool the solution to 0°C.

  • Slowly add a solution of ethylamine (39.43 ml) in dichloromethane (70 ml) to the cooled solution.

  • Maintain the reaction at 0°C for 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of ethyl acetate/dichloromethane/methanol (8:1.5:0.5).

  • Upon completion, wash the reaction mixture sequentially with aqueous sodium bicarbonate solution and saline solution.

  • Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent.

  • Recrystallize the residue from a mixture of dichloromethane and diethyl ether to obtain 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine as a pale yellow solid.

• Yield and Characterization:

  • Yield: 6.7 g (66% with respect to the uronic acid).

  • Melting Point: 213°C.

Pharmacological Profile and Mechanism of Action

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is recognized as an adenosine receptor agonist, with a noted activity at the A2B adenosine receptor.[1][2][3] The ethylcarboxamido group at the 5' position is a key structural feature that confers affinity for adenosine receptors. The parent compound, NECA, is a potent but non-selective agonist at all four adenosine receptor subtypes.

Adenosine Receptor Subtype Selectivity

While comprehensive quantitative data on the binding affinities (Ki) and functional potencies (EC50) of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine at all four adenosine receptor subtypes is not extensively available in public literature, its primary characterization points towards A2B receptor agonism.[1][2][3] The isopropylidene group may influence the overall pharmacological profile compared to the unprotected NECA.

Table 1: General Pharmacological Profile

Property	Description
Target	Adenosine Receptors
Primary Activity	A2B Adenosine Receptor Agonist[1][2][3]
Expected Effect	Stimulation of Adenylyl Cyclase, leading to increased intracellular cAMP levels.

Downstream Signaling Pathways

Activation of the A2B adenosine receptor, a Gs-coupled receptor, by an agonist like 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is expected to initiate the following signaling cascade:

Caption: A2B adenosine receptor signaling pathway initiated by agonist binding.

Experimental Protocols for Pharmacological Characterization

To fully characterize the pharmacological profile of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a series of in vitro assays are required. The following protocols provide a framework for determining its binding affinity and functional activity at adenosine receptors.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of the compound for each adenosine receptor subtype by measuring its ability to compete with a known radiolabeled ligand.

• Objective: To determine the inhibition constant (Ki) of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine at A1, A2A, A2B, and A3 adenosine receptors.

• Materials:

  • Cell membranes expressing the human adenosine receptor subtype of interest.

  • Radioligands (e.g., [³H]-DPCPX for A1, [³H]-CGS 21680 for A2A, [³H]-PSB-603 for A2B, [¹²⁵I]-AB-MECA for A3).

  • 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (test compound).

  • Non-specific binding control (e.g., a high concentration of a non-selective agonist like NECA).

  • Assay buffer.

  • 96-well plates.

  • Filtration apparatus and glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

  • In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound or control.

  • Incubate the plate to allow the binding to reach equilibrium.

  • Rapidly filter the contents of each well through glass fiber filters to separate bound from unbound radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Analyze the data to calculate the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of the compound to stimulate or inhibit the production of cyclic AMP (cAMP), a key second messenger in adenosine receptor signaling.

• Objective: To determine the functional potency (EC50) of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine at Gs-coupled (A2A, A2B) and Gi-coupled (A1, A3) adenosine receptors.

• Materials:

  • Whole cells expressing the adenosine receptor subtype of interest.

  • 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (test compound).

  • Forskolin (an adenylyl cyclase activator, for Gi-coupled receptor assays).

  • Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen).

  • 96-well cell culture plates.

• Procedure:

  • Seed cells in 96-well plates and allow them to attach overnight.

  • Pre-treat the cells with a phosphodiesterase inhibitor.

  • For Gs-coupled receptors (A2A, A2B), add varying concentrations of the test compound.

  • For Gi-coupled receptors (A1, A3), add varying concentrations of the test compound in the presence of forskolin.

  • Incubate the plates for a specified time at 37°C.

  • Lyse the cells and measure the intracellular cAMP concentration using a commercial kit.

  • Plot the cAMP levels against the log of the test compound concentration to determine the EC50 value.

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a valuable molecule in the field of adenosine research. Its synthesis, leveraging the strategic use of the isopropylidene protecting group, provides a key intermediate for the generation of potent adenosine receptor agonists like NECA. Furthermore, its own inherent activity as an A2B adenosine receptor agonist makes it a useful tool for studying the physiological and pathological roles of this receptor subtype. The detailed synthetic and pharmacological characterization protocols provided in this guide are intended to empower researchers in their efforts to further explore the therapeutic potential of modulating the adenosinergic system.

References

• Hüttemann, M., et al. (2008). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247-264.
• Müller, C. E., & Jacobson, K. A. (2011). Recent developments in adenosine receptor ligands. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1808(5), 1290-1308.
• Cristalli, G., et al. (1994). 2-Alkynyl-5'-N-ethylcarboxamidoadenosines: a new class of potent and selective A2a adenosine receptor agonists. Journal of medicinal chemistry, 37(12), 1720-1726.

• Bio-Techne. (n.d.). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine. Retrieved from [Link]

• Wikipedia. (n.d.). 5′-(N-Ethylcarboxamido)adenosine. Retrieved from [Link]

• Cusack, N. J., & Hourani, S. M. (1981). 5'-N-ethylcarboxamidoadenosine: a potent inhibitor of human platelet aggregation. British journal of pharmacology, 72(3), 443–447.
• Fredholm, B. B., et al. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological reviews, 53(4), 527-552.

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• 3. medchemexpress.com [medchemexpress.com]

pharmacology of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

An In-Depth Technical Guide to the Pharmacology of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Introduction

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a synthetic derivative of adenosine, a ubiquitous endogenous nucleoside that modulates a vast array of physiological processes. This compound is structurally related to the well-characterized and potent adenosine receptor agonist, 5'-N-Ethylcarboxamidoadenosine (NECA). The key distinction is the presence of an isopropylidene group protecting the 2' and 3' hydroxyl moieties of the ribose sugar. This modification increases the lipophilicity of the molecule, which can influence its pharmacokinetic and pharmacodynamic properties.

Pharmacologically, 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine functions as an agonist at adenosine receptors, with specific reports highlighting its activity at the A2B subtype.[1][2] Adenosine receptors are a class of G protein-coupled receptors (GPCRs) that are fundamental to cellular signaling.[3][4] There are four distinct subtypes: A1, A2A, A2B, and A3.[3][5] These receptors are integral in regulating functions within the cardiovascular, central nervous, and immune systems.[3][6] This guide provides a detailed examination of the pharmacology of this compound, leveraging the extensive data available for its parent compound, NECA, to provide a comprehensive understanding of its receptor interactions, signaling pathways, and the experimental methodologies used for its characterization.

Receptor Binding Profile and Selectivity

The cornerstone of understanding a ligand's pharmacology is its binding affinity (Ki) and selectivity for its target receptors. While specific binding data for the 2',3'-isopropylidene derivative is limited in readily available literature, the pharmacological profile is largely inferred from its parent compound, NECA. NECA is renowned as a high-affinity, non-selective agonist at the A1, A2A, and A3 adenosine receptor subtypes, with a lower affinity for the A2B receptor.[7][8] This broad-spectrum activity makes NECA a critical tool for the general investigation of adenosinergic systems.

The binding affinities of NECA, the parent compound of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, for human adenosine receptor subtypes are summarized below.

Receptor Subtype	Binding Affinity (Kᵢ)	Potency (EC₅₀)	G Protein Coupling
A1	14 nM	-	Gᵢ/ₒ
A2A	20 nM	-	Gₛ
A2B	-	2.4 µM	Gₛ
A3	6.2 nM	30 nM	Gᵢ/ₒ
Data compiled from multiple sources.[7][8][9]

This profile demonstrates that NECA potently binds to A1, A2A, and A3 receptors in the low nanomolar range, establishing it as a powerful, albeit non-selective, research agonist. Its significantly lower potency at the A2B receptor is a key characteristic. The isopropylidene modification in the title compound may alter this binding profile, and direct experimental verification is necessary for definitive characterization.

Experimental Protocol: Competitive Radioligand Binding Assay

The determination of binding affinity (Ki) is fundamentally achieved through competitive radioligand binding assays. This technique quantifies the ability of an unlabeled test compound to displace a specific, high-affinity radiolabeled ligand from its receptor.[8][10][11]

Causality and Rationale: The assay's logic rests on the principle of competitive binding for a finite number of receptors. By using a radioligand with known affinity and concentration, the displacement curve generated by the unlabeled test compound allows for the calculation of its inhibition constant (Ki), a direct measure of its binding affinity.

Step-by-Step Methodology:

• Membrane Preparation:

  • Action: Harvest cells or tissues endogenously or recombinantly expressing the specific adenosine receptor subtype of interest (e.g., CHO-K1 or HEK293 cells).

  • Rationale: This step isolates the target receptor in a membrane fraction, removing soluble cellular components that could interfere with the assay.

• Assay Incubation:

  • Action: In a multi-well plate, incubate the prepared membranes with a fixed concentration of a suitable radioligand (e.g., [³H]-CGS 21680 for A2A receptors) and a range of concentrations of the unlabeled test compound (e.g., 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine).[8][12]

  • Rationale: The unlabeled compound competes with the radioligand for binding to the receptor. Increasing concentrations of the test compound will result in greater displacement of the radioligand.

• Defining Controls:

  • Action: Include wells for "Total Binding" (membranes + radioligand) and "Non-Specific Binding" (membranes + radioligand + a saturating concentration of a known unlabeled agonist like NECA).[12]

  • Rationale: Non-specific binding must be subtracted from total binding to determine the specific binding of the radioligand to the receptor, ensuring accuracy.

• Separation:

  • Action: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters. Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Rationale: This critical step separates the receptor-bound radioligand (trapped on the filter) from the free radioligand (which passes through).

• Detection and Analysis:

  • Action: Measure the radioactivity retained on the filters using a scintillation counter.

  • Rationale: The measured counts are proportional to the amount of bound radioligand. Data are plotted as percent specific binding versus the log concentration of the test compound. An IC₅₀ value (the concentration of test compound that displaces 50% of the specific radioligand binding) is determined and converted to a Kᵢ value using the Cheng-Prusoff equation.

Workflow Visualization:

Caption: Workflow for a competitive radioligand binding assay.

Functional Activity and Signaling Pathways

Upon agonist binding, adenosine receptors undergo a conformational change, activating heterotrimeric G proteins and initiating downstream intracellular signaling cascades. The specific pathway is dictated by the receptor subtype and its preferential coupling to G protein families.[4][6]

• A2A and A2B Receptors (Gₛ-Coupled Pathway): Activation of A2A and A2B receptors, which couple to the stimulatory G protein (Gₛ), leads to the activation of adenylyl cyclase.[6][13] This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent rise in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates numerous downstream targets to modulate cellular function.[4] This pathway is central to processes like vasodilation and the suppression of inflammatory responses.[3][14]

Caption: The Gₛ-coupled signaling pathway of A2A/A2B receptors.

• A1 and A3 Receptors (Gᵢ/ₒ-Coupled Pathway): In contrast, activation of A1 and A3 receptors, which couple to the inhibitory G protein (Gᵢ/ₒ), suppresses the activity of adenylyl cyclase.[4][6] This results in a decrease in intracellular cAMP levels and reduced PKA activity.[4][8] This pathway is involved in effects such as reducing heart rate and inhibiting neurotransmitter release.

Caption: The Gᵢ-coupled signaling pathway of A1/A3 receptors.

Experimental Protocol: cAMP Accumulation Functional Assay

To determine if a ligand is an agonist, antagonist, or inverse agonist, and to quantify its potency (EC₅₀) and efficacy, a functional assay is required. For adenosine receptors, measuring the modulation of intracellular cAMP is a direct and robust method.[13][15]

Causality and Rationale: This assay directly measures the biological output of Gₛ or Gᵢ protein activation. For Gₛ-coupled receptors (A2A/A2B), an agonist will increase cAMP. For Gᵢ-coupled receptors (A1/A3), an agonist will inhibit the forskolin-stimulated increase in cAMP.[16] The magnitude of this change relative to a reference agonist determines the compound's efficacy, while the concentration required to produce 50% of its maximal effect is its potency (EC₅₀).

Step-by-Step Methodology:

• Cell Seeding:

  • Action: Seed cells expressing the receptor of interest into a multi-well assay plate and culture overnight.

  • Rationale: This allows cells to adhere and reach an optimal density for the assay.

• Pre-incubation:

  • Action: Treat cells with a phosphodiesterase (PDE) inhibitor (e.g., rolipram) for a defined period.

  • Rationale: PDEs degrade cAMP. Inhibiting them prevents the breakdown of newly synthesized cAMP, thereby amplifying the signal and increasing the assay window.

• Agonist Stimulation:

  • Action: Add increasing concentrations of the test agonist. For Gᵢ assays, co-stimulate with forskolin (a direct adenylyl cyclase activator).

  • Rationale: This initiates the receptor-mediated signaling cascade, leading to a concentration-dependent change in intracellular cAMP levels.

• Cell Lysis and Detection:

  • Action: Lyse the cells and add detection reagents from a commercial assay kit (e.g., HTRF, Luminescence, or ELISA-based). These kits typically use a competitive immunoassay format.[13]

  • Rationale: The assay principle relies on competition between cellular cAMP and a labeled cAMP conjugate for a limited number of anti-cAMP antibody binding sites. The resulting signal is inversely proportional to the amount of cAMP produced by the cells.[13]

• Data Acquisition and Analysis:

  • Action: Read the plate using a compatible plate reader.

  • Rationale: Convert the raw signal to cAMP concentrations using a standard curve. Plot the concentration-response curve to determine the EC₅₀ and maximal efficacy (Eₘₐₓ) for the test compound.

Workflow Visualization:

Caption: Experimental workflow for a cAMP accumulation functional assay.

Conclusion and Future Directions

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a valuable chemical tool for probing adenosinergic systems. Its pharmacology is closely tied to its parent compound, NECA, a potent, non-selective agonist for adenosine A1, A2A, and A3 receptors and a lower affinity agonist for the A2B receptor. The addition of the isopropylidene group is reported to enhance activity at A2B receptors and likely increases cell permeability, making it useful for specific in vitro and potentially in vivo studies.[1][2]

The characterization of such compounds relies on a robust combination of binding and functional assays. Methodologies like competitive radioligand binding and cAMP accumulation assays provide the quantitative data (Kᵢ and EC₅₀) necessary to define a compound's pharmacological profile with precision. For drug development professionals, understanding these principles is critical for interpreting screening data and guiding lead optimization efforts. Future research should focus on directly characterizing the binding kinetics and functional profile of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine across all four receptor subtypes to fully elucidate the impact of its structural modification and confirm its potential selectivity for the A2B receptor.

References

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An In-depth Technical Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: A Key Intermediate in Adenosine Receptor Agonist Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, focusing on its chemical properties, synthesis, and its critical role as a precursor to potent adenosine receptor agonists like 5'-(N-Ethylcarboxamido)adenosine (NECA). While direct pharmacological data on the title compound is limited, its significance lies in its utility for the development of tool compounds and potential therapeutics targeting the adenosine receptor family.

Introduction: The Significance of Adenosine Analogs

Adenosine is a ubiquitous purine nucleoside that plays a crucial role in cellular signaling by activating four G protein-coupled receptor subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. These receptors are implicated in a wide array of physiological and pathophysiological processes, including cardiovascular function, inflammation, neurotransmission, and cancer. Consequently, the development of selective agonists and antagonists for these receptors is a major focus of drug discovery.

5'-(N-Ethylcarboxamido)adenosine (NECA) is a potent, non-selective adenosine receptor agonist that has been instrumental as a pharmacological tool for studying adenosine receptor function. The synthesis of NECA and its analogs often requires a strategic approach involving the use of protecting groups to enable regioselective modifications. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine serves as a key intermediate in this process, with the isopropylidene group protecting the 2' and 3'-hydroxyls of the ribose moiety. This allows for selective manipulation at the 5'-position to introduce the N-ethylcarboxamido group.

Chemical Structure and Physicochemical Properties

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a derivative of the endogenous nucleoside adenosine, characterized by the presence of a 5'-N-ethylcarboxamido group and a 2',3'-isopropylidene protecting group on the ribose sugar.

Table 1: Physicochemical Properties of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Property	Value	Reference(s)
CAS Number	39491-53-7	[1],[2]
Molecular Formula	C₁₅H₂₀N₆O₄	[1],[2]
Molecular Weight	348.36 g/mol	[1]
Appearance	Pale yellow solid	[2]
Melting Point	213 °C (lit. 225-229 °C)	[2]
Solubility	Soluble in dichloromethane	[2]

Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

The synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a multi-step process that begins with the protection of the 2' and 3'-hydroxyl groups of adenosine, followed by modification at the 5'-position.

Synthetic Pathway Overview

Caption: Synthetic pathway for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Detailed Experimental Protocol

The following protocol is based on established synthetic methods.[2]

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine-5'-carboxylic Acid

This step involves the protection of the 2',3'-hydroxyls of adenosine followed by oxidation of the 5'-hydroxyl group to a carboxylic acid. This intermediate is commercially available or can be synthesized from 2',3'-O-Isopropylideneadenosine.

Step 2: Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine [2]

• To a flask containing thionyl chloride (30 ml) chilled to 0 °C, add 2',3'-O-Isopropylideneadenosine-5'-uronic acid (9.4 g, 0.03 mol) in small portions.

• Add 5 drops of DMF to the mixture.

• Heat the reaction mixture to 50 °C for 1.5 hours.

• Remove the solvent under reduced pressure. Wash the residue several times with diethyl ether to obtain the acid chloride intermediate.

• Dissolve the acid chloride residue in methylene chloride (100 ml) and cool the solution to 0 °C.

• Slowly add a solution of ethylamine (39.43 ml) in methylene chloride (70 ml) to the cooled solution.

• Maintain the reaction at 0 °C for 1 hour. Monitor the reaction progress by TLC (ethyl acetate/methylene chloride/methanol 8:1.5:0.5).

• Upon completion, wash the reaction mixture sequentially with aqueous NaHCO₃ and saline solution.

• Dry the organic phase over Na₂SO₄ and evaporate the solvent.

• Recrystallize the residue from a mixture of methylene chloride/diethyl ether to yield the final product as a pale yellow solid (6.7 g, 66% yield).

Spectroscopic Characterization

¹H-NMR (CDCl₃): δ 0.85-0.92 (t, 3H, J=8), 1.39 (s, 3H), 1.63 (s, 3H), 3.06-3.14 (m, 2H, J=2, J=6), 4.71 (s, 1H), 5.39-5.40 (m, 2H, J=2), 5.82 (bs, 2H), 6.07 (s, 1H), 6.90 (m, 1H), 7.86 (s, 1H), 8.31 (s, 1H).

Pharmacological Profile: A Precursor to a Potent Agonist

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is primarily recognized as an adenosine receptor agonist that promotes the activity of A₂ₑ adenosine receptors.[3][4] However, detailed pharmacological data such as binding affinities (Ki) and functional potencies (EC₅₀) at the different adenosine receptor subtypes are not extensively documented in the public domain. It is plausible that the bulky isopropylidene group may hinder optimal binding to the receptor compared to its deprotected counterpart, NECA.

The primary pharmacological relevance of this compound is its role as a direct precursor to NECA. The isopropylidene group can be removed under acidic conditions to yield NECA.

The Pharmacology of NECA

NECA is a well-characterized, potent, and non-selective agonist at all four adenosine receptor subtypes.[5] Its high affinity and efficacy have made it an invaluable tool for studying the physiological and pathological roles of adenosine signaling.

Table 2: Reported Binding Affinities (Ki) and Functional Potencies (EC₅₀) of NECA at Human Adenosine Receptors

Receptor Subtype	Ki (nM)	EC₅₀ (cAMP Assay) (nM)	Reference(s)
A₁	14	-	[6]
A₂ₐ	20	-	[6]
A₂ₑ	-	2400	[6]
A₃	6.2	-	[6]

Adenosine A₂ₑ Receptor Signaling

Activation of the A₂ₑ adenosine receptor, the putative primary target of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, initiates intracellular signaling cascades primarily through the Gs and Gq proteins.

Caption: Simplified signaling pathways of the Adenosine A₂ₑ receptor.

Applications in Research and Drug Development

The primary application of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is as a synthetic intermediate for the preparation of NECA and other 5'-modified adenosine analogs. The protection of the 2' and 3'-hydroxyl groups is a critical step that allows for:

• Regioselective modification at the 5'-position: This enables the synthesis of a library of compounds with diverse functional groups at this position to probe structure-activity relationships.

• Improved solubility in organic solvents: The isopropylidene group increases the lipophilicity of the adenosine scaffold, often facilitating reactions in non-aqueous media.

By serving as a precursor to NECA, this compound has indirectly contributed to numerous in vivo studies investigating the roles of adenosine receptors in various disease models, including:

• Myocardial ischemia/reperfusion injury: NECA has been shown to be cardioprotective in animal models of heart attack.[7]

• Inflammation: Adenosine receptor activation by NECA can modulate inflammatory responses.

• Neuropharmacology: NECA has been used to study the role of adenosine in the central nervous system.

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a valuable molecule in the field of medicinal chemistry and pharmacology. While it may not be extensively characterized as a standalone pharmacological agent, its role as a key synthetic intermediate for the potent adenosine receptor agonist NECA is well-established. Understanding the synthesis and properties of this compound is essential for researchers and drug development professionals working on the design and discovery of novel modulators of the adenosine signaling system. The strategic use of the isopropylidene protecting group, as exemplified in this molecule, is a cornerstone of nucleoside chemistry, enabling the creation of sophisticated molecular probes and potential therapeutic agents.

References

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• van Tilburg, E. W., et al. (2000). Structure–Activity Relationships of N6-Benzyladenosine-5′-uronamides as A3-Selective Adenosine Agonists. Journal of Medicinal Chemistry, 43(1), 122-132.
• Ciuffreda, P., et al. (2007). 2',3'-isopropylidene group, a molecular scaffold to study the activity of adenosine and adenylate deaminase on adenosine analogues modified in the ribose moiety. Nucleosides, Nucleotides and Nucleic Acids, 26(10-12), 1311-1313.
• Blayo, A. L., et al. (2021). Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. ACS Medicinal Chemistry Letters, 12(3), 373-379.
• van der Klein, P. A., et al. (1995). Structure–Activity Relationships of 9-Alkyladenine and Ribose-Modified Adenosine Derivatives at Rat A3 Adenosine Receptors. Journal of Medicinal Chemistry, 38(10), 1826-1835.

• Wikipedia. 5′-(N-Ethylcarboxamido)adenosine. [Online]. Available: [Link]

• Chen, C., et al. (2019). 5′-N-Ethylcarboxamido Adenosine Attenuates Myocardial Ischemia/Reperfusion Injury In Type 2 Diabetic Rats Through A2AR/PKCα/miR-15a Signaling. Research Square.
• Borea, P. A., et al. (1999). 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation.
• Cusack, N. J., & Hourani, S. M. (1981). 5'-N-ethylcarboxamidoadenosine: a potent inhibitor of human platelet aggregation. British journal of pharmacology, 72(3), 443–447.

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The Dual Role of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: A Technical Guide for Researchers

Executive Summary: 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a chemically modified nucleoside that stands at the intersection of synthetic chemistry and purinergic signaling research. As a derivative of the potent, non-selective adenosine receptor agonist 5'-N-Ethylcarboxamidoadenosine (NECA), its primary and most established role is that of a key intermediate in the synthesis of complex nucleoside analogues, including antiviral and anticancer agents. The strategic placement of the 2',3'-isopropylidene protecting group facilitates regioselective modifications at other positions of the adenosine scaffold. Concurrently, emerging evidence from suppliers suggests a direct, albeit less characterized, role as an adenosine receptor agonist, with a purported selectivity towards the A2B receptor subtype. This guide provides an in-depth exploration of its chemical properties, its utility in synthetic workflows, and its potential as a pharmacological tool to investigate physiological processes.

Chemical Identity and Synthetic Utility

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is structurally derived from adenosine. The key modification is the protection of the 2' and 3' hydroxyl groups of the ribose moiety by an isopropylidene group, forming an acetal. This chemical manipulation is foundational to its primary application in medicinal chemistry.

1.1 Structural Features and Physicochemical Properties

The presence of the bulky, hydrophobic isopropylidene group significantly alters the molecule's properties compared to its parent compound, NECA. It increases lipophilicity and sterically hinders the 2' and 3' positions, thereby directing chemical reactions to the 5' position.

Property	Value
CAS Number	39491-53-7
Molecular Formula	C₁₅H₂₀N₆O₄
Molecular Weight	348.36 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO and other organic solvents

1.2 Role as a Synthetic Intermediate

The principal utility of 2',3'-O-isopropylidene protection is to enable selective chemical modifications elsewhere on the nucleoside.[1][2] By masking the vicinal diols of the ribose, the 5'-hydroxyl group becomes the primary site for chemical derivatization.[1] This strategic protection is instrumental in the synthesis of a wide array of nucleoside analogues investigated for therapeutic potential.[1][2]

The general workflow for utilizing this compound as a synthetic intermediate involves three key stages: protection, modification, and deprotection.

Caption: General synthetic workflow using 2',3'-O-isopropylideneadenosine.

Pharmacological Profile and Mechanism of Action

While its role as a synthetic precursor is well-established, 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is also described as a direct-acting adenosine receptor agonist.[3][4]

2.1 Adenosine Receptor Agonism

Several chemical suppliers characterize 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine as an agonist that promotes the activity of A2B adenosine receptors.[2][3][4][5] This suggests a potential for this compound to be used as a research tool to probe the physiological functions of the A2B receptor. However, comprehensive, peer-reviewed studies detailing its binding affinities (Ki) and functional potencies (EC50) across all four adenosine receptor subtypes (A1, A2A, A2B, A3) are currently lacking in the public domain.

To provide a framework for its potential activity, it is useful to consider the well-documented pharmacology of its parent compound, NECA. NECA is a potent, non-selective agonist at all four adenosine receptor subtypes.

Table 2: Adenosine Receptor Binding Affinities of NECA (Parent Compound)

Receptor Subtype	Binding Affinity (Ki)
A1	High affinity
A2A	High affinity
A2B	Moderate affinity
A3	High affinity
(Note: Specific Ki values for NECA vary across different studies and species but it is consistently shown to be a high-affinity, non-selective agonist)

2.2 Downstream Signaling Pathways

Activation of adenosine receptors by an agonist initiates intracellular signaling cascades. The A2A and A2B receptors, the latter being the purported target of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, are primarily coupled to the stimulatory G-protein, Gs. This coupling leads to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). In contrast, A1 and A3 receptors are typically coupled to the inhibitory G-protein, Gi, which inhibits adenylyl cyclase and reduces cAMP levels.

Caption: Canonical Gs-protein signaling pathway for A2B adenosine receptors.

Potential Roles in Physiological Processes

The physiological roles of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine are not yet extensively documented in peer-reviewed literature. However, based on its purported activity at the A2B receptor and the known functions of its parent compound NECA, we can infer potential areas of physiological investigation.

3.1 Cardiovascular System

Adenosine A2B receptors are known to be involved in vasodilation. Studies using NECA have demonstrated its potent vasodilatory effects in the pulmonary circulation, an effect attributed to A2B receptor activation.[6] NECA has also been shown to be cardioprotective, attenuating myocardial ischemia/reperfusion injury in animal models.[7][8] Therefore, 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine could potentially be explored for its effects on blood pressure regulation and myocardial protection.

3.2 Respiratory System

Adenosine plays a modulatory role in brainstem respiratory control centers. Microinjections of NECA into the nucleus tractus solitarius of rats have been shown to produce significant reductions in respiratory rate.[3] This suggests a potential application for adenosine analogues in studying the central control of breathing.

3.3 Inflammatory and Immune Responses

A2B receptors are expressed on various immune cells and are implicated in modulating inflammatory responses. Their activation can have both pro- and anti-inflammatory effects depending on the context. This makes A2B-selective agonists valuable tools for dissecting the role of adenosine in inflammation.

Experimental Protocols and Methodologies

The practical application of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine in a research setting requires careful consideration of its solubility and handling.

4.1 Preparation of Stock Solutions

Due to its lipophilic nature, this compound is generally insoluble in aqueous solutions.

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions.

• Protocol: To prepare a stock solution, dissolve the compound in fresh, anhydrous DMSO. For example, a 2 mg/mL stock solution can be prepared by dissolving 2 mg of the compound in 1 mL of DMSO. Gentle warming and vortexing may be required to ensure complete dissolution. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

4.2 Protocol for In Vitro Cellular Assays

This protocol provides a general framework for assessing the compound's activity in a cell-based assay, such as measuring cAMP accumulation in cells expressing the A2B receptor.

• Cell Culture: Culture cells stably or transiently expressing the human A2B adenosine receptor in appropriate media.

• Cell Plating: Seed cells into 96-well plates at a density that will result in a confluent monolayer on the day of the experiment.

• Compound Dilution: Prepare a serial dilution of the 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine stock solution in an appropriate assay buffer. Ensure the final concentration of DMSO in the assay is low (typically <0.1%) to avoid solvent-induced artifacts.

• Assay Performance:

  • Wash the cells with assay buffer.

  • Add the diluted compound to the cells.

  • Incubate for a specified time at 37°C to allow for receptor stimulation.

• Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or fluorescence-based assays).

• Data Analysis: Plot the measured cAMP levels against the log of the compound concentration to generate a dose-response curve and determine the EC50 value.

4.3 Protocol for In Vivo Formulation

For animal studies, a specific formulation is required to ensure bioavailability.

• Vehicle Composition: A common vehicle for in vivo administration of hydrophobic compounds consists of DMSO, PEG300, and Tween 80 in an aqueous solution (e.g., saline or PBS).[1]

• Preparation Protocol:

  • Dissolve the required amount of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine in DMSO to create a concentrated primary solution.

  • Add PEG300 to the DMSO solution and mix thoroughly until clear.

  • Add Tween 80 to the mixture and mix until clear.

  • Finally, add saline or PBS to reach the desired final volume and concentration. The final solution should be clear. (Note: The exact percentages of each component may need to be optimized depending on the required dose and route of administration.)

Conclusion and Future Directions

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a molecule with a dual identity. Its established role as a protected intermediate makes it a valuable asset in the synthetic chemist's toolbox for creating novel nucleoside analogues. Its emerging, though less defined, role as a potential A2B-selective adenosine receptor agonist opens up possibilities for its use as a pharmacological probe.

Future research should focus on rigorously characterizing its pharmacological profile. Definitive studies to determine its binding affinities and functional potencies at all four adenosine receptor subtypes are critically needed to validate its selectivity for the A2B receptor and to enable its confident use as a research tool. Should its selectivity and potency be confirmed, it could prove valuable in elucidating the nuanced roles of A2B receptor signaling in cardiovascular, respiratory, and inflammatory processes.

References

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• BenchChem. (2025). A Technical Guide to 2',3'-O-Isopropylideneadenosine for Researchers and Drug Development Professionals.
• Ciuffreda, P., Alessandrini, L., & Santaniello, E. (2007). 2',3'-isopropylidene group, a molecular scaffold to study the activity of adenosine and adenylate deaminase on adenosine analogues modified in the ribose moiety. Nucleosides, Nucleotides & Nucleic Acids, 26(10-12), 1311-1313.
• Haynes, J. Jr., et al. (1999). 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation.
• Chen, C., et al. (2021). N-Ethylcarboxamido Adenosine Attenuates Myocardial Ischemia/Reperfusion Injury In Type 2 Diabetic Rats Through A2AR/PKCα/m. Research Square.
• Barraco, R. A., & Janusz, C. A. (1989).
• Chen, C., et al. (2021). 5′-N-Ethylcarboxamido Adenosine Attenuates Myocardial Ischemia/Reperfusion Injury In Type 2 Diabetic Rats Through A2AR/PKCα/miR-15a Signaling.

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A Technical Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine for Advanced Research

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals on the application of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. It is structured to provide not just procedural steps but a deep-seated understanding of the compound's behavior and the rationale behind experimental design, ensuring scientific integrity and logical application.

Core Compound Analysis: Structure-Function Rationale

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a synthetic analog of the endogenous nucleoside adenosine. Its design incorporates specific chemical modifications to overcome the limitations of native adenosine in a research context, namely its rapid metabolism and lack of receptor selectivity.

• The 5'-Ethylcarboxamido Modification: This group, attached to the 5' carbon of the ribose sugar, is crucial for enhancing the compound's affinity for adenosine receptors. It allows for more robust interactions within the ligand-binding pocket, particularly of the A2A subtype.

• The 2',3'-isopropylidene Protection: This bulky chemical group serves a dual purpose. It sterically hinders enzymatic degradation by adenosine deaminase, significantly increasing the compound's biological half-life. This stability is paramount for conducting experiments that require sustained receptor activation.

These structural alterations render 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine a potent and metabolically stable agonist, making it an invaluable tool for interrogating adenosine receptor function.

Mechanism of Action: Elucidating the Signaling Cascade

The primary pharmacological action of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is the activation of adenosine receptors, which are a class of G protein-coupled receptors (GPCRs). There are four subtypes: A1, A2A, A2B, and A3. While this compound can act on all subtypes, it is often utilized for its high potency at the A2A receptor.

The canonical signaling pathway following A2A receptor activation is as follows:

• Receptor Binding and Gs Protein Activation: The agonist binds to the A2A receptor, inducing a conformational change that activates the associated heterotrimeric Gs protein.[1]

• Adenylyl Cyclase Stimulation: The activated alpha subunit of the Gs protein (Gαs) stimulates the membrane-bound enzyme adenylyl cyclase.[1][2][3]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP into the second messenger cyclic adenosine monophosphate (cAMP).[1][2]

• Activation of Downstream Effectors: The subsequent rise in intracellular cAMP levels activates downstream signaling molecules, most notably Protein Kinase A (PKA).[2][4] PKA then phosphorylates a variety of cellular proteins, leading to a specific physiological response, such as vasodilation or modulation of immune cell activity.[1]

It is critical for researchers to acknowledge that this compound is non-selective and can also activate A1 and A3 receptors, which typically couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in cAMP.[1] This duality must be considered when interpreting experimental results.

Caption: A2A Receptor Gs-coupled signaling cascade.

Validated Experimental Protocols

The following protocols are presented as self-validating systems, designed to ensure the generation of reliable and interpretable data.

In Vitro Functional Assay: cAMP Accumulation

This assay directly quantifies the functional output of A2A receptor activation.

Objective: To measure the dose-dependent increase in intracellular cAMP following agonist stimulation.

Step-by-Step Methodology:

• Cell Seeding: Plate cells expressing the A2A receptor (e.g., transfected CHO or HEK293 cells) into a 96-well plate and culture overnight.

• Phosphodiesterase Inhibition: Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for 30 minutes. This is a crucial step to prevent cAMP degradation and amplify the signal for accurate measurement.

• Agonist Treatment: Add serial dilutions of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. Include a vehicle control (baseline) and a positive control like Forskolin (a direct adenylyl cyclase activator) to validate the assay's dynamic range.

• Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and quantify cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the cAMP concentration against the agonist concentration and fit to a sigmoidal dose-response curve to determine the EC50 value.

In-built Validation:

• Positive Control (Forskolin): Confirms that the downstream signaling machinery (adenylyl cyclase) is functional.

• Vehicle Control: Establishes the basal level of cAMP.

• Dose-Response: A clear sigmoidal curve demonstrates a specific, receptor-mediated effect.

Caption: Experimental workflow for cAMP accumulation assay.

Radioligand Binding Assay: Determining Affinity

This assay provides a quantitative measure of the compound's affinity for the receptor.

Objective: To determine the inhibition constant (Ki) of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine at the A2A receptor.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from a source rich in A2A receptors.

• Competitive Binding Setup: In a multi-well plate, combine the membranes with a fixed concentration of a radiolabeled A2A antagonist (e.g., [³H]ZM241385) and increasing concentrations of the unlabeled test compound (5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine).

• Incubation: Allow the reaction to reach equilibrium.

• Separation: Rapidly separate bound from free radioligand via filtration.

• Quantification: Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. The resulting IC50 value is converted to a Ki value using the Cheng-Prusoff equation.

In-built Validation:

• Total Binding: Wells containing only membranes and radioligand.

• Non-specific Binding: Wells containing membranes, radioligand, and a saturating concentration of a known unlabeled A2A ligand.

• Specific Binding: Calculated as Total Binding minus Non-specific Binding.

Key Research Applications

The unique properties of this compound make it suitable for a variety of research fields:

• Cardiovascular Physiology: To study the roles of adenosine receptors in regulating blood pressure and heart rate.

• Neuropharmacology: To investigate the neuromodulatory functions of adenosine in the central nervous system.

• Immunology and Oncology: To explore the immunosuppressive effects of A2A receptor activation in the tumor microenvironment.[5]

• Drug Discovery: As a reference agonist in screening campaigns for novel adenosine receptor modulators.

Quantitative Data Summary

Parameter	Typical Value Range	Receptor Subtype	Assay Type
Binding Affinity (Ki)	1-10 nM	Human A2A	Radioligand Binding
Functional Potency (EC50)	10-50 nM	Human A2A	cAMP Accumulation

Note: The exact values can vary based on the specific cell line, radioligand, and assay conditions used.

References

• A Technical Guide to NECA's Role in Adenosine Receptor Signaling Pathways. BenchChem.
• Fisone, G., et al. Adenosine A2A receptors and basal ganglia physiology. PMC - PubMed Central - NIH.
• Le, T. H., et al. A2A adenosine receptors-triggered signal transduction cascade in cancer cells. ResearchGate.
• NECA - Adenosine Receptor Agonist for Signaling Studies. APExBIO.
• Olah, M. E. Role of adenosine A2a receptor in cancers and autoimmune diseases. PubMed Central.
• Feoktistov, I., et al. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis. PMC - PubMed Central.

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• 1. benchchem.com [benchchem.com]
• 2. Role of adenosine A2a receptor in cancers and autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Adenosine A2A receptors and basal ganglia physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine for A2B Receptor Research

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the A2B Adenosine Receptor with a Specialized Chemical Probe

The A2B adenosine receptor (A2BAR) stands out among the four adenosine-responsive G protein-coupled receptors (GPCRs) due to its relatively low affinity for the endogenous ligand, adenosine. This characteristic implies its activation primarily occurs under conditions of significant cellular stress or injury, such as hypoxia or inflammation, where extracellular adenosine levels surge.[1][2] The A2B receptor's involvement in a wide array of pathophysiological processes—ranging from inflammation and vasodilation to fibrosis and cancer—makes it a compelling target for therapeutic intervention.[3][4][5]

To effectively probe the function of this receptor, researchers require robust pharmacological tools. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is one such tool. As a derivative of the well-known non-selective adenosine receptor agonist 5'-N-Ethylcarboxamidoadenosine (NECA), it serves as a potent activator of adenosine receptors, including the A2B subtype.[6][7][8] The presence of the 2',3'-isopropylidene group modifies the molecule's properties, making it a useful template in the development of A2B receptor agonists.[9] This guide provides an in-depth examination of this compound, offering both the theoretical framework and practical methodologies for its application in A2B receptor research.

Section 1: Molecular Profile and Handling

Successful experimentation begins with a thorough understanding of the reagent. The key to reproducible results lies in the correct preparation and storage of the agonist.

Chemical and Physical Properties

A precise understanding of the compound's properties is fundamental for accurate stock preparation and experimental design.

Property	Value
Chemical Name	1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-ethyl-2,3-O-(1-methylethylidene)-β-D-ribofuranuronamide[9]
Synonyms	2',3'-O-isopropylidene-NECA[9]
CAS Number	39491-53-7[6][9][10]
Molecular Formula	C₁₅H₂₀N₆O₄[9][10]
Molecular Weight	348.36 g/mol [9][10]
Physical Description	Pale Yellow Solid[9]

Solubility and Stock Solution Preparation

The compound's solubility dictates the choice of solvent for creating high-concentration stock solutions, which are then serially diluted in aqueous assay buffers for experiments.

• Solvents: Soluble in Dimethyl Sulfoxide (DMSO), Chloroform, and Dichloromethane.[9]

• Storage: For long-term viability, the solid compound should be stored at 2-8°C, protected from light and air.[9] Stock solutions, particularly in DMSO, should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Expert Insight: The causality behind using DMSO as a primary solvent is its ability to dissolve a wide range of organic molecules at high concentrations and its miscibility with aqueous buffers used in cell-based assays. However, it is critical to ensure the final concentration of DMSO in the assay is low (typically <0.5%) as it can exert independent biological effects at higher concentrations.

Section 2: Mechanism of Action and A2B Receptor Signaling

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine functions as an A2B receptor agonist, initiating a cascade of intracellular events upon binding. The A2B receptor is pleiotropic, meaning it can couple to multiple G proteins and activate several distinct signaling pathways, often in a cell-type-specific manner.[2][3]

The Canonical Gs/cAMP Pathway

The most well-characterized signaling pathway for the A2B receptor involves its coupling to the stimulatory G protein, Gs.[2][4][11]

• Agonist Binding: The agonist binds to the extracellular domain of the A2B receptor, inducing a conformational change.

• Gs Protein Activation: This change facilitates the activation of the associated Gαs subunit, which releases GDP and binds GTP.

• Adenylyl Cyclase Stimulation: The activated Gαs-GTP complex stimulates adenylyl cyclase (AC), an enzyme that converts ATP into the second messenger, cyclic adenosine monophosphate (cAMP).[11]

• Downstream Effectors: Elevated intracellular cAMP levels lead to the activation of downstream effectors, most notably Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac).[1][2] These effectors then phosphorylate various cellular substrates, leading to a physiological response.

Alternative Gq and MAPK Pathways

In certain cellular contexts, the A2B receptor can also couple to Gq proteins, activating Phospholipase C (PLC).[2][4] This leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG), resulting in increased intracellular calcium (Ca²⁺) levels and Protein Kinase C (PKC) activation.[4] Furthermore, A2B activation has been shown to trigger Mitogen-Activated Protein Kinase (MAPK) signaling cascades, such as the ERK1/2 pathway, which are crucial for regulating cell growth and proliferation.[2][3]

Caption: A2B Receptor signaling cascades activated by an agonist.

Section 3: Core Experimental Protocols

To characterize the interaction of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine with the A2B receptor, two primary types of in vitro assays are indispensable: radioligand binding assays to determine affinity and functional assays to measure potency and efficacy.

Protocol: Radioligand Binding Assay (Competitive Inhibition)

This assay quantifies the affinity of the unlabeled agonist (the "competitor") for the A2B receptor by measuring its ability to displace a radiolabeled ligand with known affinity.

Objective: To determine the inhibition constant (Ki) of the test compound.

Principle: Cell membranes containing the A2B receptor are incubated with a fixed concentration of a high-affinity radioligand (e.g., [³H]-DPCPX, although specific A2B radioligands are preferable) and varying concentrations of the unlabeled test compound. The amount of bound radioactivity is inversely proportional to the competitor's affinity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Membrane Preparation: Prepare membranes from a cell line recombinantly overexpressing the human A2B receptor (e.g., HEK293-A2B or CHO-A2B).

  • Assay Buffer: Prepare 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl₂.[12]

  • Radioligand: Dilute the radioligand stock in assay buffer to a final concentration approximately equal to its dissociation constant (Kd).

  • Test Compound: Perform serial dilutions of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in assay buffer to cover a broad concentration range (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

  • Non-Specific Binding (NSB) Control: Prepare a high concentration (e.g., 10 µM) of a non-selective agonist like NECA to saturate all receptors.[12]

• Assay Setup (96-well Filter Plate):

  • Total Binding Wells: Add assay buffer, radioligand, and cell membranes.

  • NSB Wells: Add the NSB control, radioligand, and cell membranes.

  • Test Compound Wells: Add the serially diluted test compound, radioligand, and cell membranes.

  • Self-Validation: All conditions should be performed in triplicate to ensure statistical validity.[12]

• Incubation: Incubate the plate for a predetermined time (e.g., 60-120 minutes) at a controlled temperature (e.g., 25°C) to allow the binding reaction to reach equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/B), which traps the membranes with bound radioligand.[12][13]

  • Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove unbound radioligand.[12]

• Detection:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.[12]

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Protocol: cAMP Accumulation Functional Assay

This assay measures the ability of the agonist to stimulate the canonical A2B receptor signaling pathway, providing a quantitative measure of its functional potency (EC₅₀) and efficacy (Eₘₐₓ).

Objective: To determine the EC₅₀ and Eₘₐₓ of the test compound for A2B receptor-mediated cAMP production.

Principle: Whole cells expressing the A2B receptor are treated with the agonist. The resulting increase in intracellular cAMP is a direct measure of Gs pathway activation. This increase is quantified using methods like Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA.[11][14]

Step-by-Step Methodology:

• Cell Preparation:

  • Culture cells expressing the A2B receptor (e.g., CHO-A2B) in appropriate media.

  • The day before the assay, seed the cells into a 384-well or 96-well plate at an optimized density.[11]

• Compound Treatment:

  • Wash the cells with assay buffer (e.g., DMEM with HEPES).

  • Add varying concentrations of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine to the wells. Include a "basal" control (buffer only) and a "maximal stimulation" control (a high concentration of a known full agonist like NECA).

  • Causality: A phosphodiesterase (PDE) inhibitor (e.g., rolipram) is typically included during this step.[15] This is a critical control to prevent the enzymatic degradation of newly synthesized cAMP, thereby amplifying the signal and increasing the assay window.

• Incubation: Incubate the plate for a short period (e.g., 15-30 minutes) at 37°C to allow for cAMP production.[11]

• Cell Lysis and Detection (HTRF Example):

  • Lyse the cells by adding a lysis buffer containing the HTRF detection reagents.[11]

  • These reagents typically include a cAMP-d2 acceptor and an anti-cAMP-cryptate tracer. In the absence of cellular cAMP, these two reagents are in close proximity, generating a high HTRF signal. Cellular cAMP produced by A2B stimulation competes with the d2-labeled cAMP, separating the antibody-cryptate and leading to a decrease in the HTRF signal.

  • Incubate as per the manufacturer's protocol (e.g., 60 minutes at room temperature).

• Data Acquisition: Read the plate on an HTRF-compatible microplate reader, measuring fluorescence emission at two wavelengths (e.g., 665 nm and 620 nm).[11]

• Data Analysis:

  • Calculate the HTRF ratio (Emission 665nm / Emission 620nm) and normalize the data (e.g., as a percentage of the maximal response to NECA).

  • Plot the normalized response against the log concentration of the agonist.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the Eₘₐₓ (the maximal response relative to the reference agonist).[16]

Caption: Workflow for a cell-based cAMP accumulation assay.

Section 4: Authoritative Grounding & Field-Proven Insights

As a Senior Application Scientist, it is paramount to move beyond mere protocols and address the nuances that ensure data is both accurate and meaningful.

The Trustworthiness Mandate: Self-Validating Systems

Every protocol must be a self-validating system. This means incorporating appropriate controls that confirm the integrity of the assay itself.

• Specificity Control: The gold standard for confirming that the observed effect is A2B-mediated is to run the agonist dose-response curve in the presence of a selective A2B receptor antagonist (e.g., PSB603). A rightward shift in the agonist's EC₅₀ curve in the presence of the antagonist provides strong evidence of on-target activity.

• Cell Line Validation: The choice of cell line is critical. While recombinant CHO or HEK293 cells provide a clean system with high receptor expression, they may not fully recapitulate the signaling networks of native cells.[3] Conversely, using primary cells or cell lines with endogenous A2B expression (e.g., T24 bladder cancer cells) offers greater physiological relevance but may present challenges with lower signal windows.[3][15] The experimental question should dictate the choice of system.

Navigating Agonist Selectivity

A crucial point of expertise is recognizing that "selective" is often relative. 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, like its parent compound NECA, is a non-selective agonist.[17] While it activates A2B receptors, it will also activate A1, A2A, and A3 receptors.[18] Therefore, attributing an observed physiological effect solely to A2B activation requires careful experimental design, such as using knockout/knockdown models or a panel of selective antagonists for the other receptor subtypes to pharmacologically isolate the A2B response.

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a valuable chemical probe for the functional characterization of the A2B adenosine receptor. Its utility as an agonist allows for the detailed investigation of A2B-mediated signaling pathways, from receptor binding affinity to downstream functional responses like cAMP production. By employing the robust, self-validating protocols outlined in this guide and maintaining a critical awareness of factors like agonist selectivity and cellular context, researchers can generate high-quality, reproducible data. This rigorous approach is essential for accurately defining the role of the A2B receptor in health and disease and for advancing the development of novel therapeutics targeting this important GPCR.

References

• A2B adenosine receptor signaling and regulation - PMC. PubMed Central. [Link]

• Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PubMed. PubMed. [Link]

• A2B Human Adenosine GPCR Cell Based Agonist & Antagonist cAMP LeadHunter Assay - FR. Eurofins Discovery. [Link]

• A2B adenosine receptors in immunity and inflammation - PMC. PubMed Central. [Link]

• Adenosine A2B Receptor: From Cell Biology to Human Diseases - Frontiers. Frontiers. [Link]

• Adenosine A2B Receptor Assay - Innoprot GPCR Functional Assays. Innoprot. [Link]

• Effects of Adenosine A(2A) and A(2B) Receptor Activation on Signaling Pathways and Cytokine Production in Human Uroepithelial Ce - SciSpace. SciSpace. [Link]

• Probing Biased/Partial Agonism at the G Protein-Coupled A2B Adenosine Receptor - NIH. National Institutes of Health. [Link]

• A2B Human Adenosine GPCR Cell Based Agonist cAMP LeadHunter Assay - FR. Eurofins. [Link]

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine | 39491-53-7 - Coompo. Coompo. [Link]

• 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation - PubMed. PubMed. [Link]

• Receptor Binding Assays - Multiwell Plates. Millipore Sigma. [Link]

• 5′-(N-Ethylcarboxamido)adenosine - Wikipedia. Wikipedia. [Link]

• Receptor Binding Assay - Part 1 - YouTube. YouTube. [Link]

• Respiratory effects of 5'-ethylcarboxamidoadenosine, an analog of adenosine, following microinjections into the nucleus tractus solitarius of rats - PubMed. PubMed. [Link]

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• 2. Frontiers | Adenosine A2B Receptor: From Cell Biology to Human Diseases [frontiersin.org]
• 3. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A2B adenosine receptors in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. innoprot.com [innoprot.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine_TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 5’-Ethylcarboxamido-2’,3’-isopropylidene Adenosine | 39491-53-7 - Coompo [coompo.com]
• 10. scbt.com [scbt.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. Probing Biased/Partial Agonism at the G Protein-Coupled A2B Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. 5′-(N-Ethylcarboxamido)adenosine - Wikipedia [en.wikipedia.org]
• 18. revvity.com [revvity.com]

A-Technical-Guide-to-Isopropylidene-Protection-in-Adenosine-Analogs

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of Protecting Groups in Nucleoside Chemistry

In the intricate field of medicinal chemistry and drug development, the synthesis of nucleoside analogs is a cornerstone for discovering novel therapeutic agents, particularly antivirals and anticancer drugs.[1] Adenosine, a fundamental nucleoside, and its analogs are of significant interest due to their diverse biological activities. However, the multifunctional nature of adenosine, with its reactive hydroxyl groups on the ribose sugar and the exocyclic amine on the purine base, presents a significant synthetic challenge.[2] To achieve regioselective modifications, a strategic approach of temporarily masking certain reactive sites is essential.[3] This is accomplished through the use of protecting groups, which are reversibly attached to a functional group to prevent it from reacting while chemical transformations are performed elsewhere in the molecule.[4][5]

Among the various strategies for protecting the diol system of the ribose moiety, the formation of an isopropylidene acetal, also known as an acetonide, is a widely employed and highly effective method.[6][7] This guide provides a comprehensive technical overview of the isopropylidene protection of the 2' and 3'-hydroxyl groups of adenosine, a critical step that enables selective chemistry at the 5'-hydroxyl position.[8] We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss the critical considerations for its successful application in the synthesis of adenosine analogs.

The Isopropylidene Acetal: A Guardian of the Ribose Core

The isopropylidene group is particularly well-suited for the protection of cis-diols, such as the 2' and 3'-hydroxyls of the ribose sugar in adenosine.[9] The formation of a five-membered cyclic ketal is thermodynamically favored, leading to the selective protection of these vicinal diols.[10] This strategic protection leaves the 5'-hydroxyl group as the primary site for subsequent chemical modifications, a common strategy in the development of nucleoside-based therapeutics.[1]

Mechanism of Protection: Acid-Catalyzed Acetal Formation

The protection of the 2',3'-diol of adenosine as an isopropylidene acetal is an acid-catalyzed reaction.[9] The mechanism involves the reaction of adenosine with acetone or an acetone equivalent, such as 2,2-dimethoxypropane, in the presence of a catalytic amount of acid.[1]

The key steps of the mechanism are as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the oxygen of the acetone or 2,2-dimethoxypropane, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: One of the hydroxyl groups of the ribose (e.g., the 2'-OH) acts as a nucleophile and attacks the activated carbonyl carbon, forming a hemiketal intermediate.

• Proton Transfer and Loss of Water/Methanol: A proton transfer occurs, followed by the elimination of a molecule of water (if using acetone) or methanol (if using 2,2-dimethoxypropane) to form a resonance-stabilized oxonium ion.

• Intramolecular Cyclization: The adjacent hydroxyl group (the 3'-OH) then acts as an intramolecular nucleophile, attacking the oxonium ion to form the five-membered cyclic acetal.

• Deprotonation: The final step is the deprotonation of the resulting oxonium ion to regenerate the acid catalyst and yield the 2',3'-O-isopropylideneadenosine product.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Regioselective Deacetylation in Nucleosides and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Protecting Groups in Oligonucleotide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. Nucleotide - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Acetonide - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in Cell Culture

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7) in cell culture experiments. This document details the compound's mechanism of action, provides validated protocols for its application, and offers insights into data interpretation and troubleshooting.

Introduction

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a synthetic derivative of adenosine, a ubiquitous purine nucleoside that plays a critical role in numerous physiological processes. This compound is characterized by the presence of an ethylcarboxamido group at the 5' position and an isopropylidene group protecting the 2' and 3' hydroxyls of the ribose moiety. It is recognized as an agonist of adenosine receptors, with a pronounced activity towards the A2B adenosine receptor subtype.[1][2][3] The isopropylidene group, a common protecting group in nucleoside chemistry, enhances the lipophilicity of the molecule, which may influence its cellular uptake and metabolic stability.[4][5]

Mechanism of Action: Targeting the A2B Adenosine Receptor

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine functions as an agonist for the A2B adenosine receptor, a G-protein coupled receptor (GPCR). The A2B receptor is typically characterized by its lower affinity for the endogenous ligand adenosine compared to other adenosine receptor subtypes, becoming particularly relevant under conditions of cellular stress or injury where extracellular adenosine levels are elevated.[6][7]

Upon agonist binding, the A2B receptor primarily couples to the stimulatory G-protein (Gs), activating adenylyl cyclase. This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP), a key second messenger that initiates a downstream signaling cascade, most notably through the activation of Protein Kinase A (PKA).[6][7] In certain cell types, the A2B receptor can also couple to the Gq G-protein, leading to the activation of phospholipase C (PLC) and a subsequent increase in intracellular calcium levels.[8][9]

It is important to consider that 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a protected form of the well-characterized non-selective adenosine receptor agonist, 5'-(N-ethylcarboxamido)adenosine (NECA).[10][11] While the isopropylidene group is stable, it can be removed under acidic conditions.[12][13][14] Standard cell culture media is buffered to a physiological pH (~7.4), suggesting the protecting group may remain intact. However, the metabolic fate of this compound within the intracellular environment has not been definitively elucidated in the literature. Therefore, it may act as a stable agonist itself, or potentially as a prodrug that is hydrolyzed to NECA. Researchers are encouraged to validate the active form in their specific experimental system.

Figure 1: A2B Receptor Signaling Pathway.

Materials and Equipment

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Appropriate cell culture medium, fetal bovine serum (FBS), and antibiotics

• Sterile, nuclease-free microcentrifuge tubes and pipette tips

• Cell line known to express the A2B adenosine receptor (e.g., MDA-MB-231, BON-1, KRJ-I)[8][15][16]

• Cell counting apparatus (e.g., hemocytometer or automated cell counter)

• Standard cell culture incubator (37°C, 5% CO₂)

• Multi-well cell culture plates

• Phosphate-buffered saline (PBS)

• Reagents for downstream analysis (e.g., cAMP assay kit, reagents for qPCR, western blotting, or cell viability assays)

Experimental Protocols

Protocol 1: Preparation of Stock Solution

The solubility of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in aqueous solutions is limited. Therefore, a concentrated stock solution in an organic solvent is recommended.

• Reconstitution: Prepare a 10 mM stock solution by dissolving 3.48 mg of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (MW: 348.36 g/mol ) in 1 mL of high-purity, anhydrous DMSO.

• Solubilization: Vortex or gently warm the solution at 37°C to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months to years).

Property	Value	Source
CAS Number	39491-53-7	[17]
Molecular Formula	C₁₅H₂₀N₆O₄	[17]
Molecular Weight	348.36 g/mol	[17]
Appearance	White to off-white solid
Recommended Solvent	DMSO
Storage of Solid	-20°C
Storage of Stock Solution	-20°C or -80°C

Table 1: Properties of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Protocol 2: Treatment of Cultured Cells

This protocol provides a general procedure for treating adherent cells with 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

• Cell Seeding: Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase (typically 70-80% confluency) at the time of treatment.

• Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Prepare a series of dilutions in pre-warmed cell culture medium to achieve the desired final concentrations.

  • Important: To avoid precipitation and minimize DMSO-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should not exceed 0.5%. It is recommended to perform serial dilutions. For example, to achieve a final concentration of 10 µM, first prepare a 100 µM intermediate solution in culture medium, and then add the appropriate volume of this intermediate solution to the cells.

• Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the desired concentration of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 30 minutes for signaling studies, or 24-72 hours for proliferation or gene expression assays).

• Downstream Analysis: Following incubation, proceed with the desired downstream analysis, such as a cAMP assay, cell viability assay, or lysis for RNA/protein extraction.

Figure 2: General Experimental Workflow.

Protocol 3: Measurement of cAMP Production

Activation of the A2B receptor typically leads to an increase in intracellular cAMP levels. This can be measured using various commercially available assay kits (e.g., ELISA, HTRF, or bioluminescence-based assays).[18][19][20][21][22] The following is a general protocol outline.

• Cell Treatment: Treat cells with varying concentrations of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine as described in Protocol 2. A phosphodiesterase inhibitor (e.g., IBMX) can be included to prevent cAMP degradation, although this should be optimized for your cell type.

• Cell Lysis: Lyse the cells according to the manufacturer's protocol of the chosen cAMP assay kit.

• cAMP Measurement: Perform the cAMP measurement following the kit's instructions.

• Data Analysis: Generate a standard curve using the provided cAMP standards. Calculate the concentration of cAMP in your samples based on the standard curve and normalize to the amount of protein or cell number.

Data Interpretation and Troubleshooting

• Concentration Range: The optimal concentration of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine will vary depending on the cell type and the specific endpoint being measured. A concentration range of 100 nM to 10 µM is a reasonable starting point for dose-response experiments.

• Comparison with NECA: To understand the specific contribution of the isopropylidene group and to address the possibility of it acting as a prodrug, it is highly recommended to perform parallel experiments with NECA.[10][23] A similar or more potent effect of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine compared to NECA might suggest that the protected form is active. A delayed or less potent response might indicate conversion to NECA is required for full activity.

• Solubility Issues: If precipitation is observed upon dilution of the DMSO stock into aqueous media, try performing an intermediate dilution step in a co-solvent like PEG300 or using a stepwise dilution into pre-warmed media with vigorous mixing.

• Cell Viability: At high concentrations or with prolonged incubation times, adenosine analogs can sometimes affect cell viability. It is advisable to perform a cell viability assay (e.g., MTT or trypan blue exclusion) in parallel with your functional assays.

References

• Ryzhov, S., et al. (2008). A2B adenosine receptors in immunity and inflammation. Journal of Leukocyte Biology, 83(4), 839-845. Retrieved from [Link]

• Feoktistov, I., & Biaggioni, I. (1997). Adenosine A2B receptors. Pharmacological Reviews, 49(4), 381-402. Retrieved from [Link]

• Panjehpour, M., et al. (2005). Human breast cancer cell line MDA-MB-231 expresses endogenous A2B adenosine receptors mediating a Ca2+ signal. British Journal of Pharmacology, 145(3), 381-388. Retrieved from [Link]

• Eckle, T., et al. (2014). Attenuating myocardial ischemia by targeting A2B adenosine receptors. Therapeutic Advances in Cardiovascular Disease, 8(1), 34-47. Retrieved from [Link]

• Cronstein, B. N., & Sitkovsky, M. (2017). Adenosine and adenosine receptors in the pathogenesis and treatment of rheumatic diseases. Nature Reviews Rheumatology, 13(1), 41-51. Retrieved from [Link]

• Linden, J., et al. (2006). The resurgence of A2B adenosine receptor signaling. Trends in Pharmacological Sciences, 27(5), 268-275. Retrieved from [Link]

• Measurement of Intracellular cAMP Levels Using the Cyclic Nucleotide XP Enzymatic Immunoassay Kit in Bacteria. (2016). Bio-protocol, 6(8), e1782. Retrieved from [Link]

• Real-Time cAMP Dynamics in Live Cells Using the Fluorescent cAMP Difference Detector In Situ. (2019). Journal of Visualized Experiments, (147), e59570. Retrieved from [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). (2012). Assay Guidance Manual. Retrieved from [Link]

• Human breast cancer cell line MDA-MB-231 expresses endogenous A 2B adenosine receptors mediating a Ca 2+ signal | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Adenosine A2A and A2B Receptor Expression in Neuroendocrine Tumours: Potential Targets for Therapy. (n.d.). Analytical Chemical Products. Retrieved from [Link]

• Characterisation of endogenous A2A and A2B receptor-mediated cyclic AMP responses in HEK 293 cells using the GloSensor™ biosensor: Evidence for an allosteric mechanism of action for the A2B-selective antagonist PSB 603. (2013). Biochemical Pharmacology, 85(11), 1633-1643. Retrieved from [Link]

• Adenosine A2A and A2B receptor expression in neuroendocrine tumours: potential targets for therapy. (2013). Endocrine-Related Cancer, 20(4), 577-587. Retrieved from [Link]

• Cusack, N. J., & Hourani, S. M. (1981). 5'-N-ethylcarboxamidoadenosine: a potent inhibitor of human platelet aggregation. British Journal of Pharmacology, 72(3), 443–447. Retrieved from [Link]

• Klotz, K. N., et al. (1995). 2-Substituted N-ethylcarboxamidoadenosine derivatives as high-affinity agonists at human A3 adenosine receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 352(6), 679-685. Retrieved from [Link]

• 5′-(N-Ethylcarboxamido)adenosine. (n.d.). Wikipedia. Retrieved from [Link]

• 2,3-O-Isopropylidene-1-O-p-tolylsulfonylglycerol. (2009). Acta Crystallographica Section E: Structure Reports Online, 65(7), o1191. Retrieved from [Link]

• Ding, X. G., et al. (2024). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME: An efficient regioselective deprotection of terminal isopropylidene ketals. Carbohydrate Research, 541, 109167. Retrieved from [Link]

• Selective hydrolysis of terminal isopropylidene ketals- an overview. (2009). Organic Chemistry: An Indian Journal, 5(1), 111-119. Retrieved from [Link]

• Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. (2012). Molecules, 17(12), 14698-14708. Retrieved from [Link]

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Dissolving 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: An Application Note and Protocol

This guide provides a detailed protocol and scientific rationale for the dissolution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7), a key adenosine receptor agonist. Designed for researchers, scientists, and drug development professionals, this document elucidates the critical steps for preparing this compound for in vitro and other research applications, ensuring experimental reproducibility and accuracy.

Introduction to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a derivative of the potent adenosine receptor agonist 5'-(N-Ethylcarboxamido)adenosine (NECA). The presence of the 2',3'-isopropylidene group, a protective acetal on the ribose sugar, significantly increases the lipophilicity of the molecule compared to its parent compound. This modification can influence its interaction with adenosine receptors and is a critical consideration for its dissolution and handling.[1] This compound is a valuable tool for studying adenosine-mediated physiological processes and as a potential inhibitory target in drug development.[2][3]

Understanding the chemical properties of this molecule is paramount for its effective use in research. With a molecular weight of 348.36 g/mol and a melting point of 200-202°C, it exists as a pale yellow solid at room temperature.[4][5] Proper dissolution is the first step towards reliable experimental outcomes.

The Science of Solubilization: A Mechanistic Approach

The dissolution of a compound is governed by the principle of "like dissolves like." The isopropylidene group on the ribose moiety of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine reduces the number of hydrogen bond donors (the hydroxyl groups), thereby decreasing its polarity and rendering it less soluble in aqueous solutions. Consequently, organic solvents are the preferred choice for its dissolution.

Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent that is an excellent choice for dissolving a wide range of organic molecules, including adenosine analogs.[6] Its ability to act as both a hydrogen bond acceptor and its large dipole moment allow it to effectively solvate the 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine molecule.

For the closely related parent compound, 5'-(N-Ethylcarboxamido)adenosine (NECA), which is more polar due to the free hydroxyl groups, the solubility in DMSO is approximately 14 mg/mL.[7] The increased lipophilicity of the isopropylidene derivative suggests that its solubility in DMSO would be comparable or even greater. Indeed, a stock solution of 40 mg/mL in DMSO has been reported.[8]

Pre-Dissolution Checklist and Safety Precautions

Before handling the compound, it is essential to adhere to safety protocols and prepare the necessary materials.

Safety:

• Always handle 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in a well-ventilated area.[4]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4]

• Consult the Safety Data Sheet (SDS) for detailed safety information.[4]

Materials:

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber or light-blocking microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Pipettes with sterile, filtered tips

Experimental Protocol: Preparation of a Concentrated Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for many in vitro assays.

Step 1: Calculating the Required Mass

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol ) x 1000

• Desired Concentration: 0.010 mol/L (10 mM)

• Final Volume: 0.001 L (1 mL)

• Molecular Weight: 348.36 g/mol [4]

Calculation: Mass (mg) = 0.010 mol/L x 0.001 L x 348.36 g/mol x 1000 = 3.48 mg

Step 2: Weighing the Compound

• Place a sterile microcentrifuge tube on the calibrated analytical balance and tare the balance.

• Carefully weigh out 3.48 mg of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine powder into the tube.

Step 3: Dissolution

• Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

• Tightly cap the tube and vortex for 1-2 minutes until the powder is completely dissolved.

• Visually inspect the solution against a light source to ensure there are no visible particulates.

Step 4: Storage and Handling of the Stock Solution

• For long-term storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots in tightly sealed, amber vials or tubes at -20°C.

• When preparing working solutions for experiments, thaw an aliquot at room temperature and dilute it with the appropriate aqueous buffer or cell culture medium. Ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced cellular toxicity.[3]

Solubility Profile and Data Summary

While comprehensive solubility data for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is not widely available in peer-reviewed literature, the following table summarizes the known and inferred solubility information.

Solvent	Solubility	Remarks	Source
Dimethyl Sulfoxide (DMSO)	~40 mg/mL	Recommended solvent for stock solutions.	[8]
Ethanol	Likely soluble	The parent compound, NECA, is soluble in ethanol at ~2 mg/mL.[7]	Inferred
Water	Insoluble	The parent compound, NECA, is insoluble in water. The isopropylidene group further decreases aqueous solubility.	Inferred
Methylene Chloride / Diethyl Ether	Soluble	Used as a recrystallization solvent system during synthesis, indicating solubility.	[9]

Visualizing the Dissolution Workflow

The following diagram illustrates the key steps in the preparation of a stock solution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Caption: A step-by-step workflow for the dissolution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Chemical Structure and Key Features

The chemical structure of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine highlights the key functional groups that determine its properties.

Caption: Chemical structure highlighting the key functional groups.

Conclusion

The successful dissolution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is fundamental to its application in research. By understanding its chemical nature and following a systematic protocol, researchers can prepare reliable and reproducible stock solutions. The use of anhydrous DMSO is highly recommended, and proper storage is crucial for maintaining the compound's integrity. This guide provides the necessary framework for the effective handling and use of this important adenosine receptor agonist.

References

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The Synthetic Gateway to Adenosinergic Modulation: A Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

This comprehensive technical guide is designed for researchers, scientists, and drug development professionals investigating the adenosinergic system. We will explore the experimental design surrounding 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, a key synthetic intermediate that unlocks the potential of its deprotected and biologically active form, 5'-N-Ethylcarboxamidoadenosine (NECA). This document provides not just protocols, but the scientific rationale behind the experimental choices, ensuring a robust and reproducible research workflow.

Strategic Overview: The Role of a Protected Intermediate

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine serves a critical function in medicinal chemistry as a protected nucleoside. The isopropylidene group masks the 2' and 3' hydroxyl groups of the ribose sugar.[1][2] This strategic protection allows for selective chemical modifications at the 5'-position, which is essential for the synthesis of a wide array of adenosine analogs, including the potent adenosine receptor agonist, NECA.[2] The primary application, therefore, is not the direct biological use of the isopropylidene-protected compound, but its role as a stable precursor for the synthesis of the active ligand.

Key Physicochemical Properties:

Property	Value	Source(s)
CAS Number	39491-53-7	[3][4]
Molecular Formula	C₁₅H₂₀N₆O₄	[3][4]
Molecular Weight	348.36 g/mol	[4][5]
Appearance	Pale Yellow Solid	[6]
Melting Point	200-202°C	[6]
Solubility	Soluble in DMSO and other organic solvents.	[7]

The Synthetic Pathway: From Protection to the Active Agonist

The journey from adenosine to the biologically active NECA involves a multi-step synthesis. The following protocols outline the key stages, emphasizing the critical role of the isopropylidene protecting group.

Protocol 1: Synthesis of 2',3'-O-Isopropylideneadenosine

This initial step protects the vicinal diols of the ribose, directing subsequent modifications to the 5'-position.[8][9]

Principle: An acid-catalyzed acetal exchange between adenosine and 2,2-dimethoxypropane forms a five-membered dioxolane ring across the 2' and 3' hydroxyls.[1]

Materials:

• Adenosine

• Anhydrous Acetone

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Saturated Sodium Bicarbonate solution

• Anhydrous Dichloromethane (DCM)

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

• Methanol (MeOH)

Procedure:

• Suspend adenosine in anhydrous acetone in a round-bottom flask.

• Add 2,2-dimethoxypropane to the suspension.[9]

• Add a catalytic amount of p-toluenesulfonic acid monohydrate.[10]

• Stir the mixture at room temperature and monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[1]

• Neutralize the acid catalyst by adding saturated sodium bicarbonate solution.[1]

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.[8]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a methanol/dichloromethane gradient to yield pure 2',3'-O-Isopropylideneadenosine.[8]

Protocol 2: Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

This protocol details the modification at the 5'-position to introduce the ethylcarboxamido group.

Principle: This synthesis proceeds via a 2',3'-O-isopropylideneadenosine-5'-uronic acid intermediate. The carboxylic acid is then activated and reacted with ethylamine to form the desired amide.[3]

Materials:

• 2',3'-O-Isopropylideneadenosine-5'-uronic acid

• Thionyl chloride

• Dimethylformamide (DMF) (catalytic amount)

• Dichloromethane (DCM)

• Ethylamine solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saline solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Diethyl ether

Procedure:

• To a chilled (0°C) solution of thionyl chloride, add 2',3'-O-isopropylideneadenosine-5'-uronic acid in small portions, followed by a catalytic amount of DMF.[3]

• Heat the mixture to 50°C for approximately 1.5 hours.[3]

• Remove the solvent under reduced pressure and wash the residue with diethyl ether.[3]

• Dissolve the resulting acid chloride in dichloromethane and cool to 0°C.[3]

• Slowly add a solution of ethylamine in dichloromethane.[3]

• Maintain the reaction at 0°C for 1 hour, monitoring by TLC.[3]

• Wash the reaction mixture sequentially with aqueous NaHCO₃ and saline solution.[3]

• Dry the organic phase with Na₂SO₄, filter, and evaporate the solvent.[3]

• Recrystallize the residue from a dichloromethane/diethyl ether mixture to obtain 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.[3]

Protocol 3: Deprotection to Yield 5'-N-Ethylcarboxamidoadenosine (NECA)

This final step removes the isopropylidene group to yield the biologically active adenosine receptor agonist.

Principle: Acid-catalyzed hydrolysis removes the isopropylidene acetal, restoring the 2' and 3' hydroxyl groups.[8]

Materials:

• 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine

• Aqueous sulfuric acid (e.g., 8%) or 80% acetic acid[2]

Procedure:

• Treat the protected nucleoside with the aqueous acidic solution.[2]

• Heat the reaction mixture (e.g., to 60-75°C) with continuous stirring.[2]

• Monitor the reaction progress by TLC until the starting material is consumed.[2]

• Upon completion, concentrate the reaction medium to dryness to yield 5'-N-Ethylcarboxamidoadenosine (NECA).[2]

Experimental Design with NECA: Interrogating Adenosine Receptor Function

Once synthesized and purified, NECA is a powerful tool to study the physiology and pharmacology of adenosine receptors. As a non-selective agonist, it activates A₁, A₂A, A₂B, and A₃ receptor subtypes, making it a valuable positive control and pharmacological probe.

Adenosine Receptor Signaling Pathways

Adenosine receptors are G protein-coupled receptors (GPCRs) that modulate the activity of adenylyl cyclase, thereby influencing intracellular cyclic AMP (cAMP) levels.[5][11]

• A₁ and A₃ Receptors: Couple to Gᵢ/ₒ proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP.[11]

• A₂A and A₂B Receptors: Couple to Gₛ proteins, stimulating adenylyl cyclase and increasing intracellular cAMP.[11]

Caption: Adenosine Receptor Signaling Pathways.

Protocol 4: Radioligand Binding Assays

Radioligand binding assays are used to determine the affinity (Kᵢ) of NECA for different adenosine receptor subtypes.

Principle: This assay measures the ability of unlabeled NECA to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes from cell lines stably expressing a specific human adenosine receptor subtype (e.g., HEK293 or CHO cells).

• Radioligand specific for the receptor subtype (e.g., [³H]DPCPX for A₁, [³H]CGS 21680 for A₂A).

• NECA

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation counter

Procedure:

• In a 96-well plate, combine cell membranes, radioligand, and varying concentrations of NECA.

• Incubate to allow binding to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters, separating bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the IC₅₀ value (the concentration of NECA that inhibits 50% of specific binding).

• Calculate the Kᵢ value using the Cheng-Prusoff equation.

Protocol 5: Functional Assay - cAMP Accumulation

This assay measures the functional consequence of receptor activation by quantifying changes in intracellular cAMP levels.

Principle: Activation of Gₛ-coupled receptors (A₂A, A₂B) by NECA will increase cAMP levels, while activation of Gᵢ-coupled receptors (A₁, A₃) will inhibit forskolin-stimulated cAMP production.

Materials:

• Cells expressing the adenosine receptor of interest.

• Phosphodiesterase inhibitor (e.g., IBMX or rolipram) to prevent cAMP degradation.

• NECA

• Forskolin (for Gᵢ-coupled receptor assays)

• cAMP assay kit (e.g., HTRF, ELISA, or luciferase-based)

Procedure for Gₛ-coupled receptors:

• Seed cells in a multi-well plate and allow them to adhere.

• Pre-incubate cells with a phosphodiesterase inhibitor.

• Add serial dilutions of NECA.

• Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Lyse the cells and measure intracellular cAMP concentration using a cAMP assay kit.

• Generate a concentration-response curve and determine the EC₅₀ value.

Procedure for Gᵢ-coupled receptors:

• Follow steps 1 and 2 as above.

• Add serial dilutions of NECA.

• Add a fixed concentration of forskolin to stimulate adenylyl cyclase.

• Incubate, lyse, and measure cAMP levels as described above.

• Determine the IC₅₀ value for the inhibition of forskolin-stimulated cAMP production.

Caption: Overall Experimental Workflow.

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a cornerstone intermediate for the synthesis of NECA and other 5'-modified adenosine analogs. A thorough understanding of its synthesis and deprotection is paramount for any researcher aiming to investigate the adenosinergic system. The protocols provided herein offer a robust framework for the chemical synthesis and subsequent pharmacological characterization of NECA, enabling the elucidation of adenosine receptor function in both health and disease.

References

• Understanding 2',3'-O-Isopropylideneadenosine: A Key Nucleoside for Scientific Advancement. (URL: [Link])

• Adenosine signaling pathway. Adenosine binds to G-protein coupled... - ResearchGate. (URL: [Link])

• Synthesis of ethyl (1S,2R,3S,4S,5S)-2,3-O-(isopropylidene)-4-hydroxy-bicyclo[3.1.0]hexane-carboxylate from L-ribose: a versatile chiral synthon for preparation of adenosine and P2 receptor ligands - PubMed. (URL: [Link])

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Application Notes and Protocols for 5'-N-Ethylcarboxamidoadenosine (NECA) in Neuroscience Research

An In-Depth Guide for Researchers

Prepared by a Senior Application Scientist

Introduction

Adenosine is a purine nucleoside that functions as a critical neuromodulator throughout the central nervous system (CNS), fine-tuning neurotransmission, synaptic plasticity, and inflammatory responses. Its effects are mediated by four G-protein coupled receptor (GPCR) subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. To unravel the complex roles of these receptors, researchers rely on specific pharmacological tools. Among the most powerful and widely used is 5'-N-Ethylcarboxamidoadenosine, commonly known as NECA.

NECA is a potent synthetic adenosine analogue that acts as a high-affinity, non-selective agonist at adenosine receptors.[1][2] Its ability to robustly activate multiple receptor subtypes makes it an invaluable tool for studying the overall physiological impact of adenosinergic signaling. However, this non-selectivity also presents challenges in data interpretation, necessitating carefully designed experiments. While chemically related to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, NECA is the biologically active compound extensively characterized and employed in neuroscience research.[3][4]

This guide provides an in-depth exploration of NECA's applications in neuroscience. It is designed for researchers, scientists, and drug development professionals, offering not just protocols but also the scientific rationale behind experimental choices to ensure robust and reproducible results.

Section 1: Physicochemical Properties and Handling

Proper preparation and handling of NECA are fundamental to experimental success. Its physicochemical properties dictate how it should be stored, solubilized, and used in various assays.

Table 1: Physicochemical Properties of NECA

Property	Value	Reference(s)
Alternative Names	5'-N-Ethylcarboxamidoadenosine	[1]
CAS Number	35920-39-9	[5][6]
Molecular Formula	C₁₂H₁₆N₆O₄	[5]
Molecular Weight	308.29 g/mol	[6]
Purity	≥98% (HPLC)	[1][5]

| Appearance | White to off-white solid |[6] |

Solubility and Stock Solution Preparation

A common source of experimental variability is improper solubilization. NECA is practically insoluble in aqueous buffers but readily dissolves in dimethyl sulfoxide (DMSO).[7]

• Recommended Solvent: Use fresh, anhydrous DMSO to prepare a high-concentration stock solution (e.g., 10-40 mM).[5][7] Sonication may be required for complete dissolution.[6]

• Protocol for 10 mM Stock Solution:

  • Weigh out 3.08 mg of NECA powder.

  • Add 1 mL of anhydrous DMSO.

  • Vortex thoroughly and gently warm or sonicate if necessary to ensure complete dissolution.

• Working Dilutions: Prepare subsequent dilutions of the DMSO stock in your final assay buffer. It is critical to maintain a final DMSO concentration that does not affect your experimental system, typically well below 0.5%.

Storage and Stability

NECA is a stable compound when stored correctly.

• Solid Form: Store at +4°C for short-term and -20°C for long-term storage (≥4 years).[5][7]

• Stock Solutions (in DMSO): Aliquot into single-use vials to prevent repeated freeze-thaw cycles, which can degrade the compound.[7] Store at -20°C for up to one year or at -80°C for up to two years.[7] Aqueous solutions are not recommended for storage.[7]

Section 2: Mechanism of Action in the Central Nervous System

NECA's biological effects are a composite of its actions on all four adenosine receptor subtypes. These receptors are coupled to different G-proteins and trigger opposing downstream signaling cascades, a crucial factor in interpreting experimental outcomes.

Table 2: NECA Binding Affinity and Potency at Human Adenosine Receptors

Receptor Subtype	G-Protein Coupling	Binding Affinity (Kᵢ)	Potency (EC₅₀)	Reference(s)
A₃	Gᵢ/ₒ	6.2 nM	-	[1][5][8]
A₁	Gᵢ/ₒ	14 nM	-	[1][5][8]
A₂ₐ	Gₛ	20 nM	-	[1][5][8]

| A₂ₑ | Gₛ | - | 2.4 µM |[1][5][8] |

• A₁ and A₃ Receptor Activation: These receptors primarily couple to inhibitory G-proteins (Gᵢ/ₒ). Activation by NECA leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.[8]

• A₂ₐ and A₂ₑ Receptor Activation: These receptors couple to stimulatory G-proteins (Gₛ). Their activation by NECA stimulates adenylyl cyclase, leading to an increase in intracellular cAMP.[8][9]

The diagram below illustrates these divergent signaling pathways.

Caption: Divergent signaling pathways activated by NECA.

Section 3: Core In Vitro Applications & Protocols

In vitro assays are essential for characterizing the interaction of NECA with its target receptors and quantifying its functional effects at the cellular level.

Application 3.1: Characterizing Receptor Binding Affinity

Competitive radioligand binding assays are the gold standard for determining the binding affinity (Kᵢ) of an unlabeled compound like NECA.[8] The principle involves measuring the ability of increasing concentrations of NECA to displace a radiolabeled ligand with known affinity for a specific receptor subtype.

Protocol: Competitive Radioligand Binding Assay (A₂ₐ Receptor Example) [8][10]

• Membrane Preparation:

  • Homogenize cells or tissues expressing the A₂ₐ adenosine receptor in an ice-cold buffer.

  • Centrifuge at low speed to remove nuclei and debris.

  • Pellet the membranes from the supernatant by high-speed centrifugation.

  • Wash the pellet and resuspend in assay buffer. Determine protein concentration via a standard assay (e.g., Bradford or BCA).

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add assay buffer, adenosine deaminase (to remove endogenous adenosine), a fixed concentration of a specific A₂ₐ radioligand (e.g., [³H]-CGS 21680), and the prepared cell membranes.

  • Non-Specific Binding (NSB) Wells: Add all components of the total binding wells plus a saturating concentration of a non-radiolabeled A₂ₐ antagonist (e.g., ZM241385) or NECA itself.[10]

  • Competition Wells: Add all components of the total binding wells plus increasing concentrations of unlabeled NECA.

• Incubation: Incubate the plate at room temperature (e.g., 60-120 minutes) to allow the binding reaction to reach equilibrium.[10]

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Detection: Place filters in scintillation vials, add a scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of NECA.

  • Fit the data to a one-site competition model to determine the IC₅₀ value (the concentration of NECA that displaces 50% of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the radioligand concentration and Kₑ is its dissociation constant.[10]

Caption: Workflow for a competitive radioligand binding assay.

Application 3.2: Quantifying Functional Receptor Activation (cAMP Assay)

Measuring intracellular cAMP is a direct functional readout of adenosine receptor activation. This assay is versatile and can be adapted to quantify both the stimulatory effects of NECA on Gₛ-coupled receptors and its inhibitory effects on Gᵢ-coupled receptors.[7][9]

Protocol: Intracellular cAMP Accumulation Assay [7][10]

• Cell Preparation:

  • The day before the assay, seed cells expressing the adenosine receptor of interest into a 96- or 384-well plate at a pre-determined optimal density.

  • Allow cells to attach overnight in a CO₂ incubator at 37°C.

• Assay Procedure:

  • Remove culture medium and wash cells once with a stimulation buffer (e.g., PBS or HBSS).

  • Add stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX or Rolipram) to each well. Pre-incubate for 15-30 minutes at 37°C. This is a critical step to prevent the degradation of newly synthesized cAMP.[9][10]

• Agonist Treatment:

  • For Gₛ-coupled receptors (A₂ₐ, A₂ₑ): Add serial dilutions of NECA to the appropriate wells. Include a vehicle control (basal level) and a positive control (e.g., forskolin, a direct adenylyl cyclase activator). Incubate at 37°C for a defined period (e.g., 15-30 minutes).[7]

  • For Gᵢ-coupled receptors (A₁, A₃): First, pre-incubate the cells with serial dilutions of NECA for a short period (10-15 minutes).[7] Then, add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production. The inhibitory effect of NECA will be measured as a reduction in the forskolin-stimulated cAMP level. Incubate for an additional 15-30 minutes.

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the protocol of your chosen commercial cAMP assay kit (e.g., HTRF, ELISA, fluorescence-based).[10] This releases the intracellular cAMP.

  • Perform the cAMP measurement following the kit's instructions. The signal generated is proportional to the amount of cAMP present.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided with the kit.

  • Determine the cAMP concentration in each sample from the standard curve.

  • Plot the cAMP concentration against the log concentration of NECA.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (for Gₛ) or IC₅₀ (for Gᵢ) value.

Caption: Workflow for a functional cAMP accumulation assay.

Section 4: Key In Vivo Applications in Neuroscience Models

In vivo studies are crucial for understanding the physiological and behavioral consequences of activating adenosine systems in a complex, living organism. NECA is centrally active and can be administered systemically (e.g., intraperitoneally, i.p.) or locally.[1][5]

Application 4.1: Modulation of Neuroinflammation

Adenosine signaling is a key regulator of neuroinflammation, with NECA demonstrating both pro- and anti-inflammatory effects depending on the model and context.[11][12] In several models, NECA has been shown to reduce the expression of pro-inflammatory markers.[6][11]

Protocol Outline: In Vivo Neuroinflammation Model

• Animal Model: Utilize a standard model of neuroinflammation, such as intraperitoneal or intracerebral injection of lipopolysaccharide (LPS).

• NECA Administration: Administer NECA (e.g., 0.3 mg/kg, i.p.) at a specified time point relative to the inflammatory challenge (e.g., pre-treatment or post-treatment).[6] Include vehicle control and LPS-only groups.

• Tissue Collection: At a defined endpoint (e.g., 24 hours post-LPS), euthanize the animals and collect brain tissue (e.g., hippocampus, cortex) and/or cerebrospinal fluid.

• Endpoint Analysis:

  • Cytokine Measurement: Quantify levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) using ELISA or multiplex assays.

  • Gene Expression: Analyze the mRNA expression of inflammatory genes using RT-qPCR.

  • Immunohistochemistry: Assess microglial and astrocyte activation by staining for markers like Iba1 and GFAP.

Application 4.2: Behavioral Neuroscience Studies

NECA has been used to investigate the role of adenosine systems in complex behaviors, including addiction and seizure susceptibility. For instance, studies have shown that NECA can inhibit the initiation of cocaine self-administration in rats and potentiate the effects of anticonvulsant drugs.[1][6][11]

Protocol Outline: Drug Self-Administration Paradigm [6]

• Surgical Preparation: Animals are surgically implanted with intravenous catheters for drug self-administration.

• Training: Animals are trained to press a lever to receive an infusion of a drug of abuse (e.g., cocaine).

• NECA Treatment: Prior to a test session, animals are pre-treated with various doses of NECA or vehicle via i.p. injection.

• Behavioral Testing: The session begins, and the number of lever presses and drug infusions are recorded. Latency to the first infusion is also a key measure.

• Data Analysis: Compare the number of infusions and response latencies across different NECA dose groups and the vehicle control to determine the effect of adenosinergic activation on drug-seeking behavior.

Application 4.3: Investigating Blood-Brain Barrier (BBB) Permeability

The effect of NECA on the BBB is complex. Some studies report increased extravasation of tracers into the brain, suggesting increased permeability, while others, after normalizing for changes in plasma tracer concentration, report no change or even decreased permeability.[13][14][15] This highlights the need for careful experimental design.

Protocol Outline: BBB Permeability Assessment [14]

• Animal Treatment: Administer NECA intravenously or intraperitoneally at various doses (e.g., 0.02-0.32 mg/kg).

• Tracer Injection: At a specified time after NECA injection, administer a fluorescent tracer (e.g., sodium fluorescein or FITC-dextran) intravenously.

• Sample Collection: After allowing the tracer to circulate for a set period, collect a terminal blood sample and perfuse the brain to remove intravascular tracer.

• Quantification:

  • Measure the fluorescence intensity in the collected plasma. This step is critical as NECA can alter plasma tracer concentration, confounding brain measurements.[14]

  • Homogenize the brain tissue and measure the fluorescence intensity.

• Data Analysis: Calculate the amount of tracer extravasated into the brain. To determine the actual change in BBB permeability, normalize the brain tracer concentration to the plasma tracer concentration (Brain:Blood ratio).[14]

Section 5: Data Interpretation and Troubleshooting

Interpreting Non-Selective Agonism: The primary challenge with NECA is attributing an observed effect to a specific receptor subtype. To overcome this, a combination of pharmacological tools is required:

• Selective Agonists: Compare the effect of NECA to that of agonists selective for each receptor subtype (e.g., CGS-21680 for A₂ₐ).

• Selective Antagonists: Pre-treat with a selective antagonist for a specific receptor subtype to see if it blocks the effect of NECA.

• Knockout Animals: Use animals genetically deficient in one of the adenosine receptor subtypes to confirm its role.[15]

Common Experimental Issues and Troubleshooting:

Issue	Potential Cause(s)	Suggested Solution(s)
Low/No Signal in cAMP Assay	Degraded NECA or forskolin; Insufficient PDE inhibition; Low receptor expression.	Use fresh NECA stock; Optimize PDE inhibitor concentration and pre-incubation time; Confirm receptor expression via Western blot or qPCR.
High Variability in Binding Assay	Incomplete separation of bound/unbound ligand; Inconsistent membrane prep.	Optimize filtration and washing steps; Ensure consistent homogenization and protein concentration across samples.

| Unexpected In Vivo Results | Poor bioavailability; Receptor desensitization at high doses. | Confirm route of administration and vehicle; Perform a dose-response curve, as higher doses of NECA can sometimes be less effective than moderate doses.[14][16] |

References

• Wikipedia. 5′-(N-Ethylcarboxamido)adenosine. [Link]

• MDPI. Adenosine Receptor Agonist HE-NECA Enhances Antithrombotic Activities of Cangrelor and Prasugrel in vivo by Decreasing of Fibrinogen Density in Thrombus. [Link]

• PubMed Central. Adenosine receptor agonist NECA increases cerebral extravasation of fluorescein and low molecular weight dextran independent of blood-brain barrier modulation. [Link]

• ResearchGate. Intranasal administration of NECA can induce both anti-inflammatory and pro-inflammatory effects in BALB/c mice: Evidence for A2A receptor sub-type mediation of NECA-induced anti-inflammatory effects. [Link]

• PubMed. 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. [Link]

• PubMed Central. Agonist-bound adenosine A2A receptor structures reveal common features of GPCR activation. [Link]

• NCBI Assay Guidance Manual. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). [Link]

• JoVE. Electrical Activity Recording from identified Neurons in Intact Brain | Protocol Preview. [Link]

• ResearchGate. (PDF) Adenosine receptor agonist NECA increases cerebral extravasation of fluorescein and low molecular weight dextran independent of blood-brain barrier modulation. [Link]

• PubMed Central. Adenosine Receptors as Neuroinflammation Modulators: Role of A1 Agonists and A2A Antagonists. [Link]

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using 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine for GPCR signaling studies

An In-Depth Guide to GPCR Signaling Studies Using 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Authored by: A Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine for the study of G-protein coupled receptor (GPCR) signaling. This guide provides the scientific rationale behind experimental design, detailed protocols for core assays, and guidance on data interpretation.

Introduction: The Role of Adenosine Receptors and Their Ligands

Adenosine receptors are a class of purinergic G-protein coupled receptors that are integral to a vast array of physiological processes, including cardiovascular function, neurotransmission, and inflammation[1]. These receptors are categorized into four subtypes: A1, A2A, A2B, and A3. Their critical roles in pathophysiology have established them as significant targets for therapeutic intervention.

Pharmacological tools are essential for dissecting the function of these receptors. The compound 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is an adenosine receptor agonist used to investigate the role of adenosine in cellular signaling[2][3]. It is a derivative of the well-characterized, potent, and non-selective adenosine agonist 5'-(N-Ethylcarboxamido)adenosine (NECA)[4]. The isopropylidene group on the 2' and 3' positions of the ribose moiety alters the compound's physicochemical properties. While detailed public data for this specific derivative is less common than for its parent compound NECA, the fundamental principles and experimental protocols for characterizing its activity at adenosine receptors are identical.

This guide will leverage the extensive knowledge base surrounding NECA to provide robust, validated protocols for determining the binding affinity and functional activity of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine or any similar adenosine receptor agonist.

Compound Profile & Characteristics

A thorough understanding of the agonist's properties is the foundation of any successful study.

Physicochemical Properties of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Property	Value	Source(s)
CAS Number	39491-53-7	[2][5][6]
Molecular Formula	C15H20N6O4	[2][6]
Molecular Weight	348.36 g/mol	[2][6]
Physical State	Solid (Pale Yellow)	[5]
Melting Point	200-202°C	[5]
Primary Target	Adenosine Receptors (promotes A2B activity)	[2][3]

Reference Binding Affinities of the Parent Agonist (NECA)

As a derivative, the activity of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is expected to be benchmarked against its parent compound, NECA. NECA is a high-affinity, non-selective agonist across multiple adenosine receptor subtypes[7].

Human Receptor Subtype	Binding Affinity (Ki) of NECA	Source(s)
A1	~14 nM	[7]
A2A	~20 nM	[7]
A2B	EC50 = 2.4 µM	[7]
A3	~6.2 nM	[7]

Mechanism of Action: Adenosine Receptor Signaling Cascades

Adenosine receptors modulate the activity of adenylyl cyclase, the enzyme responsible for converting ATP into the second messenger cyclic AMP (cAMP). This modulation is achieved through coupling to different heterotrimeric G-proteins.

• A2A and A2B Receptors primarily couple to the stimulatory G-protein, Gs . Agonist binding activates Gs, which in turn stimulates adenylyl cyclase, leading to an increase in intracellular cAMP levels[1][8].

• A1 and A3 Receptors primarily couple to the inhibitory G-protein, Gi . Agonist binding activates Gi, which inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels[8].

This dualistic signaling mechanism is a hallmark of the adenosine receptor family and forms the basis of the functional assays described in this guide.

Caption: Canonical Gs and Gi signaling pathways activated by adenosine receptor agonists.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust framework for characterizing the interaction of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine with its target receptors.

Protocol 1: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound by measuring its ability to displace a known subtype-selective radioligand from a specific adenosine receptor.

Causality Behind Choices: This assay directly measures the physical interaction between the compound and the receptor. Using membranes from cells overexpressing a single receptor subtype ensures that the measured affinity is specific to that target. The Cheng-Prusoff equation is used to convert the IC50 (the concentration at which 50% of the radioligand is displaced) into the Ki (the intrinsic inhibition constant), which is independent of the radioligand concentration used[9][10].

Caption: Step-by-step workflow for a competitive radioligand binding assay.

Materials:

• Membrane Preparations: Cell membranes from HEK293 or CHO cells stably expressing a single human adenosine receptor subtype (A1, A2A, A2B, or A3)[10].

• Radioligand: A subtype-selective radiolabeled ligand (e.g., [3H]CGS 21680 for A2A, [3H]DPCPX for A1)[10].

• Test Compound: 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.

• Non-specific Binding Control: A high concentration of a non-radiolabeled standard ligand (e.g., Theophylline or NECA)[10].

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4[11].

• Filtration System: 96-well harvester with polyethylenimine (PEI)-treated glass fiber filters[12].

• Scintillation Counter.

Detailed Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform serial dilutions in assay buffer to create a range of concentrations (e.g., from 10^-10 M to 10^-4 M).

• Assay Setup (in a 96-well plate, in triplicate):

  • Total Binding Wells: Add 50 µL of assay buffer.

  • Non-specific Binding (NSB) Wells: Add 50 µL of the non-specific control compound at a high concentration (e.g., 10 µM Theophylline)[10].

  • Test Compound Wells: Add 50 µL of the serially diluted test compound.

• Reaction Steps:

  • To all wells, add 50 µL of the radioligand diluted to a final concentration near its dissociation constant (Kd)[10].

  • Initiate the binding reaction by adding 100 µL of the prepared membrane suspension (typically 20-50 µg protein/well) to all wells[10].

• Incubation: Incubate the plate at room temperature (e.g., 25°C) for 60-120 minutes to allow the binding to reach equilibrium[10].

• Termination: Terminate the reaction by rapid vacuum filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand (on the filter) from the unbound radioligand (in the filtrate)[12].

• Washing: Quickly wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Dry the filters, add scintillation cocktail, and measure the retained radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding cpm) - (NSB cpm).

  • Plot the percent specific binding against the log concentration of the test compound.

  • Fit the data using non-linear regression (sigmoidal dose-response curve) to determine the IC50 value[10].

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant[9][10].

Protocol 2: Functional Assay - cAMP Accumulation (for Gs-Coupled Receptors)

Objective: To measure the functional potency (EC50) and efficacy (Emax) of the test compound at Gs-coupled receptors (A2A, A2B) by quantifying the increase in intracellular cAMP.[1]

Causality Behind Choices: This assay measures a direct downstream consequence of Gs activation. Whole cells are used to maintain the integrity of the signaling cascade. A phosphodiesterase (PDE) inhibitor (e.g., IBMX) is crucial because PDEs rapidly degrade cAMP; inhibiting them allows the signal to accumulate to a detectable level[11]. The resulting data provides a measure of the compound's functional power (potency) and its maximal effect (efficacy).

Caption: Step-by-step workflow for a cAMP accumulation assay.

Materials:

• Cell Line: A cell line (e.g., HEK293, CHO) stably expressing the human A2A or A2B adenosine receptor[13].

• Cell Culture Medium: Appropriate medium (e.g., DMEM/F12) with supplements[13].

• PDE Inhibitor: 3-isobutyl-1-methylxanthine (IBMX)[13].

• cAMP Assay Kit: A commercial kit for cAMP detection (e.g., HTRF, AlphaScreen, or luminescence-based)[1][13].

• Assay Plates: White, opaque microplates suitable for the chosen detection method[13].

Detailed Procedure:

• Cell Seeding: The day before the assay, seed the cells into the appropriate microplate at an optimized density and incubate overnight[1][13].

• Compound Preparation: Prepare a stock solution of the test agonist in DMSO. On the day of the assay, perform serial dilutions in stimulation buffer containing a fixed concentration of a PDE inhibitor (e.g., 0.5 mM IBMX)[1].

• Cell Stimulation:

  • Carefully remove the culture medium from the wells and wash once with PBS.

  • Add the stimulation buffer containing the PDE inhibitor and pre-incubate for 15-30 minutes at room temperature[1].

  • Add the serially diluted agonist to the respective wells. Include a control group with only the buffer and PDE inhibitor to determine the basal cAMP level[1].

• Incubation: Incubate the plate at room temperature for the optimized stimulation time (e.g., 30 minutes)[1].

• cAMP Detection: Following stimulation, lyse the cells and proceed with the cAMP detection steps exactly as described in the manufacturer's protocol for your chosen assay kit[1]. This typically involves adding a labeled cAMP conjugate and a specific anti-cAMP antibody.

• Data Acquisition: Measure the signal using a plate reader compatible with your assay's detection technology (e.g., HTRF reader).

• Data Analysis:

  • Use a cAMP standard curve to convert the raw signal into cAMP concentrations.

  • Plot the calculated cAMP concentration against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (half-maximal effective concentration) and the maximum response (Emax)[1][9].

Protocol 3: Functional Assay - cAMP Inhibition (for Gi-Coupled Receptors)

Objective: To measure the functional potency (EC50) of the test compound at Gi-coupled receptors (A1, A3) by quantifying its ability to inhibit forskolin-stimulated cAMP production.

Causality Behind Choices: Since Gi-coupled receptors inhibit adenylyl cyclase, their activation leads to a decrease in cAMP from an already low basal level, which can be difficult to measure accurately. To create a robust and measurable signal window, adenylyl cyclase is first stimulated with forskolin . This elevates intracellular cAMP to a high, stable level. The inhibitory effect of the Gi-activating agonist is then measured as a decrease from this forskolin-stimulated level[13][14].

Procedure: The procedure is nearly identical to the cAMP accumulation assay, with one critical modification during the stimulation step:

• Modified Stimulation Step: After the pre-incubation with the PDE inhibitor, add the serially diluted agonist to the wells, followed immediately by the addition of a fixed concentration of forskolin (e.g., 1-10 µM, a concentration that elicits a submaximal cAMP response)[13]. The rest of the protocol (incubation, lysis, detection, and analysis) remains the same. The resulting dose-response curve will be inverted, showing a decrease in cAMP with increasing agonist concentration.

References

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Radioligand Binding Assays of Adenosine A2A and A3 Receptors. Benchchem.
• BenchChem Technical Support Team. (2025). Application Notes and Protocols for cAMP Accumulation Assay for Adenosine Receptor Agonists. Benchchem.
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Radioligand Binding Assays: Determining Diprophylline's Affinity for Adenosine Receptors. Benchchem.
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Adenosine 2-amidine hydrochloride radioligand binding assay protocol. Benchchem.
• BenchChem Technical Support Team. (2025). A review of studies comparing NECA with selective adenosine receptor agonists. Benchchem.
• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• BenchChem Technical Support Team. (2025). Troubleshooting low signal in cAMP assays with adenosine agonists. Benchchem.
• BenchChem Technical Support Team. (2025). A Comparative Guide to A2A Receptor Agonists: NECA vs. Adenosine-2-carboxymethylamide. Benchchem.
• Williams, M., & Jacobson, K. A. (1990). Radioligand Binding Assays for Adenosine Receptors. In Adenosine and Adenosine Receptors (pp. 17-55). Humana Press.

• Innoprot. Adenosine A2A Receptor Assay. Innoprot GPCR Functional Assays. [Link]

• Xu, F., Wu, H., Katritch, V., et al. (2011). Agonist-bound adenosine A2A receptor structures reveal common features of GPCR activation. Nature, 477(7366), 567–572. [Link]

• He, W., Wang, D., Zhou, M., et al. (2019). Adenosine interaction with adenosine receptor A2a promotes gastric cancer metastasis by enhancing PI3K–AKT–mTOR signaling. Molecular Oncology, 13(11), 2415-2431.

• van der Wenden, E. M., de Vries, H., Lenselink, E. B., et al. (2023). Assay-Dependent Inverse Agonism at the A3 Adenosine Receptor: When Neutral Is Not Neutral. ACS Pharmacology & Translational Science, 6(9), 1403–1414. [Link]

• Li, Y., Wang, Y., Li, J., et al. (2025). Postconditioning with NECA attenuates cardiac I/R injury by engaging A2AR-PKCα signaling in diabetic rat. International Immunopharmacology, 168(Pt 2), 115857. [Link]

• McCormack, S. A., & Mustafa, S. J. (1999). 5'-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. American Journal of Physiology-Heart and Circulatory Physiology, 276(6), H1877-H1883. [Link]

• Wikipedia. 5′-(N-Ethylcarboxamido)adenosine. Wikipedia. [Link]

• de Graaf, C., Rein, C., Piwnica, D., et al. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. Journal of Medicinal Chemistry, 55(13), 6147–6159. [Link]

• Gao, Z. G., Duong, H. T., O'Buckley, T. K., et al. (2022). Characterization of Dual-Acting A3 Adenosine Receptor Positive Allosteric Modulators That Preferentially Enhance Adenosine-Induced Gαi3 and GαoA Isoprotein Activation. ACS Pharmacology & Translational Science, 5(5), 329–342. [Link]

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5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in vivo administration guide

An in-depth guide to the in vivo administration of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, a potent adenosine receptor agonist. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals.

Introduction: Understanding 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a synthetic derivative of adenosine, a fundamental nucleoside in mammalian physiology. This compound is characterized by two key chemical modifications: an ethylcarboxamido group at the 5' position and an isopropylidene group protecting the 2' and 3' hydroxyls of the ribose sugar. These modifications confer distinct pharmacological properties, primarily enhancing its affinity for adenosine receptors and increasing its lipophilicity.

The primary utility of this compound in a research setting is as a potent, non-selective agonist for adenosine receptors (A1, A2A, A2B, and A3). Its increased lipophilicity, due to the isopropylidene group, may facilitate its passage across cellular membranes, including the blood-brain barrier, making it a valuable tool for in vivo studies of adenosinergic signaling.

Mechanism of Action: Adenosine Receptor Signaling Pathways

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine exerts its effects by binding to and activating G-protein coupled adenosine receptors. The downstream signaling cascades are receptor-subtype specific and can be either stimulatory or inhibitory.

• A1 and A3 Receptors: These receptors couple to inhibitory G-proteins (Gi/o), leading to the inhibition of adenylyl cyclase, a decrease in cyclic adenosine monophosphate (cAMP) levels, and modulation of ion channels.

• A2A and A2B Receptors: These receptors couple to stimulatory G-proteins (Gs), activating adenylyl cyclase and increasing intracellular cAMP levels.

The following diagram illustrates the primary signaling pathways associated with adenosine receptor activation.

Caption: Adenosine receptor signaling pathways.

In Vivo Administration Protocols

The successful in vivo application of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine hinges on proper preparation and administration. The following protocols are based on established methods for similar adenosine receptor agonists, such as NECA.

Vehicle Selection and Preparation

The choice of vehicle is critical for ensuring the solubility and stability of the compound. Due to its lipophilic nature, 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is poorly soluble in aqueous solutions alone.

Recommended Vehicles:

• For Intraperitoneal (IP) and Subcutaneous (SC) Injection:

  • 10% DMSO in Saline:

    • Dissolve the compound in 100% dimethyl sulfoxide (DMSO) to create a stock solution.

    • On the day of the experiment, dilute the stock solution with sterile saline (0.9% NaCl) to the final desired concentration. The final concentration of DMSO should not exceed 10% to avoid toxicity.

• For Intravenous (IV) Injection:

  • 5% DMSO, 5% Cremophor EL in Saline:

    • Dissolve the compound in 100% DMSO.

    • Add Cremophor EL and vortex to mix.

    • Add sterile saline in a stepwise manner while vortexing to prevent precipitation.

Table 1: Vehicle Composition

Vehicle Component	Concentration	Suitability
DMSO	5-10%	IP, SC, IV
Cremophor EL	5%	IV
Saline (0.9% NaCl)	85-90%	IP, SC, IV

Dosing and Administration

The appropriate dose will depend on the specific research question, the animal model, and the desired level of receptor activation. It is recommended to perform a dose-response study to determine the optimal dose for your experimental paradigm.

Table 2: General Dosing Guidelines (based on NECA)

Route of Administration	Typical Dose Range (mg/kg)
Intraperitoneal (IP)	0.01 - 1.0
Intravenous (IV)	0.001 - 0.1
Subcutaneous (SC)	0.01 - 1.0

Experimental Workflow for In Vivo Administration:

Quantitative Determination of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in Biological Matrices using LC-MS/MS

Senior Application Scientist: Dr. Evelyn Reed

Introduction

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a modified nucleoside analog that serves as a valuable tool in pharmacological research, particularly in the study of adenosine receptors. Its structural modifications, the 5'-ethylcarboxamido group and the 2',3'-isopropylidene moiety, confer specific binding affinities and metabolic stability, making it a potent modulator of cellular signaling pathways. Accurate quantification of this compound in biological matrices is paramount for pharmacokinetic, pharmacodynamic, and toxicological studies in drug development. This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in plasma. The methodology is designed to provide high selectivity, accuracy, and precision, adhering to the principles of regulatory bioanalytical method validation.[1]

The core of this method relies on the inherent selectivity and sensitivity of tandem mass spectrometry, which allows for the precise measurement of the analyte even in complex biological samples. The strategic selection of a stable isotope-labeled internal standard ensures the reliability of the quantification by compensating for variations during sample preparation and analysis.[2][3][4]

Chemical Properties of the Analyte

Property	Value	Source
Chemical Name	5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine	N/A
CAS Number	39491-53-7	[5]
Molecular Formula	C₁₅H₂₀N₆O₄	[5]
Molecular Weight	348.36 g/mol	[5][6]

Principle of the Method

This method utilizes reversed-phase liquid chromatography for the separation of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and its stable isotope-labeled internal standard from endogenous plasma components. Following chromatographic separation, the analytes are ionized using electrospray ionization (ESI) in the positive ion mode and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Workflow for the LC-MS/MS analysis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Detailed Protocols

Materials and Reagents

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (Reference Standard)

• Adenosine-¹³C₁₀ (Internal Standard)[7][8]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control plasma (e.g., rat, human)

Preparation of Standard and Quality Control Samples

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standard and internal standard in methanol to prepare individual stock solutions.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile/water to create calibration curve working solutions. Prepare separate working solutions for quality control (QC) samples at low, medium, and high concentrations.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile.

• Calibration Standards and Quality Controls: Spike control plasma with the appropriate analyte working solutions (typically 5% of the final volume) to prepare calibration standards and QC samples.

Sample Preparation Protocol

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the internal standard working solution in acetonitrile.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid, 5% acetonitrile with 0.1% formic acid).

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

Parameter	Condition
LC System	High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

The mass spectrometric parameters should be optimized by infusing a standard solution of the analyte and internal standard into the mass spectrometer. The precursor ion will be the protonated molecule [M+H]⁺. The most abundant and stable product ion resulting from collision-induced dissociation (CID) should be selected for quantification. A secondary, less abundant product ion can be used for confirmation.

Based on the known fragmentation of adenosine nucleosides, the primary fragmentation occurs at the glycosidic bond, leading to the loss of the modified ribose moiety and the formation of the protonated adenine base.[9]

Parameter	Setting
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine	349.4	136.1	0.1	30	25
5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (Qualifier)	349.4	To be determined	0.1	30	To be determined
Adenosine-¹³C₁₀ (Internal Standard)	278.1	146.1	0.1	30	25

Note: The qualifier transition and its optimal collision energy for the analyte should be determined empirically during method development.[10]

Method Validation

The developed method should be validated according to the US Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry.[11] Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and internal standard in blank matrix from at least six different sources.

• Calibration Curve: A calibration curve with at least six non-zero standards, covering the expected concentration range. The curve should be fitted with a linear regression model with a weighting factor (e.g., 1/x²). The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: The intra- and inter-day accuracy (as % bias) and precision (as % coefficient of variation, CV) should be within ±15% for all QC levels (±20% for the lower limit of quantification, LLOQ).

• Matrix Effect: Assessed by comparing the peak areas of the analyte in post-extraction spiked samples with those of neat solutions. The CV of the matrix factor across different lots of matrix should be ≤ 15%.

• Recovery: The extraction efficiency of the analyte from the biological matrix, determined by comparing the peak areas of pre-extraction spiked samples with those of post-extraction spiked samples.

• Stability: Analyte stability under various conditions, including freeze-thaw cycles, short-term bench-top storage, long-term storage, and post-preparative storage.

Data Analysis and Quantification

The concentration of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and interpolating the concentration from the calibration curve using the linear regression equation.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in plasma by LC-MS/MS. The described method is designed to be sensitive, selective, and robust, making it suitable for regulated bioanalysis in support of drug development programs. The principles of method development and validation outlined herein provide a solid foundation for researchers to establish a reliable analytical workflow for this and other modified nucleoside analogs.

References

• WuXi AppTec DMPK. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• Benchchem. (2025). Navigating Internal Standard Selection in Bioanalytical Methods: A Comparative Guide to Regulatory Compliance and Performance.
• Cerilliant. Selection of Internal Standards for LC-MS/MS Applications.
• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?.
• Mylott, W. R. Jr. (n.d.). Internal Standard Considerations for Protein Therapeutic Bioanalytical LC-MS/MS Assays.
• MedchemExpress. Adenosine-13C10 (Adenine riboside-13C10) | Stable Isotope.
• Heudi, O., Barteau, S., Picard, F., & Kretz, O. (2009). A Sensitive LC-MS/MS Method for Quantification of a Nucleoside Analog in Plasma: Application to in Vivo Rat Pharmacokinetic Studies.
• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry.
• Santa Cruz Biotechnology. 5′-Ethylcarboxamido-2′,3′-isopropylidene Adenosine | CAS 39491-53-7.
• MedchemExpress. Adenosine-13C (Adenine riboside-13C) | Stable Isotope.
• Life Science Journal. (2008). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. Life Science Journal, 5(2), 37-40.
• Technology Networks. (2024, July 30). 4 Steps to Successful Compound Optimization on LC-MS/MS.
• Cambridge Isotope Laboratories. Adenosine·H₂O (ribose-1-¹³C, 99%) CP 95%.
• Cambridge Isotope Laboratories. Adenosine (3′-¹³C, 98%).
• MCE. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• MCE. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Biochemical Assay Reagent.
• TargetMol. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• Benchchem. (2025). Technical Data Sheet: 2',3'-Isopropylidene Adenosine-13C5.
• Santa Cruz Biotechnology. 5′-Ethylcarboxamido-2′,3′-isopropylidene Adenosine (CAS 39491-53-7).
• ResearchGate. (2025, August 5). Stability study of selected adenosine nucleosides using LC and LC/MS analyses.
• MedChemExpress. (2022). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• Benchchem. (2025). Spectroscopic and Synthetic Profile of 2',3'-O-Isopropylideneadenosine: A Technical Guide.

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• 1. A sensitive LC-MS/MS method for quantification of a nucleoside analog in plasma: application to in vivo rat pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. scbt.com [scbt.com]
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• 10. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 11. Collision-induced dissociation of oligonucleotide anions fully modified at the 2'-position of the ribose: 2'-F/-H and 2'-F/-H/-OMe mix-mers - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis and purification of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

An In-Depth Guide to the Synthesis and Purification of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for the synthesis and purification of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine (CAS 39491-53-7).[1] This compound is a key intermediate, serving as the protected precursor to 5'-N-Ethylcarboxamidoadenosine (NECA), a potent non-selective agonist for adenosine receptors (A₁, A₂A, A₂B, and A₃).[2][3] The strategic installation of the 2',3'-isopropylidene group selectively blocks the vicinal diols of the ribose moiety, enabling regioselective modification at the 5'-hydroxyl position.[4][5] This guide is intended for researchers, chemists, and professionals in drug development, offering detailed protocols grounded in established chemical principles and field-proven insights.

Strategic Overview: A Three-Step Synthetic Pathway

The synthesis of the target compound from adenosine is efficiently achieved through a three-step sequence. This pathway is designed for selectivity and scalability, relying on robust and well-documented chemical transformations.

• Protection: The synthesis commences with the acid-catalyzed protection of the 2' and 3'-hydroxyl groups of adenosine using an acetonide, yielding 2',3'-O-Isopropylideneadenosine. This step is critical for directing subsequent reactions to the 5'-position.[4]

• Oxidation: The primary 5'-hydroxyl group of the protected adenosine is then selectively oxidized to a carboxylic acid, forming the key intermediate, 2',3'-O-Isopropylideneadenosine-5'-uronic acid.[6]

• Amide Coupling: Finally, the carboxylic acid is activated and coupled with ethylamine to form the desired 5'-ethylcarboxamido group, yielding the final product.[7]

The overall synthetic workflow is depicted below.

Caption: High-level overview of the synthetic pathway.

Part 1: Synthesis Protocols

Protocol 1: Synthesis of 2',3'-O-Isopropylideneadenosine (Protection)

This protocol details the standard and highly effective method for the selective protection of the cis-diol on the ribose sugar of adenosine.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The reaction is an equilibrium process that produces water. Operating under anhydrous conditions and using a water scavenger pushes the equilibrium toward the product side, maximizing the yield.[8]

• 2,2-Dimethoxypropane (DMP): While acetone is the reagent that forms the isopropylidene group, DMP is added as a highly efficient water scavenger. It reacts with the water byproduct to form acetone and methanol, thus driving the reaction to completion.[8][9]

• Acid Catalyst (p-TsOH): A catalytic amount of a non-nucleophilic acid like p-toluenesulfonic acid (p-TsOH) is required to protonate the carbonyl oxygen of acetone, activating it for nucleophilic attack by the hydroxyl groups of adenosine.[9]

• Quenching: The reaction is quenched with a mild base (saturated sodium bicarbonate) to neutralize the acid catalyst, preventing the acid-labile isopropylidene group from cleaving during workup and solvent evaporation.[8]

Reagent	Molar Eq.	Purpose
Adenosine	1.0	Starting Material
Anhydrous Acetone	Solvent	Reagent & Solvent
2,2-Dimethoxypropane	3.0 - 5.0	Reagent & Water Scavenger[4]
p-TsOH·H₂O	0.05 - 0.1	Acid Catalyst[4]
Sat. Sodium Bicarbonate	Quench	Neutralizing Agent

Step-by-Step Methodology:

• Suspend adenosine (1 equivalent) in anhydrous acetone in a round-bottom flask fitted with a magnetic stirrer.

• To this suspension, add 2,2-dimethoxypropane (3-5 equivalents).[4]

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05-0.1 equivalents) to initiate the reaction.[4]

• Stir the mixture vigorously at room temperature. The reaction is typically complete within 2-4 hours, often indicated by the reaction mixture becoming a clear solution.[8]

• Monitor the reaction's progress via Thin Layer Chromatography (TLC) using a mobile phase of dichloromethane (DCM) and methanol (MeOH) (e.g., 9:1 v/v). The product is less polar than adenosine and will have a higher Rf value.[9]

• Once TLC analysis confirms the consumption of the starting material, quench the reaction by adding saturated sodium bicarbonate solution and stirring for 15-20 minutes.[8]

• Filter the mixture to remove any solids.

• Evaporate the filtrate under reduced pressure to obtain the crude 2',3'-O-Isopropylideneadenosine, which can be carried forward or purified by column chromatography.[8]

Protocol 2: Synthesis of 2',3'-O-Isopropylideneadenosine-5'-uronic Acid (Oxidation)

This step involves the selective oxidation of the primary 5'-hydroxyl group to a carboxylic acid. While various methods exist, a TEMPO-catalyzed oxidation is a mild and effective option.

Step-by-Step Methodology:

• Dissolve 2',3'-O-Isopropylideneadenosine (1 equivalent) in a suitable solvent mixture such as acetonitrile/water.

• Add TEMPO (catalytic amount, ~0.1 eq) and sodium bromide (catalytic amount, ~0.1 eq).

• Cool the mixture in an ice bath to 0-5 °C.

• Add a solution of sodium hypochlorite (bleach, ~1.5 eq) dropwise while maintaining the pH at ~9-10 by the simultaneous addition of a dilute NaOH solution.

• Stir vigorously at 0-5 °C and monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a few drops of ethanol or saturated sodium thiosulfate solution to destroy excess oxidant.

• Acidify the aqueous solution to pH ~3 with dilute HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

Protocol 3: Amide Coupling to Yield the Final Product

This protocol is based on the conversion of the carboxylic acid to a more reactive acid chloride intermediate, followed by reaction with ethylamine.[7] This is a classic and robust method for amide bond formation.[10]

Causality Behind Experimental Choices:

• Thionyl Chloride (SOCl₂): This reagent efficiently converts the carboxylic acid to a highly reactive acyl chloride, which readily reacts with amines.[7]

• DMF (catalyst): A catalytic amount of DMF accelerates the formation of the acid chloride via the formation of a Vilsmeier reagent.

• Low-Temperature Amine Addition: The reaction of the acyl chloride with ethylamine is highly exothermic. Adding the ethylamine solution slowly at 0 °C helps to control the reaction rate, prevent side reactions, and ensure high yield.[7]

Reagent	Molar Eq.	Purpose
2',3'-O-Isopropylideneadenosine-5'-uronic Acid	1.0	Starting Material
Thionyl Chloride	Excess	Activating Agent
N,N-Dimethylformamide (DMF)	Catalytic	Catalyst
Ethylamine	Excess	Nucleophile
Dichloromethane (DCM)	Solvent	Reaction Solvent

Step-by-Step Methodology:

• In a fume hood, add 2',3'-O-Isopropylideneadenosine-5'-uronic acid (1 equivalent) in small portions to thionyl chloride (used in excess as solvent/reagent) chilled to 0 °C in an ice bath.[7]

• Add a few drops of DMF to catalyze the reaction.[7]

• Allow the mixture to warm and heat to approximately 50 °C for 1-2 hours, or until the conversion to the acid chloride is complete.

• Remove the excess thionyl chloride under reduced pressure. Wash the residue several times with a non-polar solvent like diethyl ether to remove any remaining traces.

• Dissolve the resulting crude acid chloride in anhydrous dichloromethane (DCM).[7]

• Cool this solution to 0 °C in an ice bath.

• Slowly add a solution of ethylamine (excess) in DCM to the cooled acid chloride solution.[7]

• Maintain the reaction at 0 °C for 1 hour, monitoring by TLC (e.g., ethyl acetate/DCM/methanol 8:1.5:0.5).[7]

• Upon completion, wash the reaction mixture sequentially with saturated aqueous NaHCO₃ solution and brine.[7]

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude product.[7]

Part 2: Purification Protocols

Purification is essential to remove unreacted starting materials, reagents, and byproducts. For nucleoside analogs, a combination of column chromatography and recrystallization is often employed to achieve high purity.[11][12]

Caption: General workflow for product purification.

Protocol 4: Purification by Silica Gel Column Chromatography

This technique separates compounds based on their differential adsorption to the stationary phase (silica) and solubility in the mobile phase.

Step-by-Step Methodology:

• Prepare a silica gel slurry in a non-polar solvent (e.g., DCM or hexane) and pack it into a glass column.

• Adsorb the crude product onto a small amount of silica gel and load it carefully onto the top of the packed column.

• Begin elution with a suitable mobile phase. Based on literature, a gradient of methanol in dichloromethane or a mixture of ethyl acetate/DCM/methanol can be effective.[7][8]

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 5: Purification by Recrystallization

Recrystallization is an effective final purification step to obtain a highly pure, crystalline solid.

Step-by-Step Methodology:

• Dissolve the purified product from chromatography in a minimum amount of a suitable hot solvent system. A mixture of dichloromethane/diethyl ether has been reported to be effective.[7]

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath or refrigerator to maximize crystal formation.

• Collect the resulting crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Physicochemical and Characterization Data

Proper characterization is essential to confirm the identity and purity of the synthesized compound.

Property	Value	Reference
CAS Number	39491-53-7	[7]
Molecular Formula	C₁₅H₂₀N₆O₄	[7]
Molecular Weight	348.36 g/mol	[1]
Appearance	Pale yellow solid	[7]
Melting Point	213 °C	[7]

Expected ¹H-NMR Data (in CDCl₃): δ 0.85-0.92 (t, 3H), 1.39 (s, 3H), 1.63 (s, 3H), 3.06-3.14 (m, 2H), 4.71 (s, 1H), 5.39-5.40 (m, 2H), 5.82 (bs, 2H), 6.07 (s, 1H), 6.90 (m, 1H), 7.86 (s, 1H), 8.31 (s, 1H).[7]

Further characterization by Mass Spectrometry (MS) should be performed to confirm the molecular weight.[9]

References

• PubMed. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. PubMed. Retrieved from [Link]

• PMC. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. PMC. Retrieved from [Link]

• ResearchGate. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. PMC. Retrieved from [Link]

• PubMed. (2022). Practical and concise synthesis of nucleoside analogs. PubMed. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Retrieved from [Link]

• Adooq Bioscience. (n.d.). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine. Adooq Bioscience. Retrieved from [Link]

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• 12. researchgate.net [researchgate.net]

A Comprehensive Guide to Studying Adenosine Receptor Binding Using 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (NECA) for studying adenosine receptor binding. We will delve into the core principles of adenosine receptor pharmacology, provide validated, step-by-step protocols for radioligand binding assays, and explore complementary techniques to ensure robust and reproducible results.

Introduction: The Significance of Adenosine Receptors and the Role of NECA

Adenosine is a ubiquitous purine nucleoside that plays a critical role in regulating a vast array of physiological processes, including cardiovascular function, neurotransmission, inflammation, and immune responses.[1] It exerts its effects by activating four distinct G-protein coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3.[2][3] The therapeutic potential of targeting these receptors for conditions such as cardiac arrhythmias, Parkinson's disease, asthma, and cancer has driven extensive research into their pharmacology.[3]

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, commonly known as NECA, is a potent, non-selective adenosine receptor agonist.[2] Its high affinity for all four adenosine receptor subtypes makes it an invaluable tool for characterizing receptor expression, determining the binding affinity of novel compounds, and elucidating the functional consequences of receptor activation.[4] This guide will provide the necessary protocols and theoretical background to effectively utilize NECA in your research endeavors.

PART 1: Radioligand Binding Assays with [³H]-NECA

Radioligand binding assays remain a gold standard for quantifying receptor density (Bmax) and ligand affinity (Kd).[5][6] The high specific activity of tritiated NECA ([³H]-NECA) allows for sensitive and accurate measurements.

Principle of the Assay

This assay measures the specific binding of [³H]-NECA to adenosine receptors in a biological sample, typically cell membranes. The principle relies on incubating the membranes with increasing concentrations of [³H]-NECA until equilibrium is reached. The bound and free radioligand are then separated, and the amount of bound radioactivity is quantified.[7] Non-specific binding is determined in the presence of a high concentration of a non-labeled competing ligand, and specific binding is calculated by subtracting the non-specific binding from the total binding.[7]

Experimental Workflow

Figure 1: General workflow for a radioligand binding assay.

Detailed Protocol: Saturation Binding Assay

This protocol is designed to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) for [³H]-NECA.[8]

Materials:

• Membranes: Prepared from cells or tissues expressing the adenosine receptor of interest.[4]

• [³H]-NECA: Specific activity ~24-76 Ci/mmol.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[3]

• Adenosine Deaminase (ADA): To remove endogenous adenosine.[9]

• Non-labeled Competitor: Theophylline (1 mM) or another suitable antagonist for determining non-specific binding.[10]

• Glass Fiber Filters: Whatman GF/C or equivalent, pre-soaked in 0.3% polyethyleneimine (PEI).[11]

• Scintillation Cocktail.

• 96-well Plates. [11]

• Filtration Apparatus. [11]

• Scintillation Counter. [11]

Procedure:

• Membrane Preparation:

  • Homogenize cells or tissue in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).[11]

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 3 min at 4°C) to remove nuclei and cellular debris.[11]

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g for 10 min at 4°C) to pellet the membranes.[11]

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.[11]

  • Resuspend the final pellet in buffer containing 10% sucrose as a cryoprotectant and determine the protein concentration using a standard method like the Bradford assay.[11] Store membranes at -80°C.[11]

• Assay Setup:

  • On the day of the assay, thaw the membrane preparation and resuspend in the final assay binding buffer.[11]

  • Prepare serial dilutions of [³H]-NECA in the assay buffer. A typical concentration range would be 0.2 to 20 nM.[11]

  • In a 96-well plate, add in triplicate:

    • Total Binding: 150 µL of membrane suspension, 50 µL of [³H]-NECA dilution, and 50 µL of assay buffer.[11]

    • Non-specific Binding: 150 µL of membrane suspension, 50 µL of [³H]-NECA dilution, and 50 µL of non-labeled competitor (e.g., 1 mM theophylline).[10][11]

• Incubation:

  • Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[11] The optimal time and temperature may need to be determined empirically for your specific system.

• Filtration and Washing:

  • Rapidly terminate the incubation by filtering the contents of each well through a glass fiber filter using a cell harvester.[11]

  • Quickly wash the filters four times with ice-cold wash buffer to remove unbound radioligand.[11]

• Quantification:

  • Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.[11]

Data Analysis

• Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.[12]

• Saturation Plot: Plot the specific binding (in fmol/mg protein) against the concentration of [³H]-NECA (in nM). The resulting curve should be hyperbolic.

• Scatchard Transformation: To determine Kd and Bmax, the data can be linearized using a Scatchard plot (Bound/Free vs. Bound).[13] The slope of the line is -1/Kd, and the x-intercept is Bmax.[13] However, non-linear regression analysis of the saturation curve is now the preferred method as it is less susceptible to errors in data transformation.[14]

Table 1: Typical Binding Affinities of NECA for Human Adenosine Receptor Subtypes

Receptor Subtype	Ki (nM)
A1	14
A2A	20
A2B	330
A3	6.2

Note: These values are approximate and can vary depending on the experimental conditions and tissue/cell type.[2]

Detailed Protocol: Competition Binding Assay

This protocol is used to determine the affinity (Ki) of a non-labeled test compound for the adenosine receptor by measuring its ability to compete with a fixed concentration of [³H]-NECA.[4]

Procedure:

• Assay Setup:

  • Follow the same membrane preparation and buffer steps as in the saturation assay.[11]

  • Use a fixed concentration of [³H]-NECA, typically at or near its Kd value for the receptor of interest.[14]

  • Prepare serial dilutions of the unlabeled test compound.

  • In a 96-well plate, add in triplicate:

    • Total Binding: 150 µL of membrane suspension, 50 µL of [³H]-NECA, and 50 µL of assay buffer.[11]

    • Non-specific Binding: 150 µL of membrane suspension, 50 µL of [³H]-NECA, and 50 µL of a high concentration of a standard non-labeled competitor.[11]

    • Competition: 150 µL of membrane suspension, 50 µL of [³H]-NECA, and 50 µL of the test compound dilution.[11]

• Incubation, Filtration, and Quantification:

  • Follow the same procedures as for the saturation binding assay.[11]

Data Analysis

• Calculate Percent Specific Binding: For each concentration of the test compound, calculate the percentage of specific binding relative to the control (no competitor).

• IC50 Determination: Plot the percent specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of [³H]-NECA).[14]

• Ki Calculation (Cheng-Prusoff Equation): Convert the IC50 value to the inhibition constant (Ki) using the following equation:[14]

  • Ki = IC50 / (1 + [L]/Kd)[14]

  • Where [L] is the concentration of [³H]-NECA used in the assay, and Kd is the dissociation constant of [³H]-NECA for the receptor.[14]

PART 2: Complementary and Alternative Techniques

While radioligand binding is a powerful technique, other methods can provide complementary information or offer advantages in terms of safety and throughput.

Fluorescence-Based Assays

Fluorescent ligands for adenosine receptors offer a non-radioactive alternative and are often amenable to high-throughput screening.[5][15] The principles are similar to radioligand binding, with detection performed using a fluorescence plate reader.[15]

Functional Assays: cAMP Measurement

Since adenosine receptors are GPCRs, their activation leads to changes in intracellular second messenger levels, most notably cyclic AMP (cAMP).[2][16]

• A1 and A3 receptors are typically coupled to Gi proteins, and their activation leads to a decrease in cAMP levels.[17]

• A2A and A2B receptors are coupled to Gs proteins, and their activation leads to an increase in cAMP levels.[17][18]

Measuring changes in cAMP levels in response to NECA and test compounds can provide valuable functional data that complements binding affinity information.[16] Commercially available cAMP assay kits (e.g., HTRF, ELISA) offer sensitive and high-throughput methods for these measurements.

Figure 2: Adenosine receptor signaling pathways.

PART 3: Troubleshooting and Best Practices

• Endogenous Adenosine: The presence of endogenous adenosine in membrane preparations can interfere with the assay. Including adenosine deaminase in the assay buffer can help to mitigate this issue.[9]

• Receptor Stability: Proper storage of membrane preparations at -80°C and avoiding repeated freeze-thaw cycles is crucial for maintaining receptor integrity.[11]

• Non-specific Binding: High non-specific binding can obscure the specific signal.[19] Using a lower concentration of radioligand, reducing the amount of membrane protein, and optimizing wash steps can help to minimize non-specific binding.[19] Pre-soaking filters in polyethyleneimine (PEI) can also reduce binding to the filter itself.[11]

• Data Quality: To ensure reliable curve fitting, it is important to have a sufficient number of data points covering a wide concentration range, particularly around the expected Kd or IC50.

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (NECA) is an indispensable tool for the pharmacological characterization of adenosine receptors. The detailed protocols and theoretical considerations presented in this guide provide a solid foundation for researchers to conduct robust and reproducible binding studies. By combining radioligand binding assays with functional readouts, a comprehensive understanding of adenosine receptor pharmacology and the effects of novel therapeutic agents can be achieved.

References

• Frontiers. Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases. [Link]

• PubMed. Adenosine Receptor Signaling Targets Both PKA and Epac Pathways to Polarize Dendritic Cells to a Suppressive Phenotype. [Link]

• National Center for Biotechnology Information. Receptor Binding Assays for HTS and Drug Discovery. [Link]

• ResearchGate. Schematic representation of the cAMP-adenosine pathway. R, receptor... [Link]

• PubMed. The influence of cooperativity on the determination of dissociation constants: examination of the Cheng-Prusoff equation, the Scatchard analysis, the Schild analysis and related power equations. [Link]

• Adooq Bioscience. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Biochemical Assay Reagent. [Link]

• GraphPad. Analyzing Radioligand Binding Data. [Link]

• National Center for Biotechnology Information. Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time. [Link]

• Fluidic Analytics. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. [Link]

• American Physiological Society Journals. The 2′,3′-cAMP-adenosine pathway. [Link]

• Reddit. Help with troubleshooting my radioligand competition binding assay. [Link]

• CUSABIO. cAMP signaling pathway. [Link]

• SpringerLink. The Problems and Pitfalls of Radioligand Binding. [Link]

• PubMed. Linearization of two ligand-one binding site scatchard plot and the "IC50" competitive inhibition plot: application to the simplified graphical determination of equilibrium constants. [Link]

• PubMed. Ra adenosine receptors in human platelets. Characterization by 5'-N-ethylcarboxamido[3H]adenosine binding in relation to adenylate cyclase activity. [Link]

• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

• ResearchGate. Measurement of binding affinity for NECA using a radioligand, [³H]. [Link]

• ACS Publications. Adenosine A2A Receptor (A2AAR) Ligand Screening Using the 19F-NMR Probe FPPA. [Link]

• PubMed. Interpretation and analysis of receptor binding experiments which yield non-linear Scatchard plots and binding constants dependent upon receptor concentration. [Link]

• PubMed. Determination of radioligand specific activity using competition binding assays. [Link]

• Wikipedia. Scatchard equation. [Link]

• Innoprot. Adenosine A2A Receptor Assay. [Link]

Sources

• 1. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 2. NECA, adenosine agonist (CAS 35920-39-9) | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 6. The Problems and Pitfalls of Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 7. chem.uwec.edu [chem.uwec.edu]
• 8. researchgate.net [researchgate.net]
• 9. Ra adenosine receptors in human platelets. Characterization by 5'-N-ethylcarboxamido[3H]adenosine binding in relation to adenylate cyclase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay in Summary_ki [bindingdb.org]
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• 19. benchchem.com [benchchem.com]

Technical Notes & Optimization

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine solubility issues and solutions

Welcome to the technical support center for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this valuable adenosine receptor agonist. Understanding the unique solubility characteristics and chemical sensitivities of this compound is critical for experimental success.

Introduction to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a derivative of the potent adenosine receptor agonist 5'-N-Ethylcarboxamidoadenosine (NECA).[1][2] The presence of the 2',3'-isopropylidene group, which protects the cis-diol of the ribose sugar, significantly alters the molecule's polarity and, consequently, its solubility profile.[3] This modification is often utilized in synthetic chemistry to allow for selective reactions at other positions of the adenosine molecule.[3] However, this protective group also introduces a key point of instability, particularly in acidic conditions, which is a common source of experimental variability.[4][5]

This guide will address the common solubility challenges and provide validated solutions to ensure the reliable and effective use of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in your research.

Troubleshooting Guide: Solubility Issues and Solutions

This section provides a systematic approach to overcoming the most common solubility challenges encountered with 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Issue 1: Compound Precipitation in Aqueous Buffers

Scenario: You've prepared a stock solution in an organic solvent, and upon dilution into your aqueous experimental buffer (e.g., PBS, cell culture media), a precipitate forms immediately or over time.

Root Cause Analysis:

The isopropylidene group makes 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine significantly more lipophilic than its parent compound, NECA. While soluble in organic solvents, its aqueous solubility is very low. The abrupt change in solvent polarity upon dilution causes the compound to crash out of solution.

Solutions:

1. Optimize Stock Solution Concentration and Solvent Choice:

• Start with a high-concentration stock in an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is a common and effective choice.

• Minimize the volume of organic solvent introduced into your aqueous system. A general rule of thumb is to keep the final concentration of the organic solvent below 1%, and ideally below 0.1%, to avoid solvent-induced artifacts in biological assays.[6]

2. Step-wise Dilution Protocol: A gradual reduction in solvent polarity can prevent precipitation.

Step 1: High-Concentration Stock Preparation

• Prepare a 10 mM stock solution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in 100% DMSO.

• Ensure the compound is fully dissolved. Gentle warming (to no more than 37°C) or brief sonication can aid dissolution.[6]

• Store this stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[6]

Step 2: Intermediate Dilutions

• Before preparing your final working solution, create intermediate dilutions of your compound in your experimental buffer that contains a small, permissible amount of the organic solvent.

• For example, if your final desired concentration is 10 µM in a buffer with 0.1% DMSO, first prepare a 1 mM intermediate dilution in your buffer containing 1% DMSO.

Step 3: Final Working Solution

• Add the intermediate dilution to your final aqueous medium to achieve the desired concentration.

• Vortex gently immediately after dilution to ensure homogeneity.

3. Utilization of Solubilizing Agents: For particularly challenging systems, the use of solubilizing agents can be beneficial.

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.

• Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68, at low concentrations, can help maintain the compound in solution. However, be mindful of their potential effects on your experimental system.

Workflow for Solubilization Troubleshooting

Caption: A logical workflow for troubleshooting precipitation issues.

Issue 2: Inconsistent Experimental Results or Loss of Activity

Scenario: You've successfully dissolved the compound, but your experimental results are variable, or the compound appears to lose its activity over time in your assay medium.

Root Cause Analysis:

The 2',3'-isopropylidene group is an acetal, which is highly susceptible to acid-catalyzed hydrolysis.[4][5] If your aqueous buffer has a pH below 7, this protective group can be cleaved, converting the compound to 5'-Ethylcarboxamidoadenosine (NECA). While NECA is also an adenosine receptor agonist, its different physicochemical properties and potentially altered receptor binding profile could lead to inconsistent results.

Solutions:

1. pH Control and Monitoring:

• Maintain a neutral to slightly basic pH (pH 7.0 - 8.0) in all your buffers and experimental media. The isopropylidene group is generally stable under these conditions.[4]

• Verify the pH of your final working solution after the addition of the compound stock, as high concentrations of some compounds can alter the pH.

• Avoid acidic buffers or conditions at all costs.

2. Fresh Preparation of Working Solutions:

• Prepare your final working solutions fresh for each experiment. Do not store the compound in aqueous buffers for extended periods, even at 4°C, as gradual hydrolysis can still occur.

3. Stability Assessment:

• If you suspect degradation, you can monitor the stability of your compound in your experimental buffer over time using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).[5] The appearance of a more polar spot or peak corresponding to NECA would confirm hydrolysis.

Diagram of Isopropylidene Group Hydrolysis

Caption: Acid-catalyzed hydrolysis of the isopropylidene protecting group.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing stock solutions of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine?

A1: Anhydrous dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions. Due to the lipophilic nature of the isopropylidene group, other organic solvents such as ethanol and dimethylformamide (DMF) can also be used, but may offer lower solubility compared to DMSO.

Q2: Can I dissolve 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine directly in water or PBS?

A2: Direct dissolution in aqueous buffers is not recommended due to the compound's low aqueous solubility. An "organic solvent first" approach is necessary to achieve a clear, homogenous stock solution that can then be carefully diluted.

Q3: How should I store my stock solution?

A3: Stock solutions in anhydrous DMSO should be stored at -20°C or -80°C in small, single-use aliquots to prevent degradation from multiple freeze-thaw cycles and to minimize water absorption by the DMSO.[6]

Q4: My compound won't dissolve in DMSO even with warming and sonication. What should I do?

A4: First, ensure your DMSO is anhydrous, as absorbed water can reduce its solvating power for lipophilic compounds. If solubility is still an issue, you may be exceeding the compound's solubility limit in DMSO. In this case, prepare a more dilute stock solution. It is always better to have a clear, fully dissolved stock solution of a known concentration than a saturated, potentially heterogeneous mixture.

Q5: How does 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine interact with adenosine receptors?

A5: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is an agonist of adenosine receptors, similar to its deprotected form, NECA.[1][2][7] Adenosine receptors are G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes. There are four subtypes: A1, A2A, A2B, and A3.[8][9] A1 and A3 receptors typically couple to Gi proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[8][10] A2A and A2B receptors couple to Gs proteins, stimulating adenylyl cyclase and increasing cAMP levels.[8][10] Some adenosine receptors can also couple to Gq proteins, activating the phospholipase C (PLC) pathway.[8][11]

Adenosine Receptor Signaling Pathways

Caption: Simplified overview of major adenosine receptor signaling pathways.

Quantitative Solubility Data

The following table summarizes the solubility data for the closely related compound, 5'-N-Ethylcarboxamidoadenosine (NECA) , to provide a baseline for solvent selection. Note that the isopropylidene derivative will likely have lower solubility in polar solvents and potentially higher solubility in non-polar organic solvents.

Solvent	Approximate Solubility of NECA
DMSO	~14-62 mg/mL[12][13]
Dimethyl formamide (DMF)	~25 mg/mL[12]
Ethanol	~2 mg/mL[12]
PBS (pH 7.2)	~10 mg/mL[12]
Water	Insoluble / Slightly soluble

References

• Liang, D., & Geiger, J. D. (2001). Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts. American Journal of Physiology-Cell Physiology, 281(5), C1536-C1543. [Link]

• ResearchGate. Adenosine receptors and signaling pathways. The A1 and A2A receptors...[Link]

• Frontiers in Pharmacology. Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases. [Link]

• ResearchGate. Signaling pathways of Adenosine Receptors A1, A2 and A3. A2 receptors...[Link]

• Burnstock, G. (2007). Adenosine receptors: expression, function and regulation. Current pharmaceutical design, 13(25), 2459-2471. [Link]

• Wikipedia. 5′-(N-Ethylcarboxamido)adenosine. [Link]

• National Institutes of Health. Design and in vivo Characterization of A1 Adenosine Receptor Agonists in the Native Ribose and Conformationally-Constrained (N)-Methanocarba Series. [Link]

• YouTube. Troubleshooting and optimizing lab experiments. [Link]

• U.S. Pharmacist. Stability of 2 mg/mL Adenosine Solution in Polyvinyl Chloride and Polyolefin Infusion Bags. [Link]

• National Institutes of Health. Solubilization techniques used for poorly water-soluble drugs. [Link]

• National Institutes of Health. Deciphering the Agonist Binding Mechanism to the Adenosine A1 Receptor. [Link]

• National Institutes of Health. Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. [Link]

Sources

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• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine_TargetMol [targetmol.com]
• 8. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. selleckchem.com [selleckchem.com]

improving stability of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in solution

Welcome to the technical support center for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on ensuring the stability of this compound in solution. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and validated protocols to support your experimental success.

Introduction to Compound Stability

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a valuable adenosine receptor agonist. Its utility in research is critically dependent on its structural integrity in solution. The primary point of vulnerability for this molecule is the 2',3'-isopropylidene group, an acetonide protecting group that is highly susceptible to acid-catalyzed hydrolysis.[1][2] Understanding and controlling the factors that influence this degradation is paramount for obtaining reliable and reproducible experimental results. This guide will walk you through the key stability considerations, from preparing stock solutions to conducting long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine degradation in solution?

A1: The principal degradation pathway is the acid-catalyzed hydrolysis of the 2',3'-isopropylidene (acetonide) protecting group.[1][2] This reaction cleaves the acetonide ring, yielding the unprotected diol, 5'-Ethylcarboxamidoadenosine (NECA). This process is highly sensitive to the presence of even trace amounts of acid.

Q2: Which solvents are recommended for dissolving 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine?

A2: Anhydrous aprotic solvents are highly recommended to minimize hydrolysis. Dimethyl sulfoxide (DMSO) and ethanol are suitable choices.[1] For the related compound, 5′-(N-Ethylcarboxamido)adenosine (NECA), solubility in DMSO is reported to be 14 mg/mL.[3] If aqueous solutions are absolutely necessary, it is critical to use a buffer to maintain a neutral to slightly basic pH (pH > 7).[2]

Q3: How should I store stock solutions of this compound?

A3: For optimal stability, stock solutions prepared in anhydrous DMSO should be stored at -20°C or -80°C in tightly sealed vials to prevent moisture absorption.[1] It is best practice to prepare single-use aliquots to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.[4] Studies on general compound stability in DMSO show that while many compounds are stable, the presence of water can be a significant factor in degradation over time.[5][6]

Q4: I'm observing a new, more polar spot on my TLC/HPLC analysis of an aged solution. What is it likely to be?

A4: The more polar spot is most likely the deprotected compound, 5'-Ethylcarboxamidoadenosine (NECA), which is formed upon hydrolysis of the isopropylidene group.[2] Under more strenuous acidic conditions, further degradation through the cleavage of the N-glycosidic bond can occur, which would yield adenine.[1]

Q5: Can I use this compound in cell culture media?

A5: Caution is advised when using this compound in typical cell culture media, which are often buffered around pH 7.2-7.4. While the isopropylidene group is more stable at neutral pH than in acidic conditions, the prolonged incubation times and aqueous nature of cell culture can still lead to gradual hydrolysis.[2] It is recommended to prepare fresh dilutions in media immediately before use and to consider the potential for degradation over the course of a long-term experiment.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine solutions.

Issue 1: Inconsistent or Lower-than-Expected Biological Activity

• Possible Cause: Degradation of the compound due to acidic conditions in the solvent or during experimental workup. The resulting deprotected compound, NECA, while also an adenosine agonist, has a different pharmacological profile and polarity, which could affect experimental outcomes.

• Troubleshooting Steps:

  • Verify Solvent Quality: Ensure that the DMSO or other organic solvent used is anhydrous. Use fresh, sealed solvents whenever possible.

  • pH Control: If using aqueous solutions, meticulously buffer the solution to a pH of 7.5 or higher. Avoid any acidic additives or buffers.

  • Fresh Preparations: Prepare solutions fresh for each experiment, especially for sensitive applications or long-term incubations.

  • Analytical Confirmation: Analyze your stock solution and final experimental solution by HPLC or LC-MS to confirm the integrity and concentration of the compound. Compare the chromatogram to a reference standard.

Issue 2: Precipitate Formation in Stored Solutions

• Possible Cause: The compound may be precipitating out of solution, particularly after freeze-thaw cycles or if the storage temperature is too high for a saturated solution.

• Troubleshooting Steps:

  • Warm and Vortex: Gently warm the solution to room temperature and vortex thoroughly to attempt redissolution.

  • Solubility Check: Confirm that the concentration of your stock solution does not exceed the solubility limit in the chosen solvent at the storage temperature.

  • Aliquot Strategy: Store the compound in single-use aliquots to prevent repeated freeze-thaw cycles, which can promote precipitation.[4]

  • Proper Storage Containers: Use glass vials with Teflon-lined screw caps for long-term storage to prevent solvent evaporation, which would increase the compound's concentration and potentially lead to precipitation.[3]

Visualizing the Degradation Pathway

The primary degradation pathway for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is the acid-catalyzed hydrolysis of the isopropylidene group.

Caption: Acid-catalyzed hydrolysis of the isopropylidene group.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Anhydrous DMSO

This protocol describes the preparation of a stock solution for long-term storage.

Materials:

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vials with Teflon-lined screw caps

• Calibrated analytical balance and appropriate weighing tools

• Calibrated micropipettes

Procedure:

• Calculation: Determine the mass of the compound required to achieve a 10 mM concentration. The molecular weight of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is 348.36 g/mol .[7] Mass (mg) = 10 mmol/L * 0.001 L * 348.36 g/mol * 1000 mg/g = 3.48 mg for 1 mL

• Weighing: In a controlled environment with low humidity, accurately weigh the calculated mass of the compound into a sterile amber glass vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

• Mixing: Securely cap the vial and vortex until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots in smaller, tightly sealed amber vials. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Stability Assessment by HPLC

This protocol provides a general method for evaluating the stability of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in a given solution over time.

Workflow for Stability Assessment:

Caption: Workflow for conducting a stability study.

HPLC Method Parameters (Adapted from methods for similar nucleosides): [8][9]

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	20 mM Ammonium Acetate, pH 7.0
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with a low percentage of B, ramp up to elute compounds of interest.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 260 nm
Injection Volume	10 µL

Procedure:

• Prepare Samples: Prepare a solution of the compound at a known concentration in the desired solvent or buffer system.

• Initial Analysis (t=0): Immediately analyze an aliquot of the freshly prepared solution by HPLC to determine the initial peak area of the intact compound.

• Incubation: Store the solution under the desired test conditions (e.g., specific temperature and light exposure).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 4, 8, 24 hours; 7, 14, 30 days), withdraw an aliquot, and analyze it by HPLC under the same conditions as the initial analysis.

• Data Analysis: Calculate the percentage of the remaining intact compound at each time point relative to the initial (t=0) peak area. The appearance and increase of new peaks, such as that for NECA, should also be monitored.

Summary of Stability and Storage Recommendations

Condition	Recommendation	Rationale
Solvent Choice	Anhydrous DMSO or Ethanol	Minimizes the risk of acid-catalyzed hydrolysis.[1]
Aqueous Solutions	Avoid if possible; if necessary, use a buffer at pH > 7.0	The isopropylidene group is labile in acidic conditions.[2]
Stock Solution Storage	-20°C to -80°C, in single-use aliquots	Reduces degradation rate and prevents issues from freeze-thaw cycles.[4]
Light Exposure	Store in amber vials or protect from light	Adenosine and its analogs can be susceptible to photodegradation.
Container	Glass vials with Teflon-lined screw caps	Ensures an airtight seal to prevent solvent evaporation and moisture entry.[3]

By adhering to these guidelines, researchers can significantly improve the stability of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in solution, leading to more reliable and accurate experimental outcomes.

References

• Enfanos. (n.d.). Preparation of Stock Solutions. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• SGS. (2011). How to Approach a Forced Degradation Study. Retrieved from [Link]

• Singh, S., & Bakshi, M. (2007). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 31(4), 1-13.

• Maastricht University. (2017). Preparation stock solution solid compound(s). Retrieved from [Link]

• Alsibai, M., & Bakshi, M. (2019). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 164, 46-64.
• Kozik, V. S., et al. (2008). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of biomolecular screening, 13(7), 635–641.
• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of biomolecular screening, 8(3), 292–304.
• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304.
• Shah, A. J., et al. (2012). Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics.

• ResearchGate. (n.d.). Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics. Retrieved from [Link]

• Google Patents. (n.d.). Methods for hplc analysis.

• National Institutes of Health. (2022). Optimized HPLC method to elucidate the complex purinergic signaling dynamics that regulate ATP, ADP, AMP, and adenosine levels in human blood. Retrieved from [Link]

• National Institutes of Health. (2023). Stability and mechanism of threose nucleic acid toward acid-mediated degradation. Retrieved from [Link]

• MDPI. (2017). Direct 2,3-O-Isopropylidenation of α-D-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Retrieved from [Link]

• ResearchGate. (2015). The Degradation of dG Phosphoramidites in Solution. Retrieved from [Link]

• PubMed. (2023). Concentration effect of DMSO-dry bonding on the stability of etch-and-rinse bonds. Retrieved from [Link]

• ROAR. (n.d.). Chemical synthesis of RNA sequences with 2'-O-[(triisopropylsilyl)oxy]methyl-protected ribonucleoside phosphoramidites. Retrieved from [Link]

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• 8. Analysis of adenosine by RP-HPLC method and its application to the study of adenosine kinase kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

troubleshooting 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine experiments

Welcome to the technical support center for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (CAS 39491-53-7). This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into the successful application and troubleshooting of experiments involving this versatile nucleoside analog.

Introduction: A Dual-Identity Molecule

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a protected nucleoside derivative of significant interest. Its structure features two key modifications to the parent adenosine molecule: an ethylcarboxamido group at the 5' position and an isopropylidene acetal protecting the 2' and 3' hydroxyls of the ribose sugar.

This dual modification gives the compound a unique role. Primarily, it serves as a crucial synthetic intermediate . The isopropylidene group masks the reactive 2' and 3' hydroxyls, allowing for selective chemical manipulations at other sites on the molecule.[1] Upon removal of this protecting group, it yields the potent, non-selective adenosine receptor agonist 5'-(N-Ethylcarboxamido)adenosine (NECA).

Interestingly, some suppliers also classify the protected compound itself as an A2B adenosine receptor agonist.[2][3][4] While the bulky isopropylidene group may sterically hinder potent receptor binding compared to its deprotected form (NECA), this guide will address troubleshooting for both its primary role in chemical synthesis and its potential use in biological assays.

Section 1: Foundational Knowledge & Troubleshooting FAQs

This section provides answers to common questions and solutions for issues you may encounter during your experiments.

Q1: How should I properly handle, store, and prepare stock solutions?

Proper handling and storage are critical to ensure the integrity and stability of the compound.

• Storage: The solid compound should be stored tightly sealed in a dry, dark place. For long-term storage, consult the manufacturer's certificate of analysis, though storage at -20°C is a common recommendation for nucleoside analogs.[5]

• Stock Solutions: For biological assays, Dimethyl Sulfoxide (DMSO) is the most common solvent. For chemical synthesis, the choice of solvent will depend on the specific reaction conditions.

• Best Practices:

  • Always use fresh, anhydrous-grade solvents (especially for chemical synthesis) to prepare stock solutions.

  • Moisture-absorbing DMSO can reduce the solubility of many compounds.

  • Prepare high-concentration stock solutions (e.g., 10-50 mM in DMSO), then create small-volume aliquots to avoid repeated freeze-thaw cycles, which can lead to compound degradation.[6]

  • Store stock solution aliquots at -20°C or -80°C for long-term stability.

Q2: My compound won't dissolve. What should I do?

Solubility issues are a frequent challenge. The isopropylidene group makes this compound more lipophilic than its deprotected counterpart, NECA.

Troubleshooting Steps:

• Confirm the Solvent: This compound is expected to have limited solubility in aqueous buffers. Organic solvents are required for initial dissolution.

• Gentle Warming & Vortexing: Briefly warm the solution (e.g., to 37°C) and vortex thoroughly.

• Sonication: Use a bath sonicator for 5-10 minutes to aid dissolution.

• Try an Alternative Solvent: If DMSO fails, other organic solvents may be suitable, depending on the experimental context.

Table 1: Solubility Data for Related Adenosine Analogs Note: Specific solubility data for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is not widely published. The following data for the closely related, deprotected analog NECA can serve as a starting point, though differences are expected.

Solvent	NECA (5'-(N-Ethylcarboxamido)adenosine) Solubility
DMSO	~14 mg/mL
DMF	~25 mg/mL
Ethanol	~2 mg/mL
PBS (pH 7.2)	~10 mg/mL

Data compiled from supplier technical datasheets.

Q3: I am using this compound in a synthetic reaction, but it's failing. What are common issues?

As a synthetic intermediate, the key is managing the stability of the protecting group and ensuring successful downstream reactions.

• Problem: Incomplete Reaction.

  • Cause: Reagents may be old or of insufficient purity. The reaction may not have reached completion.

  • Solution: Use fresh, anhydrous solvents and high-purity reagents. Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.[1]

• Problem: Unintended Deprotection.

  • Cause: The isopropylidene group is acid-labile. Exposing the compound to strong acidic conditions will prematurely remove it.

  • Solution: Ensure all reaction steps prior to the intended deprotection are performed under neutral or basic conditions.

• Problem: Difficulty with Product Isolation.

  • Cause: Nucleoside analogs can be highly polar, making purification challenging.

  • Solution: Use silica gel column chromatography with an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) for purification.

Below is a diagram illustrating a typical synthetic workflow using a protected nucleoside.

Caption: General synthetic workflow using a protected nucleoside intermediate.

Q4: I am using this compound in a biological assay and see no activity. Why?

This is a critical and expected challenge. The bulky 2',3'-isopropylidene group can sterically block the compound from fitting into the adenosine receptor's binding pocket.

• Primary Cause: Steric Hindrance. The active site of adenosine receptors is precisely shaped to accommodate the ribose sugar of adenosine. The isopropylidene group fundamentally alters this shape, likely preventing effective binding and receptor activation.

• Solution: Deprotection. To study the biological activity at adenosine receptors, you must first remove the isopropylidene protecting group to yield 5'-(N-Ethylcarboxamido)adenosine (NECA) , the active agonist. See Protocol 2 for a detailed deprotection method.

• Alternative Possibility (A2B Receptor): While less likely to be potent, if you are specifically testing for A2B activity as suggested by some vendors, ensure your cell system expresses high levels of the A2B receptor and that your positive controls are working.[2][3]

Q5: After deprotection, I am still seeing a low signal in my adenosine receptor (A1/A3) cAMP assay. How can I troubleshoot this?

A low signal in a Gαi-coupled receptor assay, like those for A1 and A3 receptors, means a smaller-than-expected decrease in cAMP levels after agonist stimulation.[7] This is a multi-faceted problem.

Systematic Troubleshooting:

• Cell Health & Receptor Expression:

  • Low Receptor Expression: The cell line may not express enough receptors. Use a validated cell line (e.g., CHO or HEK293) known to stably express the specific adenosine receptor subtype. High cell passage numbers can also lead to decreased expression.[7]

  • Poor Cell Health: Unhealthy cells respond poorly. Always check cell viability (e.g., with Trypan Blue) before starting.

  • Suboptimal Cell Density: Too few cells yield a low signal; too many can alter signaling. Perform a cell titration experiment to find the optimal density.[7]

• Reagents and Assay Conditions:

  • Inactive Agonist (NECA): The deprotected compound may have degraded. Ensure it was stored correctly after synthesis. Always use a fresh aliquot for experiments.

  • Suboptimal Forskolin Concentration: Forskolin is used to stimulate adenylyl cyclase and create a high basal cAMP level to measure inhibition against. The concentration of forskolin must be optimized to produce a robust but not maximal signal.

  • High Phosphodiesterase (PDE) Activity: PDEs are enzymes that degrade cAMP. High endogenous PDE activity can mask the agonist's effect. Crucially, include a PDE inhibitor like IBMX (3-isobutyl-1-methylxanthine) in your assay buffer to prevent cAMP degradation and widen the assay window.

• Detection & Instrumentation:

  • Expired Reagents: Check the expiration dates on your cAMP detection kit.

  • Incorrect Instrument Settings: Ensure the correct filters or wavelength settings are used for your specific assay technology (e.g., HTRF, AlphaScreen, fluorescence polarization).[7]

Caption: Troubleshooting workflow for a low signal in a cAMP inhibition assay.

Section 2: Detailed Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Calculate Mass: Determine the mass of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (MW: 348.36 g/mol ) required to make a stock solution of desired concentration (e.g., 10 mM).

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid compound in a sterile microcentrifuge tube.

• Mix Thoroughly: Vortex vigorously. If needed, sonicate in a water bath for 5-10 minutes until the solid is fully dissolved.

• Aliquot: Dispense small working volumes (e.g., 10-20 µL) into sterile, low-retention microcentrifuge tubes. This prevents contamination and degradation from multiple freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Deprotection to Synthesize 5'-(N-Ethylcarboxamido)adenosine (NECA)

This protocol outlines the acid-catalyzed removal of the isopropylidene protecting group.

Materials:

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

• Aqueous acetic acid (e.g., 80%) or aqueous sulfuric acid (e.g., 8%)[1]

• Round-bottom flask and magnetic stirrer

• Heating mantle or oil bath

• Rotary evaporator

Procedure:

• Dissolve: Dissolve the protected starting material in the aqueous acidic solution (e.g., 80% acetic acid) in a round-bottom flask.

• Heat: Heat the reaction mixture (e.g., to 60-70°C) with continuous stirring.

• Monitor: Monitor the reaction's progress by TLC, checking for the disappearance of the starting material spot and the appearance of a more polar product spot.

• Concentrate: Once the reaction is complete, allow the mixture to cool to room temperature. Concentrate the reaction medium to dryness using a rotary evaporator.

• Purify: The resulting crude product (NECA) may require further purification, typically via silica gel chromatography or recrystallization, before use in biological assays.

• Verify: Confirm the structure of the final product using NMR and Mass Spectrometry.

Protocol 3: General Workflow for an Adenosine A1/A3 Receptor cAMP Inhibition Assay

This protocol provides a template for a cell-based assay using the deprotected agonist (NECA).

Materials:

• Host cells stably expressing the A1 or A3 adenosine receptor (e.g., CHO-K1, HEK293)

• NECA (deprotected agonist) and a reference antagonist (e.g., DPCPX for A1)

• Forskolin

• IBMX (PDE inhibitor)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• cAMP detection kit (e.g., HTRF, AlphaScreen, ELISA)

• White, opaque 96- or 384-well microplates

Procedure:

• Cell Seeding: Plate the cells at their predetermined optimal density in microplates and incubate overnight to allow for adherence.

• Reagent Preparation: Prepare serial dilutions of your test compound (NECA) in assay buffer containing a fixed concentration of IBMX (e.g., 500 µM).

• Compound Addition: Remove the culture medium from the cells and add the diluted compounds. If testing an antagonist, pre-incubate the cells with the antagonist before adding the agonist.

• Stimulation: Add a fixed, optimized concentration of forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase. Incubate for the recommended time (e.g., 30 minutes at room temperature).

• Cell Lysis & Detection: Lyse the cells and add the cAMP detection reagents according to the kit manufacturer's instructions. This typically involves competitive binding between cellular cAMP and a labeled cAMP tracer.

• Read Plate: Measure the signal on a compatible plate reader. For Gαi-coupled receptors, a potent agonist will inhibit forskolin-stimulated cAMP production, resulting in a signal change opposite to that of a Gαs-coupled receptor.

• Data Analysis: Plot the signal against the logarithm of the agonist concentration. Fit the data to a four-parameter logistic equation to determine the EC50 value.

Section 3: Signaling Pathway Visualization

Understanding the underlying biology is key to troubleshooting. The diagram below illustrates the canonical signaling pathway for Gαi-coupled adenosine receptors.

Caption: Signaling pathway for Gαi-coupled adenosine receptors (A1/A3).

References

• BenchChem Technical Support Team. (2025). Troubleshooting low signal in A1 receptor functional assays. BenchChem.
• BenchChem. (2025). Interrogating G-Protein Coupled Receptor Signaling with cAMP Assays. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine in Chemical Synthesis. BenchChem.
• Assay Guidance Manual. (2019). Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). NCBI Bookshelf.

• Lecat, S., et al. (2015). Forskolin-free cAMP assay for Gi-coupled receptors. Analytical Biochemistry. [Link]

• Assay Guidance Manual. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). NCBI Bookshelf. [Link]

• Bouchard, N., et al. cAMP AlphaScreen assay: a method for the pharmacological characterization and screening of G‑coupled receptors in whole cell. Revvity, Inc.

• Daher, S.S., et al. (2017). Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases. Molecules. [Link]

• BenchChem. (2025). A Technical Guide to 2',3'-O-Isopropylideneadenosine for Researchers and Drug Development Professionals. BenchChem.
• BenchChem. (2025). Troubleshooting poor binding affinity in 2-Aminoadenosine assays. BenchChem.
• BenchChem. (2025). The Guardian of the Ribose: A Technical Guide to 2',3'-O-Isopropylideneadenosine in Nucleoside Synthesis. BenchChem.

• Danilov, V.I., et al. (1995). The Study of the Stability of Watson-Crick Nucleic Acid Base Pairs in Water and Dimethyl Sulfoxide: Computer Simulation by the Monte Carlo Method. Journal of Biomolecular Structure and Dynamics. [Link]

• Gwarda, R., et al. (2001). Stability study of selected adenosine nucleosides using LC and LC/MS analyses. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Innoprot. Adenosine A2A Receptor Assay. [Link]

• Zhang, Q., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules. [Link]

• Guo, D., et al. (2012). Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time. British Journal of Pharmacology. [Link]

• Bussmann, M., et al. (2021). Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay. Frontiers in Pharmacology. [Link]

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• 6. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine for In Vitro Assays

Welcome to the technical support guide for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This document provides in-depth guidance, troubleshooting, and validated protocols for researchers, scientists, and drug development professionals. Our goal is to empower you to optimize the use of this potent adenosine receptor agonist in your experimental assays, ensuring data integrity and reproducibility.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, properties, and application of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Q1: What is 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and its primary molecular target?

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a derivative of the well-known adenosine analog, NECA (5'-N-Ethylcarboxamidoadenosine). The key structural difference is the presence of an isopropylidene group protecting the 2' and 3' hydroxyl moieties of the ribose sugar. This modification enhances the compound's stability and alters its solubility profile.[1]

Its primary role is as an adenosine receptor agonist, with a noted activity towards the A2B adenosine receptor (A2BAR).[2][3][4] Adenosine receptors (A1, A2A, A2B, and A3) are a class of G protein-coupled receptors (GPCRs) that mediate a wide range of physiological processes, making this compound a valuable tool for studying their function.[5][6]

Q2: How should I prepare a stock solution? What are the best solvents?

Proper stock solution preparation is critical for experimental success. Due to the isopropylidene group, the solubility of this compound differs from its parent compound, NECA.

• Primary Recommendation: High-quality, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a concentrated stock solution.

• Causality: DMSO is an effective polar aprotic solvent that can dissolve a wide range of organic molecules. However, it is crucial to minimize the final concentration of DMSO in your assay, as it can be toxic to cells and interfere with biological processes, typically keeping it below 0.5%.[7]

For guidance, refer to the solubility data of the parent compound, NECA, which is highly soluble in DMSO (e.g., ~62 mg/mL).[8] While specific data for the isopropylidene derivative is less common, starting with DMSO is the standard, field-proven approach.

Solubility & Stock Solution Quick Guide

Property	Recommendation	Rationale & Key Considerations
Primary Solvent	Anhydrous DMSO	Ensures maximum solubility and stability. Use fresh DMSO to avoid moisture absorption which can reduce solubility.[8]
Stock Concentration	10-40 mg/mL	A high concentration allows for minimal solvent volume in the final assay. Always confirm complete dissolution.
Storage (Powder)	2-8°C, desiccated, protected from light	Follow manufacturer recommendations to prevent degradation.
Storage (Stock Solution)	-20°C or -80°C in small aliquots	Aliquoting is critical to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[9]

Q3: What is a good starting concentration range for my cell-based assay?

The optimal concentration is highly dependent on the specific adenosine receptor subtype being studied, cell type, and assay endpoint (e.g., cAMP accumulation, calcium mobilization).

• General Principle: Start with a broad range of concentrations in a dose-response experiment to determine the EC50 (half-maximal effective concentration). A typical starting range would span from low nanomolar (nM) to high micromolar (µM).

• A2B Receptor Focus: Since this compound is noted as an A2B agonist, and A2B receptors generally have a lower affinity for adenosine compared to A1/A2A receptors, you may need to explore concentrations in the higher nM to low µM range.[6] For context, studies with the parent compound NECA on A2B receptors often show EC50 values in the low micromolar range.[10]

• Recommendation: Begin with a 7-point log dilution series, for example, from 10 nM to 10 µM.

Section 2: In-Depth Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your experiments.

Problem: My results are inconsistent and not reproducible.

• Potential Cause 1: Stock Solution Integrity. The stock solution may have degraded or precipitated. This is often due to improper storage or multiple freeze-thaw cycles.

  • Solution: Always prepare fresh working dilutions from a master stock aliquot for each experiment. Avoid using a stock solution that has been repeatedly warmed and cooled. If precipitation is visible in the stock, gently warm and vortex to redissolve. If it persists, discard and prepare a new stock.[11]

• Potential Cause 2: Solvent Effects. The final concentration of your solvent (e.g., DMSO) may be inconsistent across wells or too high, causing cellular stress or artifacts.

  • Solution: Ensure the final solvent concentration is identical in all wells, including vehicle controls. Perform a solvent tolerance test on your cell line to determine the maximum concentration that does not affect cell viability or the assay signal.[7]

Problem: I'm seeing a low or no signal response to the compound.

• Potential Cause 1: Suboptimal Compound Concentration. The concentrations tested may be too low to elicit a response, especially for lower-affinity receptors like A2B.

  • Solution: Expand your dose-response curve to include higher concentrations (e.g., up to 50-100 µM). Ensure your dilution series is accurate.

• Potential Cause 2: Receptor Desensitization. Prolonged or high-concentration exposure to an agonist can cause GPCRs to desensitize, leading to a diminished signal over time.[6][12]

  • Solution: Optimize the agonist stimulation time. Run a time-course experiment (e.g., 5, 15, 30, 60 minutes) to find the point of maximal signaling before desensitization begins.[13]

• Potential Cause 3: Assay Conditions. The assay buffer, cell density, or incubation temperature may not be optimal.

  • Solution: Ensure your cell density provides a robust signal window.[13] Use a recommended stimulation buffer, which may need to include a phosphodiesterase (PDE) inhibitor like IBMX for cAMP assays to prevent signal degradation.[13]

Problem: The background signal in my assay is too high.

• Potential Cause 1: High Constitutive Receptor Activity. Some GPCRs, particularly when overexpressed, can be active even without an agonist, leading to a high basal signal.[9]

  • Solution: If using a recombinant system, you may need to reduce the amount of receptor DNA used for transfection to lower expression levels.[14] In some cases, using an inverse agonist can help lower the basal signal.

• Potential Cause 2: Compound Concentration is Too High. Very high concentrations can lead to non-specific or off-target effects that contribute to the background signal.

  • Solution: Re-evaluate your dose-response curve. The "hook effect" or a decrease in signal at the highest concentrations can indicate toxicity or off-target pharmacology.

Section 3: Key Experimental Protocols

These protocols provide a validated starting point for your experiments.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps for creating an accurate and stable stock solution.

Materials:

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (MW: 348.36 g/mol )[15]

• Anhydrous DMSO

• Calibrated analytical balance

• Volumetric flask (Class A)[16]

• Sterile, low-retention microcentrifuge tubes

Procedure:

• Weighing: Accurately weigh out approximately 3.5 mg of the compound. Record the exact weight. Causality: Using an analytical balance and recording the precise weight is crucial for calculating the exact final concentration.[16]

• Calculation: Calculate the precise volume of DMSO needed to achieve a 10 mM concentration.

  • Formula: Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Molarity (mol/L)

  • Example: For 3.5 mg (0.0035 g): Volume = [0.0035 / 348.36] / 0.01 = 0.0010047 L = 1.005 mL

• Dissolution: Transfer the weighed powder to a volumetric flask. Add approximately 80% of the calculated DMSO volume. Vortex or sonicate gently until the solid is completely dissolved.

• Final Volume: Carefully add DMSO to the calibration mark on the volumetric flask. Cap and invert several times to ensure a homogenous solution.

• Aliquoting & Storage: Dispense the stock solution into small-volume, single-use aliquots in sterile microcentrifuge tubes. Store immediately at -20°C or -80°C.

Workflow for Stock and Working Solution Preparation

Caption: Workflow for preparing master stock and experimental working solutions.

Protocol 2: Determining Optimal Concentration with a cAMP Dose-Response Assay

This protocol is designed for cells expressing A2B receptors, which couple to Gs proteins to stimulate cAMP production.[17]

Procedure:

• Cell Plating: Seed cells at a pre-optimized density in a 96-well plate and culture overnight. Causality: Consistent cell number and health are paramount for reproducible results.[18]

• Compound Preparation: Prepare a serial dilution of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in assay buffer (containing a PDE inhibitor like 0.5 mM IBMX) at 2x the final desired concentration.

• Controls: Prepare the following controls:

  • Vehicle Control: Assay buffer with the same final DMSO concentration as the highest compound dose.

  • Positive Control: A known activator of adenylyl cyclase (e.g., Forskolin) to define the maximum assay signal.

• Stimulation: Remove culture media from cells. Add an equal volume of the 2x compound dilutions and controls to the wells.

• Incubation: Incubate the plate at 37°C for the optimized stimulation time (e.g., 15-30 minutes).

• Lysis & Detection: Lyse the cells and measure cAMP levels using a suitable detection kit (e.g., HTRF, ELISA) according to the manufacturer's instructions.

• Data Analysis: Plot the response (e.g., HTRF ratio) against the log of the agonist concentration. Use a non-linear regression model (four-parameter logistic fit) to calculate the EC50 and determine the optimal concentration range.

Section 4: Signaling Pathways & Mechanism of Action

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine acts through adenosine receptors, which signal via different G protein subtypes. Understanding these pathways is key to designing and interpreting your assay.

• A2A and A2B Receptors (Gs-coupled): Agonist binding activates the Gs alpha subunit, which stimulates adenylyl cyclase (AC) to produce the second messenger cyclic AMP (cAMP).[5][17] This is the basis for the cAMP assay described above.

• A1 and A3 Receptors (Gi-coupled): Agonist binding activates the Gi alpha subunit, which inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.[19] To measure this, you would first stimulate cAMP production with Forskolin and then measure the agonist's ability to inhibit that signal.

• Gq-coupling: Some studies suggest that A2B and A3 receptors can also couple to Gq proteins, activating the phospholipase C (PLC) pathway and leading to an increase in intracellular calcium.[5][19]

Adenosine Receptor Signaling Pathways

Caption: Simplified signaling pathways for adenosine receptors.

References

• Friebe, A., et al. (n.d.). Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts. American Journal of Physiology-Heart and Circulatory Physiology. Retrieved from [Link]

• ResearchGate. (n.d.). Adenosine receptors and their main signaling pathways. Schematic.... Retrieved from [Link]

• Chan, E.S., et al. (2018). Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis. Journal of Clinical Investigation. Retrieved from [Link]

• ResearchGate. (n.d.). Signaling pathways of Adenosine Receptors A1, A2 and A3. A2 receptors.... Retrieved from [Link]

• Gnad, T., et al. (2011). Adenosine Receptors: Expression, Function and Regulation. International Journal of Molecular Sciences. Retrieved from [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• Bitesize Bio. (2025). How to Make Accurate Stock Solutions. Retrieved from [Link]

• ResearchGate. (2020). How do we choose a proper concentration for the stock solution?. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Rice University. (n.d.). Solutions and dilutions: working with stock solutions. Retrieved from [Link]

• Blad, C.C., et al. (2012). Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Clancy, J., et al. (1999). 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. American Journal of Physiology-Heart and Circulatory Physiology. Retrieved from [Link]

• Wikipedia. (n.d.). 5′-(N-Ethylcarboxamido)adenosine. Retrieved from [Link]

• Stallaert, W., et al. (2017). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Cell Biology. Retrieved from [Link]

• Tosh, D.K., et al. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. Journal of Medicinal Chemistry. Retrieved from [Link]

• Yang, D., et al. (2021). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Retrieved from [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]

• Barraco, R.A., & Janusz, C.A. (1989). Respiratory effects of 5'-ethylcarboxamidoadenosine, an analog of adenosine, following microinjections into the nucleus tractus solitarius of rats. Brain Research. Retrieved from [Link]

• Zgórka, G. (2003). Stability study of selected adenosine nucleosides using LC and LC/MS analyses. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Wilson, T.D., et al. (1998). Stability of undiluted and diluted adenosine at three temperatures in syringes and bags. American Journal of Health-System Pharmacy. Retrieved from [Link]

• Li, Y., et al. (2025). Adenosine Concentration Determination for in Vitro Tumor Microenvironment Simulation. Cancer Biotherapy & Radiopharmaceuticals. Retrieved from [Link]

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• 12. 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. revvity.com [revvity.com]
• 14. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scbt.com [scbt.com]
• 16. bitesizebio.com [bitesizebio.com]
• 17. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. marinbio.com [marinbio.com]
• 19. researchgate.net [researchgate.net]

minimizing cytotoxicity of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

A Guide to Minimizing Cytotoxicity in Experimental Systems

Welcome to the technical support guide for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding the management of cytotoxicity associated with this compound. As a potent adenosine receptor agonist, understanding and controlling its cellular effects is paramount for generating reliable and reproducible data.

Core Principles: Understanding the Dual Nature of Adenosine Agonists

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a nucleoside analog that acts as an agonist at adenosine receptors, particularly enhancing the activity of A2B receptors[1][2]. Like many adenosine receptor agonists, its effects can be strongly dose-dependent. At lower concentrations, it may engage specific signaling pathways to elicit a desired physiological or protective response. However, at higher concentrations, it can lead to unintended cytotoxicity through various mechanisms[3]. These can include over-activation of certain receptor subtypes (like A3), leading to apoptosis, or inducing metabolic stress within the cell[3][4]. The primary goal of any experimental design using this compound is to identify the therapeutic or experimental window where the desired agonist activity is maximized and cytotoxic effects are minimized.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant cell death in my cultures even at what I believe are low concentrations of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. What are the most common initial culprits?

This is a common issue that can often be traced back to fundamental experimental parameters. Before investigating complex biological mechanisms, it's crucial to rule out these common sources of error:

• Vehicle (Solvent) Toxicity: This compound is often dissolved in DMSO. While a versatile solvent, DMSO is toxic to cells at higher concentrations.

  • Troubleshooting Step: Ensure the final concentration of DMSO in your cell culture medium does not exceed 0.5%, and ideally is kept below 0.1%[5]. Always include a "vehicle-only" control group in your experiments, where cells are treated with the same final concentration of DMSO as your highest compound dose. If the vehicle control shows cell death, your solvent concentration is too high.

• Compound Solubility and Precipitation: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and related analogs have poor solubility in aqueous solutions like cell culture media. If the compound precipitates out of solution, it can form microcrystals that are directly damaging to cells or create a misleadingly low effective concentration in the media.

  • Troubleshooting Step: After adding the compound stock to your media, visually inspect it for any cloudiness or precipitate. Prepare fresh stock solutions frequently and avoid multiple freeze-thaw cycles. Consider using a phase-contrast microscope to look for precipitates in the wells of your culture plates.

• Inaccurate Concentration: The "low concentration" you are using might be supra-physiological for your specific cell type. The sensitivity to adenosine agonists can vary dramatically between cell lines.

  • Troubleshooting Step: The most reliable solution is to perform a comprehensive dose-response curve to determine the precise cytotoxic threshold for your cell line. This is detailed in the next question.

Q2: How do I systematically determine the optimal, non-toxic working concentration for my specific cell line and experiment?

Determining the optimal concentration is the single most important step for success. This involves establishing a dose-response curve using a quantitative cell viability assay. This process will define the concentration range that is non-toxic, partially inhibitory (IC50), and completely cytotoxic.

Table 1: Recommended Concentration Ranges for Experimental Design

Purpose	Starting Concentration Range	Key Considerations
Initial Cytotoxicity Screen	0.01 µM - 100 µM (Logarithmic Scale)	Use a broad range to capture the full dose-response curve. This helps identify the IC50 (50% inhibitory concentration) for cytotoxicity[5].
Functional Assays (Non-toxic)	IC50 / 10 (or lower)	Once the cytotoxic IC50 is known, functional assays should be performed at concentrations well below this value to ensure cell health and attribute any observed effects to the specific agonist activity, not general toxicity.
Vehicle Control	Match highest compound solvent %	The solvent (e.g., DMSO) concentration must be identical to the highest concentration used for the compound to isolate the compound's effect[5][6].

Below is a foundational protocol for determining the cytotoxicity profile of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Experimental Protocols & Workflows

Protocol 1: Determining the Cytotoxic Dose-Response Curve via MTT Assay

This protocol provides a framework for assessing cell viability across a range of compound concentrations. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures metabolic activity, which is a proxy for cell viability[7].

Materials:

• Your cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

• Sterile DMSO (or other appropriate solvent)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed your cells into a 96-well plate at a pre-determined optimal density to ensure they are in the logarithmic growth phase during the experiment (typically 5,000-10,000 cells/well). Allow cells to adhere and recover for 18-24 hours.

• Compound Preparation: Prepare a 1000x stock solution of the compound in DMSO. Perform serial dilutions in complete medium to create a range of treatment concentrations. For a broad screen, you might prepare 2x final concentrations ranging from 200 µM down to 20 nM.

• Cell Treatment: Remove the old medium from the cells. Add 100 µL of the medium containing the various compound concentrations to the appropriate wells. Be sure to include:

  • Untreated Control: Cells in medium only.

  • Vehicle Control: Cells in medium with the highest concentration of DMSO used.

• Incubation: Incubate the plate for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the data by setting the untreated control as 100% viability and the background (media only) as 0%. Plot the percent viability against the log of the compound concentration to generate a dose-response curve and calculate the IC50 value.

Q3: What are the potential biological mechanisms of cytotoxicity, and how can I control for them?

Understanding the "why" behind the cytotoxicity can help in designing more refined experiments.

• Receptor-Mediated Cytotoxicity: While adenosine receptors like A1 and A2A are often associated with cytoprotective signals, the A3 receptor can have dual effects. High-level activation of A3 receptors has been linked to lethal inputs to cells and apoptosis, whereas lower-level activation can be protective[4]. The cytotoxic effects you observe may be due to supra-physiological activation of a specific receptor subtype.

  • Control Strategy: If you hypothesize that cytotoxicity is mediated by a specific receptor (e.g., A3), you can co-treat the cells with a selective antagonist for that receptor. If the antagonist rescues the cells from death, it confirms a receptor-specific mechanism.

• Metabolic Disruption: High concentrations of extracellular adenosine can lead to cytotoxicity through mechanisms like pyrimidine starvation or disruption of the S-adenosylmethionine ratio, which is critical for methylation reactions[3].

  • Control Strategy: This is more difficult to control for directly. The best strategy is to operate at the lowest effective concentration of the agonist to avoid overwhelming the cell's metabolic machinery.

• Off-Target Effects: At high concentrations, the selectivity of any compound decreases. It may begin to interact with other receptors, kinases, or cellular proteins, leading to unintended toxicity[8].

  • Control Strategy: There is no perfect control for off-target effects. This is another reason why using the lowest concentration that produces the desired on-target effect is critical for data integrity.

Caption: Concentration-dependent effects of adenosine receptor activation.

Q4: My results are inconsistent between experiments. What could be causing this variability?

Inconsistency is often due to subtle variations in experimental conditions.

• Compound Stability: Ensure your stock solution is stored correctly (typically at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles)[6][9]. Consider preparing fresh dilutions for each experiment from a master stock.

• Cell Culture Conditions:

  • Passage Number: Use cells within a consistent, low passage number range. High passage number cells can have altered receptor expression and signaling responses.

  • Confluency: Perform experiments when cells are at a consistent level of sub-confluency (e.g., 70-80%). Overly confluent or sparse cultures will respond differently.

  • Serum Lot Variation: Serum contains growth factors and binding proteins that can influence cell behavior and compound bioavailability. If you switch to a new lot of serum, it is wise to re-validate your dose-response curve.

Caption: A logical workflow for troubleshooting unexpected cytotoxicity.

References

• 1. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine_TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mechanisms of adenosine-induced cytotoxicity and their clinical and physiological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A3 Adenosine Receptors: Protective vs. Damaging Effects Identified Using Novel Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

dealing with poor aqueous solubility of adenosine agonists

Technical Support Center: Adenosine Agonist Solubility

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Hub. This guide is designed to provide you, our fellow researchers, with practical solutions and in-depth knowledge for tackling one of the most common yet frustrating challenges in the lab: the poor aqueous solubility of adenosine agonists. Inconsistent results, failed experiments, and questionable data can often be traced back to solubility issues. Here, we will dissect these problems and provide you with validated strategies to ensure your compounds are fully dissolved and bioavailable for your assays.

Frequently Asked Questions (FAQs)

Q1: Why are so many adenosine agonists poorly soluble in aqueous buffers? A: Adenosine agonists are often complex organic molecules. Their structures, which are designed for specific receptor affinity, frequently contain hydrophobic moieties. These nonpolar regions resist interaction with polar water molecules, leading to low aqueous solubility. This is a common challenge for many drug candidates, particularly those classified under the Biopharmaceutics Classification System (BCS) as Class II (low solubility, high permeability).[1]

Q2: I dissolved my agonist in DMSO for a stock solution, but it crashed out when I diluted it in my cell culture media. What happened? A: This is a classic issue called "precipitation upon dilution" or "crashing out."[2] Your compound is highly soluble in the organic solvent (DMSO) but not in the aqueous buffer. When you add the concentrated DMSO stock to the media, the solvent environment abruptly changes from organic to aqueous. The agonist's concentration is now far above its solubility limit in the aqueous media, causing it to precipitate.[2] The Troubleshooting Guide below offers detailed solutions.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assays? A: This is a critical consideration, as solvents can have their own biological effects.[3][4] For most cell lines, the final concentration of DMSO should be kept below 0.5%, with ≤0.1% being the ideal target to minimize cytotoxicity and off-target effects .[2][5] It is always best practice to run a vehicle control (media with the same final DMSO concentration as your experimental wells) to account for any solvent-induced artifacts.[6]

Q4: Can I use ethanol instead of DMSO? A: Yes, ethanol can be an alternative, but it has its own considerations. Some compounds may be more soluble in one versus the other.[7] Ethanol can also be cytotoxic, with some studies suggesting keeping its final concentration below 1%.[3][5] The choice of solvent depends on the specific agonist's solubility and the tolerance of your experimental system.

Troubleshooting Guide: Common Solubility Problems & Solutions

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Issue 1: My adenosine agonist powder won't dissolve in my aqueous buffer (e.g., PBS, cell culture media).

• Potential Cause: The intrinsic aqueous solubility of the compound is too low for the concentration you are trying to achieve. Direct dissolution in aqueous buffers is often not feasible for hydrophobic compounds.[2]

• Recommended Solution: The Stock Solution Method

  • Select an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is the most common and effective choice for many adenosine agonists due to its high solvating power.[7][8] Anhydrous DMSO is recommended to prevent compound degradation from moisture.[2]

  • Prepare a high-concentration stock solution. Dissolve your compound in 100% DMSO to a concentration of 10-100 mM.[9] Ensure complete dissolution by vortexing. Gentle warming (37°C) or brief sonication can also help, but be cautious about compound stability.[2][10]

  • Perform a serial dilution. To avoid precipitation, do not add the concentrated stock directly into your final large volume of buffer. Instead, perform one or more intermediate dilution steps in pre-warmed (37°C) buffer or media.[2][11] This gradual change in the solvent environment helps keep the compound in solution.

Issue 2: My compound dissolved in the buffer initially, but a precipitate formed after a few hours or overnight.

• Potential Cause 1: Supersaturation. The solution was temporarily supersaturated, meaning it held more dissolved compound than it could stably maintain. Over time, the excess compound crashes out of the solution to reach its thermodynamic equilibrium.

• Recommended Solution 1: Determine Maximum Solubility. You may be working at a concentration that is too high. Perform a solubility test to find the maximum stable concentration of your agonist in the final assay buffer.

• Potential Cause 2: Temperature Changes. The solubility of many compounds is temperature-dependent. If you prepared the solution at room temperature or 37°C and then stored it at 4°C, the solubility limit may have dropped, causing precipitation.

• Recommended Solution 2: Prepare Fresh & Store Appropriately. It is always best to prepare working solutions fresh from your frozen stock solution just before the experiment.[7] Avoid storing diluted aqueous solutions unless you have validated their stability at the storage temperature.

Issue 3: I'm seeing inconsistent results between experiments, and I suspect it's a solubility issue.

• Potential Cause: Incomplete Dissolution or Precipitation. If the compound is not fully dissolved in the stock solution or precipitates in the working solution, the actual concentration delivered to your cells or tissues will be lower and more variable than calculated.[2]

• Recommended Solution: Implement Quality Control Steps.

  • Visual Inspection: Always visually inspect your stock and working solutions for any particulate matter or cloudiness before use. A clear solution is a good first indicator of complete dissolution.[11]

  • Avoid Freeze-Thaw Cycles: Aliquot your high-concentration organic stock solution into single-use volumes and store them at -20°C or -80°C.[2][9] This prevents degradation and precipitation that can occur with repeated freeze-thaw cycles.

  • Vortex Before Use: Even if a stock solution looks clear after thawing, it's good practice to vortex it briefly to ensure a homogenous concentration before you take your aliquot.[12]

Advanced Solubilization Strategies

If the above methods are insufficient, consider these advanced formulation strategies.

• pH Adjustment: For agonists with ionizable groups, altering the pH of the buffer can dramatically increase solubility. For basic compounds, lowering the pH can increase solubility, while for acidic compounds, increasing the pH can be beneficial.[11] However, you must ensure the final pH is compatible with your biological system.[13][14][15]

• Use of Solubilizing Agents (Excipients):

  • Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic drug molecules, effectively shielding them from water and increasing their apparent solubility.[16][17][18][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with enhanced water solubility.[20]

  • Lipid-Based Formulations: For in vivo studies or specialized delivery, encapsulating the agonist in liposomes can be an effective strategy.[21][22][23][24] Liposomes are vesicles that can carry both hydrophilic and hydrophobic compounds.

Data & Protocols

Table 1: Solubility of Common Adenosine Agonists

Compound	Solvent	Max Solubility (approx.)	Source
NECA	DMSO	14-62 mg/mL (~40-201 mM)	[7][8][25]
Ethanol	~2 mg/mL	[7]
PBS (pH 7.2)	~10 mg/mL	[7]
CGS 21680 HCl	DMSO	≥20-100 mM	[26]
Water	Insoluble	[26]

Note: Solubility can vary between batches and is affected by factors like hydration state. Always refer to the manufacturer's product data sheet.

Protocol 1: Preparing a High-Concentration Stock Solution in DMSO

This protocol provides a step-by-step method for creating a stable, concentrated stock solution of a hydrophobic adenosine agonist.

• Pre-Experiment Calculation:

  • Determine the molecular weight (MW) of your agonist from the product vial or certificate of analysis.

  • Calculate the mass needed for your desired stock concentration and volume.

    • Example: To make 1 mL of a 10 mM NECA (MW: 308.3 g/mol ) stock:

    • Mass (g) = 10 mmol/L * 0.001 L * 308.3 g/mol = 0.003083 g = 3.08 mg

• Materials:

  • Adenosine agonist powder

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Accurately weigh the calculated amount of the agonist powder and place it into a sterile vial.[10][27]

  • Add the calculated volume of anhydrous DMSO to the vial.[2]

  • Tightly cap the vial and vortex vigorously for 30-60 seconds until the solid is completely dissolved.[10][12]

  • Visually inspect the solution against a light source to ensure it is clear and free of any particulates.[11] If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes may be applied.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to prevent repeated freeze-thaw cycles.[2]

  • Label each aliquot clearly with the compound name, concentration, solvent, and date.

  • Store the aliquots at -20°C or -80°C as recommended by the manufacturer.

Visualizing Concepts & Workflows

Diagram 1: Troubleshooting Workflow for Solubility Issues

This flowchart guides you through the decision-making process when encountering a solubility problem.

Caption: A decision tree for resolving adenosine agonist solubility issues.

Diagram 2: Adenosine Receptor G-Protein Signaling

This diagram illustrates the primary signaling cascades activated by adenosine receptors. Understanding these pathways is crucial for interpreting experimental results.

Caption: Canonical G-protein signaling pathways for adenosine receptors.[28][29][30][31]

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Available at: [Link]

• Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects. ACS Publications. Available at: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available at: [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. National Institutes of Health. Available at: [Link]

• Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts. American Physiological Society. Available at: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

• Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. ResearchGate. Available at: [Link]

• Adenosine receptors and their main signaling pathways. ResearchGate. Available at: [Link]

• Cyclodextrin in novel formulations and solubility enhancement techniques: a review. ResearchGate. Available at: [Link]

• Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis. PubMed Central. Available at: [Link]

• Strategies for the formulation development of poorly soluble drugs via oral route. Wiley Online Library. Available at: [Link]

• Signaling pathways of Adenosine Receptors A1, A2 and A3. ResearchGate. Available at: [Link]

• Adenosine Receptors: Expression, Function and Regulation. PubMed Central. Available at: [Link]

• Enhancing Drug Solubility: The Role of Cyclodextrin Derivatives. Xinghui. Available at: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available at: [Link]

• Liposomal delivery system of adenosine for modulating inflammation. The Hebrew University of Jerusalem. Available at: [Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PubMed Central. Available at: [Link]

• Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. Available at: [Link]

• Adenosine-Associated Delivery Systems. PubMed Central. Available at: [Link]

• Liposomes encapsulating adenosine. Google Patents.

• Considerations regarding use of solvents in in vitro cell based assays. PubMed Central. Available at: [Link]

• Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Vietnam Journal of Science and Technology. Available at: [Link]

• Adenosine-associated delivery systems. Annabi Lab. Available at: [Link]

• C2‐linked alkynyl poly‐ethylene glycol(PEG) adenosine conjugates as water‐soluble adenosine receptor agonists. PubMed Central. Available at: [Link]

• C2- linked alkynyl poly‐ ethylene glycol(PEG) adenosine conjugates as water-soluble adenosine receptor agonists. UCL Discovery. Available at: [Link]

• Adenosine-associated delivery systems. eScholarship. Available at: [Link]

• Influence of Two Widely Used Solvents, Ethanol and Dimethyl Sulfoxide, on Human Sperm Parameters. MDPI. Available at: [Link]

• Preparing Stock Solutions. PhytoTech Labs. Available at: [Link]

• Adenosine Encapsulation and Characterization through Layer-by-Layer Assembly of Hydroxypropyl-β-Cyclodextrin and Whey Protein Isolate as Wall Materials. PubMed Central. Available at: [Link]

• Preparation stock solution solid compound(s). CRISP Maastricht. Available at: [Link]

• Lab Skills: Preparing Stock Solutions. YouTube. Available at: [Link]

• Effects of pH on Responses to Adenosine, CGS 21680, Carbachol and Nitroprusside in the Isolated Perfused Superior Mesenteric Arterial Bed of the Rat. PubMed. Available at: [Link]

• Improving Potency, Selectivity, and Water Solubility of Adenosine A1 Receptor Antagonists. ElectronicsAndBooks. Available at: [Link]

• Effects of pH on responses to adenosine, CGS 21680, carbachol and nitroprusside in the isolated perfused superior mesenteric arterial bed of the rat. PubMed Central. Available at: [Link]

• A cautionary note: The actions of adenosine agonists and antagonists may be reversed under certain conditions in primary cultures. ResearchGate. Available at: [Link]

• Intracellular acidification causes adenosine release during states of hyperexcitability in the hippocampus. PubMed. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. bmrat.biomedpress.org [bmrat.biomedpress.org]
• 6. mdpi.com [mdpi.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. NECA | Non-selective Adenosine | Tocris Bioscience [tocris.com]
• 9. phytotechlab.com [phytotechlab.com]
• 10. crispmaastricht.nl [crispmaastricht.nl]
• 11. benchchem.com [benchchem.com]
• 12. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of pH on responses to adenosine, CGS 21680, carbachol and nitroprusside in the isolated perfused superior mesenteric arterial bed of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of pH on responses to adenosine, CGS 21680, carbachol and nitroprusside in the isolated perfused superior mesenteric arterial bed of the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Intracellular acidification causes adenosine release during states of hyperexcitability in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. nbinno.com [nbinno.com]
• 19. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Adenosine Encapsulation and Characterization through Layer-by-Layer Assembly of Hydroxypropyl-β-Cyclodextrin and Whey Protein Isolate as Wall Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 22. cris.huji.ac.il [cris.huji.ac.il]
• 23. Adenosine-Associated Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 24. WO2020206314A1 - Liposomes encapsulating adenosine - Google Patents [patents.google.com]
• 25. selleckchem.com [selleckchem.com]
• 26. medchemexpress.com [medchemexpress.com]
• 27. m.youtube.com [m.youtube.com]
• 28. Adenosine receptors and second messenger signaling pathways in rat cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]

Technical Support Center: Protocol Refinement for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine Binding Assays

Welcome to the technical support center for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (NECA-IPA) binding assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to ensure the success and reproducibility of your experiments.

Introduction to NECA-IPA Binding Assays

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a derivative of NECA, a potent agonist for adenosine receptors.[1][2] The isopropylidene group protects the 2' and 3' hydroxyl groups of the ribose, allowing for specific chemical modifications.[3][4][5] Understanding the binding characteristics of NECA-IPA and its analogs to adenosine receptors is crucial for the development of novel therapeutics targeting these receptors, which are implicated in a wide range of physiological and pathological processes.[6]

Radioligand binding assays are a fundamental technique for characterizing the interaction between a ligand, such as NECA-IPA, and its receptor.[7] These assays allow for the determination of key parameters like the inhibition constant (Kᵢ), which quantifies the binding affinity of a ligand.[8]

Frequently Asked Questions (FAQs)

Q1: What is 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine and why is it used in binding assays?

5'-Ethylcarboxamido-2',3'-isopropylidene adenosine (NECA-IPA) is a modified version of 5'-N-Ethylcarboxamidoadenosine (NECA), a high-affinity agonist for adenosine receptors.[1] The 2',3'-isopropylidene group serves as a protective group, enabling chemists to perform selective modifications at other positions of the adenosine molecule. In binding assays, NECA-IPA can be used as a competitor ligand to determine the binding affinities of other investigational compounds for adenosine receptors.

Q2: Which adenosine receptor subtypes does NECA bind to?

NECA is a non-selective adenosine receptor agonist with high affinity for the A₁, A₂ₐ, and A₃ receptor subtypes.[8] Its affinity for the A₂B receptor is lower.[8]

Table 1: Binding Affinity of NECA at Human Adenosine Receptors

Receptor Subtype	Binding Affinity (Kᵢ)
A₁	14 nM
A₂ₐ	20 nM
A₃	6.2 nM

Note: These values are approximate and can vary depending on the experimental conditions.[9]

Q3: What are the basic types of binding assays I can perform with NECA-IPA?

The most common are saturation and competitive binding assays.

• Saturation Binding Assays: These are used to determine the density of receptors in a sample (Bₘₐₓ) and the equilibrium dissociation constant (Kₔ) of a radiolabeled ligand.

• Competitive Binding Assays: These assays measure the ability of an unlabeled compound (the competitor, like NECA-IPA) to displace a radiolabeled ligand from the receptor. This allows for the determination of the competitor's inhibition constant (Kᵢ).[8]

Q4: What is the difference between a traditional filtration assay and a Scintillation Proximity Assay (SPA)?

The primary difference lies in the separation of bound from free radioligand.

• Filtration Assays: Require a filtration step to separate the receptor-bound radioligand from the unbound radioligand.[10]

• Scintillation Proximity Assays (SPA): Are homogeneous "mix and measure" assays that do not require a filtration step.[11][12][13] This makes them well-suited for high-throughput screening.[13][14]

Troubleshooting Guide

This section addresses common issues encountered during NECA-IPA binding assays.

Problem 1: High Non-Specific Binding

High non-specific binding (NSB) can obscure the specific binding signal, leading to inaccurate results.

Potential Causes & Solutions:

• Inadequate Blocking: The blocking step is crucial to prevent the radioligand from binding to non-receptor components.

  • Solution: Increase the concentration of the blocking agent (e.g., bovine serum albumin) or extend the blocking incubation time.[15][16]

• Suboptimal Washing: Insufficient washing can leave unbound radioligand trapped on the filter.

  • Solution: Increase the number of wash steps or the volume of wash buffer.[16] Ensure the wash buffer is ice-cold to minimize dissociation of the bound ligand.[17]

• Radioligand Sticking to Filters/Plates: Some radioligands can adhere non-specifically to the assay plates or filters.

  • Solution: Pre-treat glass fiber filters with a solution like 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding.[18]

• Contaminated Reagents: Contamination in buffers or other reagents can contribute to high background.

  • Solution: Prepare fresh, high-purity buffers and filter them before use.[16][19]

Problem 2: Low or No Specific Binding Signal

A weak or absent specific binding signal can be due to a variety of factors related to the reagents or the experimental setup.

Potential Causes & Solutions:

• Low Receptor Expression: The cell line or tissue preparation may have a low density of the target adenosine receptor.

  • Solution: Verify receptor expression using techniques like qPCR or Western blotting.[9][20] Consider using a cell line known to express the receptor of interest.[21][22][23]

• Inactive Ligand or Receptor: Improper storage or handling can lead to degradation of the radioligand, competitor, or receptor preparation.

  • Solution: Check the expiration dates and storage conditions of all reagents.[20] Prepare fresh dilutions of ligands for each experiment.[9]

• Suboptimal Assay Conditions: The assay buffer composition, pH, incubation time, or temperature may not be optimal for binding.

  • Solution: Optimize these parameters systematically. For example, ensure the buffer contains appropriate ions, such as MgCl₂, which can be important for agonist binding.[24] The incubation time should be sufficient to reach equilibrium.[18][25]

Problem 3: Poor Reproducibility and Inconsistent Results

Potential Causes & Solutions:

• Inconsistent Cell Culture Conditions: Cell health, density, and passage number can significantly impact receptor expression and signaling.[9][20]

  • Solution: Use cells that are healthy and within a consistent, low passage number range.[9] Ensure consistent cell seeding density for all experiments.[9]

• Pipetting Errors: Inaccurate pipetting, especially of small volumes, can introduce significant variability.[20]

  • Solution: Use calibrated pipettes and proper pipetting techniques.[26]

• Receptor Desensitization: Prolonged exposure to an agonist like NECA can lead to receptor desensitization and internalization, reducing the number of available receptors on the cell surface.[9]

  • Solution: Optimize the incubation time to be long enough to reach equilibrium but short enough to minimize desensitization.

Experimental Protocols

General Workflow for a Competitive Radioligand Binding Assay

This protocol provides a general framework for a competitive binding assay using a radiolabeled ligand and an unlabeled competitor like NECA-IPA.

Caption: Canonical signaling pathways of adenosine receptors.

Adenosine receptors are G protein-coupled receptors (GPCRs). [8]* A₁ and A₃ receptors typically couple to Gᵢ/ₒ proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). [8][11]* A₂ₐ and A₂B receptors couple to Gₛ proteins, which stimulate adenylyl cyclase, resulting in an increase in cAMP levels. [8][11]

References

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• Eurofins DiscoverX. (n.d.). ChemiSCREEN™ A3 Adenosine Receptor Membrane Preparation. Retrieved from [Link]

• Semantic Scholar. (n.d.). Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor. Retrieved from [Link]

• ResearchGate. (n.d.). Affinity of 2-substituted NECA derivatives at A 2A and A 3 adenosine receptors. Retrieved from [Link]

• Jarvis, M. F., & Williams, M. (1989). Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes. Journal of Pharmacology and Experimental Therapeutics, 248(2), 463-471. [Link]

• Kim, J., et al. (2010). Structure-Based Discovery of A2A Adenosine Receptor Ligands. Journal of Medicinal Chemistry, 53(9), 3745-3755. [Link]

• Kim, J., et al. (2010). Structure-Based Discovery of A2A Adenosine Receptor Ligands. ACS Medicinal Chemistry Letters, 1(3), 118-122. [Link]

• Fiebich, B. L., et al. (2011). Tritium-labeled agonists as tools for studying adenosine A2B receptors. Purinergic Signalling, 7(2), 173-183. [Link]

• Shainberg, A., et al. (1991). CHARACTERIZATION OF ADENOSINE RECEPTORS IN INTACT CULTURED HEART CELLS. Biochemical Pharmacology, 41(2), 245-253. [Link]

• ResearchGate. (n.d.). Scintillation Proximity Assays in High-Throughput Screening. Retrieved from [Link]

• Harada, H., et al. (2020). Discovery of Highly Potent Adenosine A1 Receptor Agonists: Targeting Positron Emission Tomography Probes. Journal of Medicinal Chemistry, 63(15), 8214-8231. [Link]

• Carpenter, B., & Lebon, G. (2017). Human Adenosine A2A Receptor: Molecular Mechanism of Ligand Binding and Activation. Frontiers in Pharmacology, 8, 898. [Link]

• Eurofins. (n.d.). A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay - FR. Retrieved from [Link]

• Gee, M. (2012). Use of scintillation proximity assay to measure radioligand binding to immobilized receptors without separation of bound from free ligand. Methods in Molecular Biology, 897, 79-94. [Link]

• Carpenter, B., & Lebon, G. (2017). Human Adenosine A2A Receptor: Molecular Mechanism of Ligand Binding and Activation. Frontiers in Pharmacology, 8, 898. [Link]

• Kim, J., et al. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. Journal of Medicinal Chemistry, 55(9), 4147-4158. [Link]

• Bruns, R. F. (1990). Radioligand Binding Assays for Adenosine Receptors. In Methods in Neurosciences (Vol. 2, pp. 43-62). Academic Press. [Link]

• Chen, J. F., et al. (2013). Adenosine receptors as drug targets — what are the challenges?. Nature Reviews Drug Discovery, 12(4), 265-286. [Link]

• Hinz, S., et al. (2018). Adenosine A2A receptor ligand recognition and signaling is blocked by A2B receptors. Oncotarget, 9(10), 9037-9048. [Link]

• ARP American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background. Retrieved from [Link]

• Ciruela, F., et al. (2021). The Old and New Visions of Biased Agonism Through the Prism of Adenosine Receptor Signaling and Receptor/Receptor and Receptor/Protein Interactions. Frontiers in Pharmacology, 11, 616335. [Link]

• Gsandtner, I., et al. (2020). Investigation of adenosine A1 receptor-mediated β-arrestin 2 recruitment using a split-luciferase assay. PLoS One, 15(12), e0243219. [Link]

• Novateinbio. (n.d.). Troubleshooting Guide for ELISA High Background Poor Standard Curve. Retrieved from [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. [Link]

• ResearchGate. (n.d.). NECA competition assays: binding of adenosine analogs to GRP94. Retrieved from [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison for the Bench: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine versus NECA

An In-Depth Guide to Selecting the Appropriate Adenosine Receptor Agonist

For researchers navigating the complex landscape of purinergic signaling, the choice of a chemical modulator is a critical decision that dictates the trajectory of an investigation. This guide provides a detailed comparative analysis of two adenosine receptor agonists: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and the widely used 5'-(N-Ethylcarboxamido)adenosine (NECA). Here, we dissect their structural nuances, receptor activity profiles, and the practical implications for experimental design.

Introduction to Adenosine Receptor Signaling

Adenosine is a ubiquitous purine nucleoside that fine-tunes a vast array of physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[1][2] These receptors are integral to cellular communication, with roles in cardiovascular function, neurotransmission, and inflammation.[1][2] Agonists of these receptors are invaluable tools for elucidating these pathways.

The activation of adenosine receptors triggers specific intracellular signaling cascades. A1 and A3 receptors typically couple to inhibitory G proteins (Gi), leading to a decrease in cyclic AMP (cAMP) levels.[3][4] Conversely, A2A and A2B receptors couple to stimulatory G proteins (Gs), resulting in an increase in cAMP production.[3][4][5] This fundamental dichotomy in signaling makes the selection of an appropriate agonist paramount.

dot

Caption: Canonical Adenosine Receptor Signaling Pathways.

Structural and Functional Showdown: A Tale of Two Agonists

At first glance, 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and NECA share a common adenosine scaffold. However, a key structural difference underlies their distinct pharmacological profiles.

NECA (5'-(N-Ethylcarboxamido)adenosine) is a potent, non-selective adenosine receptor agonist.[6][7] It is characterized by an N-ethylcarboxamido group at the 5' position of the ribose sugar.[8][9] This modification confers high affinity across all four adenosine receptor subtypes.

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a derivative of NECA. It features the same 5'-N-ethylcarboxamido group but is distinguished by the presence of an isopropylidene group protecting the 2' and 3' hydroxyls of the ribose.[10][11] This modification is reported to enhance its activity, particularly at the A2B adenosine receptor.[12][13][14]

Comparative Receptor Activity Profile

The primary distinction for researchers lies in the receptor binding affinities and functional potencies of these two compounds. While both are agonists, their selectivity profiles differ, which is a critical consideration for targeted studies.

Compound	A1 Ki (nM)	A2A Ki (nM)	A2B EC50 (µM)	A3 Ki (nM)	Selectivity Profile
NECA	14	20	2.4	6.2	Non-selective
5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine	Data not readily available	Data not readily available	Potent Agonist	Data not readily available	Reported to enhance A2B activity[12][13][14]

Note: Ki values represent binding affinity (lower is higher), and EC50 values represent the concentration for 50% of maximal functional effect.

NECA's well-documented non-selectivity makes it a powerful tool for studies where broad activation of adenosine receptors is desired.[6][15] However, this lack of specificity can be a significant drawback when trying to dissect the role of a single receptor subtype. In contrast, while comprehensive binding data for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is less available, its reported enhancement of A2B receptor activity suggests it may be a more suitable tool for investigating A2B-mediated pathways.[12][13][14]

Experimental Protocols: A Guide to In Vitro Characterization

To empirically determine and compare the activity of these agonists in your system of interest, standardized in vitro assays are indispensable. Below are detailed protocols for a competitive radioligand binding assay and a functional cAMP assay.

Experimental Protocol: Competitive Radioligand Binding Assay

This assay quantifies the binding affinity (Ki) of a test compound by measuring its ability to displace a known radioligand from the target receptor.

dot

Caption: Workflow for a Competitive Radioligand Binding Assay.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human adenosine receptor subtype of interest (A1, A2A, A2B, or A3).

• Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand (e.g., [3H]NECA), and varying concentrations of the test compound (NECA or 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine).

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to minimize non-specific binding.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration that inhibits 50% of radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation.

Experimental Protocol: cAMP Functional Assay

This assay measures the functional consequence of receptor activation by quantifying changes in intracellular cAMP levels.

Methodology:

• Cell Culture: Plate cells expressing the target adenosine receptor in a 96-well plate and grow to confluence.

• Pre-treatment: Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Agonist Stimulation: Add varying concentrations of the test agonist (NECA or 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine) to the wells. For A1/A3 receptors, co-stimulate with forskolin to induce cAMP production, which will then be inhibited by the agonist.

• Incubation: Incubate at 37°C for a predetermined time to allow for cAMP accumulation or inhibition.

• Cell Lysis: Lyse the cells to release the intracellular cAMP.

• cAMP Detection: Quantify the amount of cAMP in the lysate using a commercially available kit, such as a competitive ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Plot the cAMP concentration against the log concentration of the agonist to generate a dose-response curve and determine the EC50 (for A2A/A2B) or IC50 (for A1/A3) value.

Conclusion and Recommendations

The choice between 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and NECA hinges on the specific research question.

• NECA remains the agonist of choice for studies requiring potent, non-selective activation of all adenosine receptor subtypes. Its extensive characterization provides a solid foundation for interpreting results.[6][16]

• 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine presents a compelling alternative for researchers focusing on the A2B receptor.[12][13] The isopropylidene modification is designed to enhance its activity at this particular subtype, potentially offering a more targeted approach. However, researchers should be prepared to perform thorough in-house validation to confirm its selectivity and potency in their experimental system.

Ultimately, the principles of scientific integrity demand a careful consideration of the tools employed. By understanding the distinct properties of these two agonists and employing rigorous experimental validation, researchers can confidently advance our understanding of adenosine signaling in health and disease.

References

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comparing 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine to other adenosine agonists

A Comparative Guide to Adenosine Receptor Agonists: Profiling 5'-N-Ethylcarboxamidoadenosine (NECA) Against Key Alternatives

For researchers navigating the complex landscape of purinergic signaling, the selection of an appropriate adenosine receptor agonist is a critical decision that dictates the trajectory of experimental outcomes. This guide provides a detailed comparison of 5'-N-Ethylcarboxamidoadenosine (NECA), a widely utilized but non-selective agonist, against a panel of receptor-selective alternatives. We will delve into their pharmacological profiles, the underlying signaling pathways, and the practical application of key experimental assays for their characterization.

While the focus is on the parent compound NECA, it is worth noting that derivatives such as 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine exist. The addition of the isopropylidene group to the 2' and 3' ribose positions increases lipophilicity, which can enhance cell membrane permeability, a factor to consider in experimental design. However, the fundamental receptor interaction is dictated by the NECA pharmacophore.

The Foundation: Adenosine Receptors and Their Signaling Cascades

Adenosine is a ubiquitous purine nucleoside that fine-tunes a vast array of physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A₁, A₂ₐ, A₂ₑ, and A₃.[1] These receptors are integral to cardiovascular function, neurotransmission, inflammation, and immune responses.[2][3] Their activation by an agonist initiates intracellular signaling cascades that are largely dependent on the G protein subtype to which they couple.[4][5][6]

• A₁ and A₃ Receptors: These subtypes typically couple to inhibitory G proteins (Gαᵢ/ₒ).[7][8] Agonist binding leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[4][9]

• A₂ₐ and A₂ₑ Receptors: These subtypes couple to stimulatory G proteins (Gαₛ).[1] Their activation stimulates adenylyl cyclase, leading to an increase in intracellular cAMP.[4][10][11]

It's important to recognize that this is a simplification. Depending on the cell type and receptor expression levels, these receptors can also couple to other G proteins, such as Gαq, or activate G protein-independent pathways involving proteins like β-arrestins, a phenomenon known as functional selectivity or biased agonism.[12][13][14][15]

Caption: Experimental workflow for a competitive radioligand binding assay.

cAMP Accumulation Functional Assay

This assay measures the functional potency of an agonist by quantifying the change in intracellular cAMP levels following receptor activation. [1][16]It is ideal for characterizing agonists for Gₛ-coupled (A₂ₐ, A₂ₑ) and Gᵢ-coupled (A₁, A₃) receptors.

Principle: For Gₛ-coupled receptors, agonists increase cAMP. For Gᵢ-coupled receptors, agonists inhibit the forskolin-stimulated increase in cAMP. The magnitude of the change is dependent on the agonist's concentration and efficacy.

Methodology:

• Cell Seeding: Plate cells expressing the receptor of interest into a multi-well assay plate and incubate overnight.

• Compound Preparation: Prepare serial dilutions of the test agonist.

• Cell Stimulation:

  • Remove culture medium and add stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX). This is a critical step to prevent the enzymatic degradation of cAMP, thereby amplifying the signal. [9] * Add the agonist dilutions to the wells.

  • For Gᵢ-coupled receptors, also add a fixed concentration of forskolin to stimulate adenylyl cyclase. The agonist's effect is measured as an inhibition of this stimulation.

  • Incubate for a predetermined time (e.g., 30 minutes).

• Cell Lysis: Add lysis buffer to stop the reaction and release intracellular cAMP.

• cAMP Detection: Quantify the amount of cAMP in the lysate using a competitive immunoassay kit (e.g., HTRF, ELISA, or AlphaScreen). [1]6. Data Analysis: Plot the cAMP concentration (or assay signal) against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximum response). [1]

Caption: Generalized experimental workflow for a cAMP functional assay.

Conclusion: Selecting the Right Tool for the Job

The choice between 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (or its parent, NECA) and a selective agonist hinges entirely on the experimental question. NECA remains a powerful tool for activating the entire adenosine system and serves as a benchmark for potency. However, for elucidating the specific roles of the A₁, A₂ₐ, or A₃ receptors, the use of selective agonists like CCPA, CGS-21680, and IB-MECA is indispensable. By understanding their distinct pharmacological profiles and employing robust characterization assays, researchers can confidently select and validate the optimal agonist to advance their studies in purinergic signaling.

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A Senior Application Scientist's Guide to Validating the Binding Affinity of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

For researchers, scientists, and drug development professionals, the precise characterization of a ligand's interaction with its target receptor is a foundational requirement for meaningful pharmacological inquiry. This guide provides an in-depth comparison and validation framework for 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, an adenosine receptor agonist. While this compound is reported to enhance the activity of the A2B adenosine receptor, comprehensive public data on its binding affinity is scarce.[1][2]

This guide, therefore, takes a validation-centric approach. We will use its well-characterized, deprotected analog, 5'-N-Ethylcarboxamidoadenosine (NECA), as a benchmark. NECA is a potent, non-selective agonist across adenosine receptor subtypes, and its extensive characterization provides a robust baseline for comparison. We will delve into the essential experimental protocols required to determine binding affinity, compare the structural and known functional differences between these two molecules, and explore the downstream signaling consequences of receptor activation.

The Landscape of Adenosine Receptors

Adenosine is a ubiquitous purine nucleoside that fine-tunes a vast array of physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[3] These receptors are crucial therapeutic targets for conditions spanning cardiovascular, neurological, and inflammatory diseases.[4] Their signaling mechanisms are dichotomous:

• A1 and A3 Receptors: Typically couple to Gi/o proteins, and their activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP).[5]

• A2A and A2B Receptors: Primarily couple to Gs proteins, stimulating adenylyl cyclase and increasing intracellular cAMP levels. The A2B receptor can also couple to Gq proteins, activating the phospholipase C (PLC) pathway.[5]

Given this complexity, validating a ligand's binding affinity and selectivity is paramount to predicting its biological effects.

Comparative Analysis: Structural Insights and Known Affinities

The key difference between our target compound and the benchmark, NECA, lies in the ribose moiety. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine possesses an isopropylidene group protecting the 2' and 3' hydroxyls. This bulky, hydrophobic group is absent in NECA, which has free hydroxyls at these positions. This structural modification is significant, as interactions at the ribose portion of the molecule are known to influence receptor affinity and selectivity. The presence of the isopropylidene group likely alters the conformational flexibility of the ribose sugar and presents a different steric and electronic profile to the receptor's binding pocket, which may underlie its reported specificity for the A2B receptor.[6][7]

To establish a baseline, the well-documented binding affinities of NECA across human adenosine receptor subtypes are presented below.

Table 1: Binding Affinity of 5'-N-Ethylcarboxamidoadenosine (NECA) at Human Adenosine Receptors

Receptor Subtype	Binding Affinity (Kᵢ)	Potency (EC₅₀)
A1	14 nM	-
A2A	20 nM	-
A2B	-	2.4 µM
A3	6.2 nM	-
Data compiled from sources.[5]

This table underscores NECA's high affinity for A1, A2A, and A3 receptors and its lower potency at the A2B receptor, highlighting its character as a non-selective agonist. For context, the following table compares NECA with other commonly used, more selective adenosine receptor ligands.

Table 2: Comparative Binding Affinities of Select Adenosine Receptor Ligands

Compound	Primary Target	Kᵢ (nM) at Primary Target	Selectivity Profile
NECA	Non-selective Agonist	6.2 - 20 nM (A1, A2A, A3)	Potent across multiple subtypes.
CCPA	A1 Agonist	~0.6 nM	High selectivity for A1 over other subtypes.
CGS 21680	A2A Agonist	~15-27 nM	Selective for A2A receptors.[8]
IB-MECA	A3 Agonist	~1 nM	Highly selective for A3 receptors.
DPCPX	A1 Antagonist	~0.5-5 nM	Potent and selective A1 antagonist.[9]
Note: Kᵢ values can vary based on experimental conditions. Data is for illustrative purposes.

Experimental Validation: Determining Binding Affinity

To empirically determine the binding affinity of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, a competitive radioligand binding assay is the gold-standard method. This technique measures the ability of the unlabeled test compound to displace a radiolabeled ligand with known high affinity for the target receptor.

Detailed Protocol: Competitive Radioligand Binding Assay for the A2B Receptor

This protocol provides a framework for determining the inhibition constant (Kᵢ) of a test compound at the human A2B adenosine receptor.

1. Materials and Reagents:

• Membrane Preparation: Cell membranes from a stable cell line (e.g., HEK-293 or CHO) recombinantly expressing the human A2B adenosine receptor.

• Radioligand: A suitable high-affinity radioligand for the A2B receptor. Given the lower affinity of agonists for A2B, an antagonist radioligand like [³H]-DPCPX might be used, though specific A2B radioligands are less common. Functional assays are often preferred for A2B.

• Test Compound: 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine, dissolved in an appropriate solvent (e.g., DMSO).

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a known non-selective agonist like NECA.[10]

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4, supplemented with MgCl₂.[11]

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: 96-well glass fiber filter plates (e.g., GF/B or GF/C) pre-treated with 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding, and a vacuum filtration manifold.[10]

• Detection: Scintillation cocktail and a scintillation counter.

2. Experimental Workflow:

Caption: Workflow for a Competitive Radioligand Binding Assay.

3. Data Analysis:

• The raw data (Counts Per Minute, CPM) is used to calculate the percentage of specific binding inhibited by the test compound at each concentration.

• A sigmoidal dose-response curve is generated by plotting the percent inhibition against the logarithm of the test compound concentration.

• The IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) is determined from this curve.

• The IC₅₀ is then converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ) , where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Alternative Methodologies: Fluorescence-Based Assays

While robust, radioligand assays have logistical and safety drawbacks. Modern fluorescence-based techniques offer high-throughput, non-radioactive alternatives.

• Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): This assay measures the proximity between a lanthanide-labeled receptor (donor) and a fluorescently labeled ligand (acceptor). A competing unlabeled ligand will disrupt this proximity, leading to a decrease in the FRET signal.

• Bioluminescence Resonance Energy Transfer (BRET): Similar to FRET, BRET uses a luciferase-tagged receptor (e.g., NanoLuc) and a fluorescent ligand. The binding of the fluorescent ligand to the receptor brings the fluorophore close enough to the luciferase to accept the energy generated upon substrate addition, producing a BRET signal that can be competed away by an unlabeled ligand.

These methods are particularly advantageous for academic and industrial screening campaigns due to their sensitivity, scalability, and safety profile.

Visualizing the Consequence: Adenosine Receptor Signaling Pathways

Understanding a ligand's binding affinity is the first step; understanding the functional consequence of that binding is the ultimate goal. The diagrams below illustrate the canonical signaling cascades initiated by the activation of the four adenosine receptor subtypes.

Caption: Canonical Gs-mediated signaling for A2A/A2B receptors.

Caption: Canonical Gi-mediated signaling for A1/A3 receptors.

Conclusion

The validation of 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine's binding affinity requires a systematic and comparative approach. While direct quantitative data remains elusive in the public domain, its reported activity at the A2B receptor provides a clear hypothesis to test.[1][2][6][7] By employing rigorous experimental methodologies such as competitive radioligand binding assays and leveraging the extensive dataset available for its deprotected analog, NECA, researchers can precisely determine its affinity and selectivity profile. This foundational data is critical for interpreting functional assay results and for the rational design of future experiments aimed at exploring the therapeutic potential of A2B receptor modulation.

References

• Adenosine A2B Receptor Assay. Innoprot. [Link]

• Adenosine Assay Kit. Cell Biolabs, Inc.. [Link]

• 5-(N-ethylcarboxamido)adenosine desensitizes the A2b-adenosine receptor in lung circulation. PubMed. [Link]

• Structure Activity Relationships for Derivatives of Adenosine-5′-Triphosphate as Agonists at P2 Purinoceptors: Heterogeneity Within P2X and P2Y Subtypes. PubMed Central. [Link]

• Adenosine Receptors: Pharmacology, Structure–Activity Relationships, and Therapeutic Potential. PubMed Central. [Link]

• Discovery and Structure-Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists. PubMed. [Link]

• Recent developments in adenosine receptor ligands and their potential as novel drugs. Future Medicinal Chemistry. [Link]

• Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. PubMed Central. [Link]

• Characterization of human A2A adenosine receptors with the antagonist radioligand [3H]-SCH 58261. PubMed. [Link]

• Affinity of 2-substituted NECA derivatives at A 2A and A 3 adenosine... ResearchGate. [Link]

• Structure–Activity Relationship of Truncated 4′-Selenonucleosides: A3 Adenosine Receptor Activity and Binding Selectivity. ACS Medicinal Chemistry Letters. [Link]

• Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes. PubMed. [Link]

• 5′-(N-Ethylcarboxamido)adenosine. Wikipedia. [Link]

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Decoding the Selectivity of a Promiscuous Agonist: A Comparative Guide to the Cross-Reactivity of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (NECA)

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of G protein-coupled receptor (GPCR) pharmacology, 5'-N-Ethylcarboxamidoadenosine, commonly known as NECA, stands as a powerful and widely utilized research tool. As a potent agonist of adenosine receptors, it has been instrumental in elucidating the physiological roles of this important receptor family. However, the utility of NECA is intrinsically linked to its non-selective nature, exhibiting high affinity for all four adenosine receptor subtypes (A₁, A₂ₐ, A₂ₑ, and A₃). This promiscuity necessitates a thorough understanding of its cross-reactivity profile to ensure accurate interpretation of experimental results and to guide the development of more selective therapeutic agents.

This comprehensive guide provides an in-depth comparison of NECA's interaction with its primary targets, the adenosine receptors, and explores its potential for off-target effects. We will delve into the quantitative data that defines its binding and functional profile, present detailed experimental protocols for its characterization, and contextualize its performance against selective agonists for each adenosine receptor subtype.

The Adenosine Receptor Family: NECA's Primary Playground

Adenosine receptors are integral to a vast array of physiological processes, including cardiovascular function, neurotransmission, inflammation, and immunity. The four subtypes, A₁, A₂ₐ, A₂ₑ, and A₃, are all GPCRs that couple to different G proteins to initiate downstream signaling cascades. NECA's ability to activate all four subtypes underscores its utility as a broad-spectrum adenosine signaling probe, but also highlights the challenge of dissecting the contribution of individual receptor subtypes in a given physiological response.

Comparative Binding Affinity and Functional Potency of NECA

The interaction of NECA with human adenosine receptors is characterized by its high binding affinity (Ki) and potent functional activity (EC₅₀). The following table summarizes key quantitative data, demonstrating its nanomolar affinity for A₁, A₂ₐ, and A₃ receptors and slightly lower, micromolar potency at the A₂ₑ receptor.

Receptor Subtype	Binding Affinity (Ki)	Functional Potency (EC₅₀)	G Protein Coupling	Primary Signaling Pathway
A₁	14 nM	-	Gαi/o	Inhibition of Adenylyl Cyclase (↓ cAMP)
A₂ₐ	20 nM	-	Gαs	Stimulation of Adenylyl Cyclase (↑ cAMP)
A₂ₑ	-	2.4 µM	Gαs	Stimulation of Adenylyl Cyclase (↑ cAMP)
A₃	6.2 nM	-	Gαi/o	Inhibition of Adenylyl Cyclase (↓ cAMP)

Note: Ki (inhibition constant) is a measure of binding affinity; a lower value indicates higher affinity. EC₅₀ (half-maximal effective concentration) is a measure of the concentration of a drug that induces a response halfway between the baseline and maximum.

Beyond Adenosine Receptors: Investigating Off-Target Cross-Reactivity

A comprehensive understanding of a non-selective compound like NECA requires an evaluation of its potential interactions with other, unrelated receptors and proteins. While extensive public data from broad safety pharmacology panels on NECA is limited, the principles of such screening are crucial for any drug development program. These panels typically assess the activity of a compound against a wide array of targets, including other GPCRs, ion channels, kinases, and transporters, to identify potential off-target liabilities that could lead to adverse effects.

A notable example of NECA's off-target activity is its interaction with the Glucose-Regulated Protein 94 (Grp94), the endoplasmic reticulum-localized isoform of the heat shock protein 90 (Hsp90) family.[1] A high-throughput screen identified NECA as a selective inhibitor of Grp94, with no significant affinity for the cytosolic isoform, Hsp90α.[1] This finding highlights the importance of empirical screening, as this interaction would not have been predicted based on NECA's primary pharmacological profile. This off-target activity could confound the interpretation of studies using NECA at high concentrations, where engagement of Grp94 might contribute to the observed cellular effects.

Comparative Analysis: NECA vs. Selective Adenosine Receptor Agonists

To dissect the specific roles of each adenosine receptor subtype, researchers often turn to selective agonists. A direct comparison of NECA's binding affinity and functional potency with these selective agents provides valuable context for its use and underscores the importance of choosing the right tool for the scientific question at hand.

Receptor	Selective Agonist	Binding Affinity (Ki)	Functional Potency (EC₅₀/IC₅₀)
A₁	NECA	14 nM	-
N⁶-Cyclopentyladenosine (CPA)	~0.5 - 2 nM	~1 - 10 nM (cAMP inhibition)
2-Chloro-N⁶-cyclopentyladenosine (CCPA)	~0.2 - 1 nM	~0.5 - 5 nM (cAMP inhibition)
A₂ₐ	NECA	20 nM	-
CGS 21680	~15 - 30 nM	~10 - 50 nM (cAMP stimulation)
Regadenoson	~1.3 µM	~6.7 nM (cAMP stimulation)
A₂ₑ	NECA	-	2.4 µM
BAY 60-6583	~5 nM	~1 - 10 nM (cAMP stimulation)
A₃	NECA	6.2 nM	-
IB-MECA	~1 - 2 nM	~1 - 5 nM (cAMP inhibition)
Cl-IB-MECA	~0.3 - 1 nM	~0.5 - 2 nM (cAMP inhibition)

Data compiled from multiple sources. Values can vary depending on the specific assay conditions and cell types used.

This comparison clearly illustrates the trade-off between NECA's broad-spectrum activity and the targeted action of selective agonists. While NECA is a powerful tool for activating adenosine signaling globally, selective agonists are indispensable for attributing a specific physiological response to a single receptor subtype.

Experimental Methodologies: A Guide to Characterizing Cross-Reactivity

The quantitative data presented in this guide are primarily generated through two key in vitro experimental techniques: radioligand binding assays and functional assays measuring second messenger responses, such as cyclic AMP (cAMP) accumulation.

Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a compound for a specific receptor. These assays measure the ability of an unlabeled compound (the "competitor," e.g., NECA) to displace a radioactively labeled ligand ("radioligand") that is specifically bound to the receptor.

Step-by-Step Protocol for a Competitive Radioligand Binding Assay:

• Membrane Preparation:

  • Culture cells (e.g., HEK293 or CHO) engineered to express a high level of the specific human adenosine receptor subtype of interest.

  • Harvest the cells and homogenize them in a cold buffer to lyse the cells and release the cell membranes.

  • Isolate the cell membranes, which contain the receptors, through a series of centrifugation steps.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add assay buffer, a fixed concentration of the appropriate radioligand (e.g., [³H]-DPCPX for A₁, [³H]-CGS 21680 for A₂ₐ), and the membrane preparation.

  • Non-specific Binding Wells: Add assay buffer, the radioligand, the membrane preparation, and a high concentration of a non-radiolabeled ligand (e.g., 10 µM NECA) to saturate all specific binding sites.

  • Competition Wells: Add assay buffer, the radioligand, the membrane preparation, and varying concentrations of the test compound (e.g., NECA or a selective agonist).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., room temperature or 30°C) for a sufficient time to allow the binding to reach equilibrium (typically 60-120 minutes).

• Termination and Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate. This separates the membrane-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Detection and Data Analysis:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Calculate the amount of specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a sigmoidal dose-response curve.

  • Determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific radioligand binding) from the curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Rationale for Experimental Choices: The choice of radioligand is critical; it should have high affinity and selectivity for the target receptor to provide a good signal-to-noise ratio. The use of cell membranes expressing a single receptor subtype is essential for accurately determining the affinity for that specific target. The inclusion of a non-specific binding control is crucial for distinguishing true receptor binding from non-specific interactions with the filter plate or other components.

Simplified Adenosine Receptor Signaling Pathways.

Conclusion

5'-N-Ethylcarboxamidoadenosine (NECA) remains an invaluable pharmacological tool for the study of adenosine receptor signaling. Its high affinity and potent agonist activity across all four receptor subtypes allow for the robust activation of this system. However, its non-selective nature is a critical consideration in experimental design and data interpretation. This guide has provided a comparative analysis of NECA's cross-reactivity with its primary targets and highlighted the importance of considering off-target effects. By understanding the quantitative differences between NECA and selective agonists, and by employing rigorous experimental methodologies, researchers can effectively leverage the power of this promiscuous agonist to advance our understanding of purinergic signaling in health and disease.

References

• Patel, H. J., et al. (2018). Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors. ACS Medicinal Chemistry Letters, 9(11), 1129–1134. [Link]

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• 1. Biological Evaluation of 5′-(N-Ethylcarboxamido)adenosine Analogues as Grp94-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Protected vs. Unprotected Adenosine Analogs for Researchers

For researchers in drug discovery and the life sciences, the choice between protected and unprotected adenosine analogs is a critical decision that profoundly impacts experimental outcomes. This guide provides an in-depth comparative analysis of these two classes of molecules, delving into their fundamental chemical differences, performance in key experimental assays, and the strategic rationale behind selecting one over the other. By synthesizing technical data with field-proven insights, this document aims to empower researchers to make informed decisions in their work with adenosine receptor modulators and nucleoside antimetabolites.

The Core Distinction: Bioavailability and Metabolic Stability

At its core, the difference between a protected and an unprotected adenosine analog lies in the strategic chemical modification of the latter to create the former. Unprotected adenosine analogs, while often being the pharmacologically active species, are frequently hampered by poor metabolic stability and low oral bioavailability.[1] The endogenous enzyme adenosine deaminase (ADA), present in serum and tissues, rapidly converts adenosine and many of its analogs into inactive inosine derivatives.[2][3] This rapid degradation, coupled with the hydrophilic nature of the ribose sugar which limits passive diffusion across cell membranes, curtails their therapeutic potential.[4]

To overcome these limitations, medicinal chemists employ a "prodrug" strategy, creating protected adenosine analogs . These are derivatives of the active drug molecule that have been chemically modified with "protecting groups" to enhance their physicochemical properties.[3] These protecting groups are designed to be cleaved in vivo by specific enzymes to release the active, unprotected analog at the site of action.[5] This approach can significantly improve oral bioavailability, increase metabolic stability, and enhance cellular uptake.[6]

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, color="#4285F4", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#34A853"];

} caption: Logical relationship between protected and unprotected adenosine analogs.

Comparative Performance Analysis: Experimental Data

The true measure of a drug candidate's potential lies in its performance in preclinical and clinical studies. The following tables summarize key experimental data comparing protected adenosine analogs with their unprotected counterparts, highlighting the significant advantages conferred by the prodrug approach.

Table 1: Antiviral Efficacy and Oral Bioavailability (SARS-CoV-2)

Compound	Description	In Vitro Antiviral Potency (EC50, µM)	Oral Bioavailability (F%) in Rats	Reference
GS-441524	Unprotected Adenosine Analog	0.78	21.7%	[7]
ATV006	5'-hydroxyl-isobutyryl prodrug of GS-441524	0.35	81.5%	[7][8]

This data clearly demonstrates that the protected analog, ATV006, not only exhibits improved antiviral potency in vitro but also has a dramatically higher oral bioavailability compared to its unprotected parent compound, GS-441524. This makes ATV006 a much more viable candidate for an orally administered antiviral therapeutic.[7][8]

Table 2: Anticancer Activity in Leukemia Cell Lines

Compound	Description	IC50 in HCL Cells (µM)	IC50 in TCL Cells (µM)	IC50 in CLL Cells (µM)	Reference
Cladribine	Unprotected Adenosine Analog	0.007	0.012	0.010	[9]
CLA-FDM	N6-formamidine derivative of Cladribine	0.005	0.009	0.008	[9]
CLA-FPAZ	N6-formamidine derivative of Cladribine	0.006	0.010	0.009	[9]

In this example, the N6-formamidine protected derivatives of cladribine (CLA-FDM and CLA-FPAZ) show slightly enhanced or comparable cytotoxic activity (lower IC50 values) against various leukemia cell lines compared to the unprotected parent drug, cladribine. This suggests that the protecting group does not negatively impact the intrinsic activity and may offer other advantages, such as improved stability or altered cellular uptake kinetics.[9]

Table 3: Adenosine Receptor Binding Affinity

Compound	Description	A1 Receptor Affinity (Ki, nM)	Reference
CPA (2)	Unprotected A1 Agonist	1.1	[10]
5'-acetyl-CPA (22)	5'-ester prodrug of CPA	1.8 (apparent)	[10]
N-AcADAC (1)	Unprotected A1 Agonist	9.3	[10]
5'-acetyl-N-AcADAC (19)	5'-ester prodrug of N-AcADAC	>10,000	[10]

This table illustrates a key principle of prodrug design for receptor ligands. The protecting group at the 5'-position of the ribose significantly diminishes the binding affinity of the analog for the A1 adenosine receptor.[10] This is desirable, as the prodrug should be inactive until it reaches the target tissue and is cleaved to release the active, unprotected agonist. The apparent affinity of the 5'-acetyl-CPA is likely due to its rapid hydrolysis back to the active form during the binding assay.[10]

Key Experimental Protocols and Methodologies

To aid researchers in their own comparative studies, this section provides detailed, step-by-step protocols for essential experiments, along with an explanation of the causality behind key experimental choices.

Serum Stability Assay

Objective: To determine the half-life of a protected vs. unprotected adenosine analog in the presence of serum, mimicking physiological conditions.

Causality Behind Experimental Choices:

• Serum: Provides a complex biological matrix containing various enzymes, including adenosine deaminase, which is a primary driver of adenosine analog degradation.[2][3]

• Incubation at 37°C: Mimics physiological body temperature.

• HPLC or LC-MS/MS: Provides a sensitive and specific method to quantify the concentration of the parent compound over time.

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound (both protected and unprotected analogs) in a suitable solvent (e.g., DMSO).

  • Thaw fetal bovine serum (FBS) or human serum and keep it on ice.

• Assay Setup:

  • In a microcentrifuge tube, add the test compound to pre-warmed serum to achieve the desired final concentration (e.g., 10 µM).

  • Immediately take a time-zero sample (T=0) and quench the enzymatic activity by adding an equal volume of ice-cold acetonitrile.

  • Incubate the remaining reaction mixture in a 37°C water bath.

• Time-Course Sampling:

  • At various time points (e.g., 5, 15, 30, 60, 120 minutes), collect aliquots and quench as described in step 2.

• Sample Processing:

  • Vortex the quenched samples and centrifuge at high speed to precipitate proteins.

  • Transfer the supernatant to a new tube for analysis.

• Analysis:

  • Analyze the samples by HPLC or LC-MS/MS to determine the concentration of the remaining parent compound at each time point.

  • Plot the natural log of the concentration versus time and determine the half-life (t1/2) from the slope of the linear regression.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, color="#4285F4", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#34A853"];

} caption: Workflow for a typical serum stability assay.

Cellular Uptake Assay

Objective: To compare the rate and extent of cellular uptake of a protected vs. unprotected adenosine analog.

Causality Behind Experimental Choices:

• Transport Buffer: A simple buffer is used to minimize interference from media components and isolate the transport process.

• Radiolabeled Analogs: Provide a highly sensitive method for quantifying the amount of compound that has entered the cells.

• Ice-Cold Stop Solution: Rapidly halts the transport process to ensure accurate measurement at each time point.

Protocol:

• Cell Culture:

  • Plate the cells of interest in 24-well plates and grow to confluence.

• Preparation of Reagents:

  • Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Prepare a stock solution of the radiolabeled protected and unprotected analogs.

  • Prepare an ice-cold stop solution (e.g., transport buffer with a high concentration of a transport inhibitor like dipyridamole).

• Uptake Assay:

  • Wash the cell monolayers with warm transport buffer.

  • Add the transport buffer containing the radiolabeled analog to initiate uptake.

  • Incubate for various time points (e.g., 1, 5, 15, 30 minutes) at 37°C.

• Termination of Uptake:

  • At each time point, rapidly aspirate the uptake solution and wash the cells three times with ice-cold stop solution.

• Cell Lysis and Quantification:

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

  • Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the radioactivity counts to the protein concentration of each well.

  • Plot the uptake (e.g., in pmol/mg protein) versus time to determine the initial rate of uptake.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, color="#4285F4", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#34A853"];

} caption: Workflow for a radiolabeled cellular uptake assay.

Adenosine Receptor Signaling and Assay Principles

Many adenosine analogs exert their effects by interacting with one or more of the four G protein-coupled adenosine receptor subtypes (A1, A2A, A2B, and A3). The A1 and A3 receptors typically couple to Gi/o proteins to inhibit adenylyl cyclase, while the A2A and A2B receptors couple to Gs proteins to stimulate adenylyl cyclase. Understanding these pathways is crucial for designing and interpreting functional assays.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a protected vs. unprotected adenosine analog for a specific adenosine receptor subtype.

Principle: This is a competitive binding assay where the test compound competes with a known radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the Ki.

Protocol:

• Membrane Preparation:

  • Prepare cell membranes from a cell line stably expressing the adenosine receptor subtype of interest.

• Assay Setup (96-well plate):

  • Total Binding: Add assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Add a high concentration of a non-labeled standard ligand, radioligand, and cell membranes.

  • Test Compound: Add serial dilutions of the test compound (protected and unprotected analogs), radioligand, and cell membranes.

• Incubation:

  • Incubate the plate at room temperature to allow the binding to reach equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from unbound radioligand.

  • Wash the filters with ice-cold wash buffer.

• Detection:

  • Dry the filter plate, add scintillation cocktail, and measure the radioactivity.

• Data Analysis:

  • Calculate specific binding (Total Binding - Non-specific Binding).

  • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Conclusion: A Strategic Choice for Enhanced Therapeutic Potential

The decision to use a protected versus an unprotected adenosine analog is a strategic one, driven by the specific goals of the research. While unprotected analogs are essential for in vitro studies of direct receptor interactions and enzymatic activity, their utility in vivo is often limited by poor pharmacokinetics. Protected adenosine analogs, through the clever application of prodrug chemistry, offer a powerful solution to these limitations. By enhancing oral bioavailability, metabolic stability, and cellular uptake, the prodrug approach can unlock the therapeutic potential of promising adenosine analogs that would otherwise fail in development. As our understanding of drug metabolism and transport continues to grow, so too will our ability to design and synthesize even more sophisticated and effective protected adenosine analogs for a wide range of therapeutic applications.

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A Researcher's Guide to Confirming the Selectivity of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine for the A2B Adenosine Receptor

In the intricate world of G-protein coupled receptor (GPCR) pharmacology, the utility of a chemical probe is defined by its selectivity. An agonist's ability to activate a single receptor subtype without engaging others is paramount for deconvoluting complex biological pathways and for the development of targeted therapeutics. This guide provides an in-depth analysis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a compound reported to act as an agonist for the A2B adenosine receptor (A2BAR).[1][2][3] We will dissect the methodologies required to validate its selectivity, compare it to established alternatives, and provide the rationale behind these experimental choices, empowering researchers to make informed decisions for their studies.

The Adenosine Receptor Family: A Primer on Signaling

Adenosine is a ubiquitous purine nucleoside that fine-tunes physiological processes by activating four distinct GPCR subtypes: A1, A2A, A2B, and A3.[4] Their signaling mechanisms are divergent and often opposing, making receptor selectivity a critical factor in experimental design.

• A1 and A3 Receptors (Gi/o-coupled): Activation of these receptors typically leads to the inhibition of adenylyl cyclase via the Gi alpha-subunit, resulting in decreased intracellular cyclic AMP (cAMP) levels.[4][5] They can also couple to Gq proteins, stimulating the phospholipase C (PLC) pathway.[6][7]

• A2A and A2B Receptors (Gs-coupled): Conversely, these receptors primarily couple to the stimulatory Gs alpha-subunit.[8] Agonist binding activates adenylyl cyclase, leading to a robust increase in intracellular cAMP, which in turn activates Protein Kinase A (PKA) and other downstream effectors.[8][9]

The A2B receptor is distinguished by its relatively low affinity for the endogenous ligand adenosine, suggesting it is primarily activated under conditions of significant metabolic stress or tissue injury where adenosine concentrations are high.[10] Its role in inflammation, angiogenesis, and cardioprotection makes it a compelling therapeutic target.[10][11]

Canonical A2B Receptor Signaling Pathway

The primary signaling cascade initiated by A2B receptor activation is the Gs-cAMP pathway, a fundamental mechanism for regulating cellular function.

Caption: Canonical Gs-mediated signaling pathway of the A2B adenosine receptor.

Validating Selectivity: A Two-Pronged Approach

Confirming the selectivity of a compound like 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine requires a comprehensive assessment of both its binding affinity and functional potency across all four adenosine receptor subtypes.

• Radioligand Binding Assays: These assays are the gold standard for determining the affinity of a test compound for a receptor.[6] By measuring how effectively the test compound competes with a high-affinity radiolabeled ligand, we can calculate its inhibition constant (Ki). A lower Ki value signifies a higher binding affinity. This method directly quantifies the physical interaction between the compound and the receptor.[12]

• Functional Assays: These assays measure the biological consequence of ligand binding. For Gs-coupled receptors like A2B, the most common functional readout is the accumulation of intracellular cAMP.[13] This assay determines a compound's potency (EC50, the concentration required to elicit 50% of the maximal response) and its efficacy (Emax, the maximum response). This is crucial because a high-affinity ligand might be a full agonist, a partial agonist, or even an antagonist.[14]

Comparative Profile: Context is Key

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is a derivative of the well-known compound 5'-(N-Ethylcarboxamido)adenosine (NECA) . NECA is a potent, non-selective adenosine receptor agonist, often used as a reference compound due to its high affinity across multiple subtypes.[15][16] While the isopropylidene modification on our topic compound is intended to confer A2B selectivity, it is critical to verify this experimentally, as NECA itself is notoriously non-selective.[16][17]

The lack of potent and selective A2B agonists has historically hindered research on this receptor.[10][18] However, newer compounds have been developed that offer improved selectivity profiles compared to NECA. For a meaningful comparison, we will evaluate the selectivity of NECA alongside BAY 60-6583 , a recognized selective (though partial) A2B agonist.[11][14]

Compound	A1 Ki (nM)	A2A Ki (nM)	A2B EC50 (µM)	A3 Ki (nM)	Selectivity Profile
NECA	14	20	2.4	6.2	Non-selective [16]
BAY 60-6583	>10,000	>10,000	0.038	>10,000	Highly A2B Selective [14]

Note: Data represents human receptors. Ki is the inhibition constant from binding assays; EC50 is the half-maximal effective concentration from functional assays. A lower value indicates higher affinity/potency.

This data starkly illustrates the difference between a non-selective tool like NECA and a selective one like BAY 60-6583. Any claim of selectivity for a NECA derivative like 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine must be substantiated with similar comparative data.

Experimental Workflow & Protocols

A rigorous validation of agonist selectivity follows a systematic workflow. The protocols below provide a self-validating framework for obtaining reliable and reproducible data.

Caption: General experimental workflow for determining agonist selectivity.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the test compound for each adenosine receptor subtype (A1, A2A, A2B, A3).

Principle: This assay measures the ability of an unlabeled test compound to compete with a labeled, high-affinity ligand (radioligand) for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, which is then used to calculate the Ki.[6]

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing a single human adenosine receptor subtype.

• Appropriate radioligand for each subtype (e.g., [3H]DPCPX for A1, [3H]CGS 21680 for A2A, [125I]AB-MECA for A3).

• Test Compound: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with MgCl2).

• Non-specific binding control: A high concentration of a non-labeled standard agonist/antagonist (e.g., 10 µM NECA).[19]

• Glass fiber filters and a cell harvester.

• Scintillation counter.

Methodology:

• Reaction Setup: In a 96-well plate, combine the following in triplicate for each concentration:

  • Total Binding: Cell membranes + Assay Buffer + Radioligand.

  • Non-Specific Binding (NSB): Cell membranes + Assay Buffer + Radioligand + high concentration of non-labeled control.

  • Competition: Cell membranes + Assay Buffer + Radioligand + serial dilutions of the test compound.

• Incubation: Incubate the plate for a defined period (e.g., 120 minutes) at room temperature to allow the binding to reach equilibrium.[19]

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value from the curve.

  • Calculate the Ki using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Accumulation Functional Assay

Objective: To determine the functional potency (EC50) and efficacy (Emax) of the test compound at Gs-coupled (A2A, A2B) and Gi-coupled (A1, A3) receptors.

Principle: This cell-based assay quantifies the intracellular cAMP produced upon receptor activation. For Gs-coupled receptors, agonists increase cAMP. For Gi-coupled receptors, agonists inhibit the cAMP production stimulated by an adenylyl cyclase activator like forskolin.[20][21] Modern assays often use Homogeneous Time-Resolved Fluorescence (HTRF) for detection.[13]

Materials:

• Whole cells (e.g., CHO or HEK293) stably expressing a single human adenosine receptor subtype.

• Cell culture medium and 96- or 384-well plates.

• Test Compound: 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

• Reference Agonist (e.g., NECA).

• PDE inhibitor (e.g., IBMX or rolipram) to prevent cAMP degradation.[22]

• Forskolin (for Gi-coupled assays).

• cAMP detection kit (e.g., HTRF-based).

• HTRF-compatible plate reader.

Methodology:

• Cell Seeding: Seed the cells into assay plates and incubate overnight to allow for attachment.[13]

• Compound Preparation: Prepare serial dilutions of the test compound and reference agonist in stimulation buffer containing a PDE inhibitor.

• Cell Stimulation (Gs Assay - A2A/A2B):

  • Remove the culture medium.

  • Add the diluted test compound or reference agonist to the wells.

  • Incubate for a specified time (e.g., 15-30 minutes) at 37°C.[13]

• Cell Stimulation (Gi Assay - A1/A3):

  • Pre-incubate cells with the test compound or reference agonist.

  • Add a fixed concentration of forskolin to all wells (except basal control) to stimulate adenylyl cyclase.

  • Incubate for the specified time.

• Cell Lysis & Detection:

  • Add the lysis buffer and detection reagents from the cAMP kit to each well.[9]

  • Incubate as per the manufacturer's protocol to allow the immunoassay to develop.

• Plate Reading: Read the plate on an HTRF-compatible reader, measuring fluorescence at the specified wavelengths (e.g., 665 nm and 620 nm).[13]

• Data Analysis:

  • Convert the fluorescence ratio to cAMP concentration using a standard curve.

  • Plot the cAMP concentration against the log concentration of the agonist to generate a dose-response curve.

  • Determine the EC50 and Emax values from the curve using non-linear regression.

Conclusion and Recommendations

5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is positioned as an A2B receptor agonist.[17] However, its structural similarity to the non-selective agonist NECA necessitates a rigorous and skeptical approach to confirming its selectivity. Without comprehensive binding and functional data across all four adenosine receptor subtypes, its utility as a selective chemical probe remains unproven.

For researchers considering this compound, we strongly recommend:

• Internal Validation: Perform the competitive binding and cAMP functional assays described above to empirically determine its selectivity profile in your experimental system.

• Consider Alternatives: For studies where unambiguous A2B receptor activation is critical, utilizing a well-characterized, highly selective agonist such as BAY 60-6583 is the more prudent and scientifically rigorous choice.[14]

References

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• Gessi, S., et al. (2010). BAY60-6583 Acts as a Partial Agonist at Adenosine A2B Receptors. PubMed. [Link]

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A Comparative Guide to 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine: A Look at Ribose Modification in Adenosine Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a derivative of the potent, non-selective adenosine receptor agonist, 5'-N-Ethylcarboxamidoadenosine (NECA). While NECA is a cornerstone tool in purinergic signaling research, its isopropylidene-protected counterpart is less characterized. This document will compare the well-established pharmacological profile of NECA with the anticipated profile of its 2',3'-isopropylidene derivative, grounding the comparison in the principles of adenosine receptor structure-activity relationships (SAR). We will explore the causal effects of ribose modification on receptor affinity and function, provide detailed experimental protocols for characterization, and contextualize the use of this compound in research.

Introduction to Adenosine Receptor Agonists: The NECA Benchmark

Adenosine is a ubiquitous purine nucleoside that modulates a vast array of physiological processes by activating four G protein-coupled receptor (GPCR) subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. These receptors are critical therapeutic targets for conditions ranging from cardiovascular disease and inflammation to neurological disorders.

5'-N-Ethylcarboxamidoadenosine (NECA) is one of the most potent and widely used adenosine receptor agonists. Its high affinity across multiple receptor subtypes makes it an invaluable research tool for studying general adenosine-mediated effects, but its lack of selectivity can be a limitation. The defining characteristic of NECA is the ethylcarboxamido group at the 5' position of the ribose sugar, a modification that significantly enhances its potency compared to endogenous adenosine.

The Isopropylidene Modification: Synthetic Strategy and Pharmacological Implications

The subject of this guide, 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, features a key structural alteration: an isopropylidene group protecting the 2' and 3' hydroxyls of the ribose moiety.

Causality Behind the Experimental Choice: The 2',3'-isopropylidene group is a common protecting group in nucleoside chemistry. Its primary purpose is to mask the vicinal diols on the ribose, allowing for selective chemical modifications at other positions, particularly the 5'-hydroxyl group. This strategy is fundamental in the synthesis of a wide array of adenosine analogs developed as therapeutic agents or research probes.

However, this synthetic modification has direct pharmacological consequences. The hydroxyl groups on the 2' and 3' positions of the ribose are known to be critical determinants of both affinity and intrinsic activity at adenosine receptors. Studies involving the removal or modification of these groups have shown that they are not merely passive structural elements but are actively involved in hydrogen bonding and establishing the correct ligand conformation for optimal receptor binding and activation.

Comparative Pharmacological Profiles: NECA vs. Inferred for its Isopropylidene Derivative

The performance of an adenosine agonist is defined by its binding affinity (Kᵢ) and functional potency/efficacy (EC₅₀/IC₅₀) at each receptor subtype. Below is a comparison of the well-documented profile of NECA against the inferred profile for its 2',3'-isopropylidene derivative.

Data Presentation: Comparison of Adenosine Receptor Agonists

Compound	A₁ Receptor (Kᵢ, nM)	A₂ₐ Receptor (Kᵢ, nM)	A₂ₑ Receptor (EC₅₀, µM)	A₃ Receptor (Kᵢ, nM)	Selectivity Profile
NECA (Benchmark)	14	20	2.4	6.2	Non-selective, high-affinity
5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine	Data Not Available	Data Not Available	Data Not Available*	Data Not Available	Likely altered; claimed A₂ₑ activity
CGS-21680 (A₂ₐ Selective)	1300	22	>100	6300	A₂ₐ Selective
CPA (A₁ Selective)	1.1	240	>100	460	A₁ Selective

Note: While quantitative data from peer-reviewed literature is unavailable, vendor information suggests activity at the A₂ₑ receptor. This requires experimental validation.

Key Signaling Pathways

Activation of adenosine receptors triggers distinct downstream signaling cascades. The A₁ and A₃ subtypes primarily couple to inhibitory G-proteins (Gᵢ/Gₒ), while the A₂ₐ and A₂ₑ subtypes couple to stimulatory G-proteins (Gₛ). Understanding these pathways is crucial for interpreting functional data.

Diagram: Canonical Adenosine Receptor Signaling

Caption: Canonical signaling pathways for Gₛ- and Gᵢ-coupled adenosine receptors.

Experimental Protocols for Pharmacological Characterization

To address the data gap for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and formally compare it to NECA, standardized in vitro assays are required. The following protocols describe self-validating systems for determining receptor binding affinity and functional activity.

Experimental Protocol: Competitive Radioligand Binding Assay

This assay is the gold standard for determining the binding affinity (Kᵢ) of an unlabeled compound by measuring its ability to displace a known radioligand from the target receptor.

Objective: To determine the Kᵢ of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine at each of the four human adenosine receptors (A₁, A₂ₐ, A₂ₑ, A₃).

Materials:

• Membrane Preparations: Cell membranes from stable cell lines overexpressing a single human adenosine receptor subtype (e.g., HEK293 or CHO cells).

• Radioligand: A high-affinity, subtype-selective radioligand (e.g., [³H]CPA for A₁, [³H]ZM241385 for A₂ₐ, [¹²⁵I]AB-MECA for A₃).

• Test Compounds: NECA (as a positive control) and 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

• Non-specific Binding Control: A high concentration of a non-radiolabeled antagonist (e.g., XAC for A₁/A₂ₐ, MRS1220 for A₃).

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Filtration System: Cell harvester and glass fiber filters (e.g., Whatman GF/B).

• Scintillation Counter and scintillation fluid.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the test compounds and NECA in assay buffer.

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membrane preparation + radioligand + assay buffer.

  • Non-specific Binding (NSB): Membrane preparation + radioligand + excess non-labeled antagonist.

  • Competitor Wells: Membrane preparation + radioligand + each concentration of test compound or NECA.

• Incubation: Incubate the plate for 60-120 minutes at room temperature to reach binding equilibrium.

• Termination: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters, separating bound from free radioligand.

• Washing: Wash filters multiple times with ice-cold assay buffer to remove residual unbound radioligand.

• Quantification: Place filters in scintillation vials, add scintillation fluid, and measure radioactivity (in counts per minute, CPM).

• Data Analysis:

  • Calculate specific binding = Total Binding (CPM) - NSB (CPM).

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ (concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K₋) , where [L] is the concentration of the radioligand and K₋ is its dissociation constant.

Diagram: Experimental Workflow for Competitive Binding Assay

Caption: Workflow for a competitive radioligand binding assay to determine Kᵢ values.

Conclusion and Future Directions

5'-N-Ethylcarboxamidoadenosine (NECA) remains a potent, non-selective agonist and an essential tool for adenosine receptor research. Its derivative, 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, is primarily known as a synthetic intermediate. While direct pharmacological data is lacking in the public literature, the presence of the bulky isopropylidene group on the ribose moiety strongly implies a modified receptor binding profile compared to NECA. Structure-activity principles suggest that this modification is likely to decrease affinity, particularly at receptors where the 2' and 3' hydroxyls form critical hydrogen bonds.

The claim that this compound possesses A₂ₑ receptor activity is intriguing and warrants experimental verification using the protocols outlined in this guide. A full pharmacological characterization—determining Kᵢ and EC₅₀ values at all four adenosine receptor subtypes—is a necessary future step. Such studies would not only clarify the utility of this specific compound as a research tool but also contribute valuable data to the broader understanding of how ribose modifications dictate ligand selectivity and efficacy at adenosine receptors.

References

• Taylor, M. D., Moos, W. H., Hamilton, H. W., Szotek, D. S., Patt, W. C., Badger, E. W., Bristol, J. A., Bruns, R. F., Heffner, T. G., & Mertz, T. E. (1986). Ribose-modified adenosine analogues as adenosine receptor agonists. Journal of Medicinal Chemistry, 29(3), 346–353. [Link]

• Kim, J. H., & Jacobson, K. A. (2012). Structure activity relationships of 5-HT2B and 5-HT2C serotonin receptor antagonists: N6, C2 and 5′-modified (N)-methanocarba-adenosine derivatives. Bioorganic & Medicinal Chemistry, 20(22), 6696-6708. [Link]

• Aronov, A. M., & Gelb, M. H. (1998). Synthesis and structure-activity relationships of adenosine analogs as inhibitors of trypanosomal glyceraldehyde-3-phosphate dehydrogenase. Modifications at positions 5' and 8. Bioorganic & Medicinal Chemistry Letters, 8(24), 3505–3510. [Link]

• Cusack, N. J., & Hourani, S. M. (1981). 5'-N-ethylcarboxamidoadenosine: a potent inhibitor of human platelet aggregation. British Journal of Pharmacology, 72(3), 443–447. [Link]

• Cristalli, G., Camaioni, E., Vittori, S., Volpini, R., Borea, P. A., & Baraldi, P. G. (1995). Ribose-modified nucleosides as ligands for adenosine receptors: synthesis, conformational analysis, and biological evaluation of 1'-C-methyl adenosine analogues. Journal of Medicinal Chemistry, 38(20), 3986–3992. [Link]

• Nandanan, E., Jang, S. Y., Moro, S., Kim, H. O., Siddiqi, S. M., Russ, P., Marquez, V. E., Melman, N., Olah, M. E., Stiles, G. L., & Jacobson, K. A. (2000). Synthesis, Biological Activity, and Molecular Modeling of Ribose-Modified Deoxyadenosine Bisphosphate Analogues as P2Y1 Receptor Ligands. Journal of Medicinal Chemistry, 43(5), 829–842. [Link]

• de Zwart, M., Link, R., von Frijtag Drabbe Künzel, J. K., Ijzerman, A. P., & Soudijn, W. (1999). 5'-N-substituted carboxamidoadenosines as agonists for adenosine receptors. Journal of Medicinal Chemistry, 42(7), 1303–1311. [Link]

• Fredholm, B. B., IJzerman, A. P., Jacobson, K. A., Linden, J., & Müller, C. E. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 53(4), 527–552. [Link]

• Gao, Z. G., & Jacobson, K. A. (2007). Structure-activity relationships of A3 adenosine receptor agonists. Current Topics in Medicinal Chemistry, 7(9), 861–869. [Link]

• Gao, Z., Duong, H. T., O'Buckley, T., Ye, K., Tosh, D. K., Che, C., van der Schyf, C. J., & Jacobson, K. A. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. Journal of Medicinal Chemistry, 55(10), 4684–4697. [Link]

• Tosh, D. K., Paoletta, S., Duong, H. T., Toti, K. S., Ye, K., Cama, F., Xia, R., Gizewski, E., Tewari, D., Shain, K. H., & Jacobson, K. A. (2017). Structure-Activity Analysis of Biased Agonism at the Human Adenosine A3 Receptor. Scientific Reports, 7(1), 1634. [Link]

• van der Wenden, E. M., von Frijtag Drabbe Künzel, J. K., Mathôt, R. A., Danhof, M., IJzerman, A. P., & Soudijn, W. (1995). Ribose-modified adenosine analogues as potential partial agonists for the

head-to-head comparison of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and CGS-21680

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of purinergic signaling, the selection of precise pharmacological tools is paramount to elucidating the roles of adenosine receptors in health and disease. This guide provides a detailed, data-driven comparison of two widely utilized adenosine receptor agonists: 5'-N-Ethylcarboxamidoadenosine (NECA) and CGS-21680. While both are staples in adenosine receptor research, their distinct pharmacological profiles dictate their suitability for specific experimental paradigms. This document will delve into their comparative binding affinities, receptor selectivity, functional activities, and in vivo effects, supported by experimental data and detailed protocols to inform your research decisions.

At a Glance: Key Pharmacological Distinctions

Feature	5'-N-Ethylcarboxamidoadenosine (NECA)	CGS-21680
Primary Characteristic	Potent, Non-selective Adenosine Receptor Agonist	Potent and Selective Adenosine A2A Receptor Agonist
Receptor Affinity	High affinity for A1, A2A, and A3 subtypes; lower for A2B.	High affinity and selectivity for the A2A subtype.
Common Application	General adenosine receptor activation; screening for adenosine receptor-mediated effects.	Specific investigation of A2A receptor function.

Delving Deeper: Receptor Binding Affinity and Selectivity

The fundamental difference between NECA and CGS-21680 lies in their interaction with the four adenosine receptor subtypes (A1, A2A, A2B, and A3). NECA is a potent agonist across multiple subtypes, making it a powerful tool for general adenosine system activation but challenging for dissecting the role of a specific receptor.[1][2] In contrast, CGS-21680 exhibits a marked preference for the A2A receptor, rendering it an invaluable instrument for targeted studies of this subtype.[3][4]

The binding affinities (Ki), a measure of how tightly a ligand binds to a receptor, are quantitatively summarized below. A lower Ki value indicates a higher binding affinity.

Table 1: Comparative Binding Affinities (Ki) at Human Adenosine Receptor Subtypes

Compound	A1 (Ki, nM)	A2A (Ki, nM)	A2B (EC50, µM)	A3 (Ki, nM)
NECA	14[5]	20[5]	2.4	6.2[5]
CGS-21680	290[6]	27[3][4][6]	67[6]	88,800[6]

Data compiled from multiple sources and may vary based on experimental conditions.

As the data illustrates, NECA demonstrates high, nanomolar affinity for A1, A2A, and A3 receptors.[5] CGS-21680, however, is significantly more selective for the A2A receptor, with approximately 10-fold lower affinity for the A1 receptor and substantially weaker interaction with the A3 receptor.[6] This selectivity is a critical consideration in experimental design, as the off-target effects of NECA at A1 and A3 receptors can confound data interpretation when the intended focus is the A2A receptor.

Functional Activity: G-Protein Coupling and Downstream Signaling

Both NECA and CGS-21680 primarily exert their effects through the activation of G-protein coupled receptors (GPCRs). The A2A receptor, the principal target of CGS-21680, is canonically coupled to the Gs alpha subunit (Gαs).[5] Agonist binding triggers a conformational change in the receptor, leading to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[5] This increase in intracellular cAMP activates Protein Kinase A (PKA), which then phosphorylates a multitude of downstream targets, modulating cellular function.

NECA, due to its non-selective nature, can activate both Gs-coupled (A2A and A2B) and Gi-coupled (A1 and A3) receptors.[5] Activation of Gi-coupled receptors inhibits adenylyl cyclase, leading to a decrease in cAMP levels. This dual activity of NECA can result in complex and sometimes opposing cellular responses, depending on the relative expression levels of adenosine receptor subtypes in the target tissue or cell line.

Comparative Signaling Pathways of NECA and CGS-21680.

A direct comparison of the functional potency of NECA and CGS-21680 in stimulating cAMP accumulation in HEK293 cells expressing the human A2B receptor revealed EC50 values of 4.5 nM and 410 nM, respectively. This demonstrates the significantly higher potency of NECA at the A2B receptor.

In Vivo and Preclinical Observations

The distinct receptor selectivity profiles of NECA and CGS-21680 translate to different physiological and behavioral outcomes in vivo. Both agonists have been shown to inhibit the initiation of cocaine self-administration in rats, suggesting a role for adenosine receptors in modulating the motivational aspects of drug-seeking behavior.[7] However, the sedative effects of these agonists could also contribute to this observation.[7] The non-selectivity of NECA complicates the attribution of this effect solely to A2A receptor activation, as A1 receptor agonism is also known to have sedative and motor-impairing effects. The use of CGS-21680 in such studies provides more direct evidence for the involvement of the A2A receptor.

Experimental Protocols: A Guide for Your Research

To ensure the integrity and reproducibility of your findings, adhering to validated experimental protocols is crucial. Below are standardized methodologies for characterizing the binding and functional activity of adenosine receptor agonists.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Ki) of a test compound by measuring its ability to displace a known radioligand from the target receptor.

Objective: To determine the inhibitory constant (Ki) of NECA and CGS-21680 at the human A2A receptor.

Materials:

• Receptor Source: Membrane preparations from HEK-293 or CHO cells stably transfected with the human Adenosine A2A receptor.

• Radioligand: [3H]CGS-21680 (a selective A2A agonist).

• Test Compounds: NECA and CGS-21680.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-labeled, high-affinity ligand like NECA.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4.

• Adenosine Deaminase (ADA): To degrade endogenous adenosine.

• Glass Fiber Filters: Pre-soaked in 0.3% polyethyleneimine (PEI).

• Filtration Apparatus: A cell harvester or vacuum filtration manifold.

• Scintillation Counter and Cocktail.

Step-by-Step Methodology:

• Membrane Preparation: Culture and harvest A2A receptor-expressing cells. Homogenize the cells in an ice-cold buffer and pellet the membranes via high-speed centrifugation. Resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, combine the assay buffer, adenosine deaminase, a fixed concentration of [3H]CGS-21680, and varying concentrations of the unlabeled test compound (NECA or CGS-21680).

• Incubation: Incubate the plate at room temperature (e.g., 25°C) for 60-120 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through the pre-soaked glass fiber filters. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with an ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to calculate the IC50 value, which can then be converted to a Ki value using the Cheng-Prusoff equation.

Workflow for a Competitive Radioligand Binding Assay.

cAMP Accumulation Assay

This functional assay measures the ability of an agonist to stimulate the production of intracellular cAMP, providing a measure of its potency (EC50) and efficacy.

Objective: To determine the functional potency (EC50) of NECA and CGS-21680.

Materials:

• Cells: Whole cells (e.g., HEK293 or CHO) expressing the A2A receptor.

• Assay Buffer: HBSS or PBS with 0.1% BSA.

• Phosphodiesterase (PDE) Inhibitor: e.g., 500 µM IBMX or 50 µM Ro 20-1724, to prevent cAMP degradation.[1]

• Test Compounds: Serial dilutions of NECA and CGS-21680.

• cAMP Detection Kit: e.g., HTRF, AlphaScreen, or ELISA.

Step-by-Step Methodology:

• Cell Preparation: Seed cells into a multi-well plate and allow them to adhere overnight.

• Compound Addition: On the day of the assay, replace the culture medium with assay buffer containing a PDE inhibitor. Add serial dilutions of the test compounds to the wells.

• Cell Stimulation: Incubate the plate for a specified time (e.g., 30 minutes) at 37°C to allow for cAMP accumulation.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration. Use a sigmoidal dose-response curve fit to determine the EC50 value.

Conclusion: Selecting the Right Tool for the Job

Both NECA and CGS-21680 are indispensable agonists in the study of adenosine signaling. The choice between them hinges on the specific research question.

• NECA is the agonist of choice for initial screening studies to determine if an adenosine receptor-mediated effect is present, or in systems where the expression of a single adenosine receptor subtype is dominant and well-characterized. Its high potency across multiple subtypes makes it a robust activating ligand.

By understanding the distinct pharmacological profiles and employing rigorous, validated experimental protocols, researchers can leverage the unique strengths of both NECA and CGS-21680 to advance our understanding of the multifaceted roles of adenosine in human biology.

References

• ResearchGate. (n.d.). Affinity of 2-substituted NECA derivatives at A2A and A3 adenosine receptors. Retrieved January 3, 2026, from [Link]

• Jarvis, M. F., & Williams, M. (1989). [3H]CGS 21680, a selective A2 adenosine receptor agonist directly labels A2 receptors in rat brain. Journal of Pharmacology and Experimental Therapeutics, 251(3), 888–893.
• Knapp, C. M., Foye, M. M., Ciraulo, D. A., & Kornetsky, C. (2001). Adenosine agonists CGS 21680 and NECA inhibit the initiation of cocaine self-administration. Pharmacology Biochemistry and Behavior, 68(4), 797–803.

• Eurofins Discovery. (n.d.). A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay. Retrieved January 3, 2026, from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved January 3, 2026, from [Link]

• Katritch, V., et al. (2010). Structure-Based Discovery of A2A Adenosine Receptor Ligands. Journal of Medicinal Chemistry, 53(4), 1797–1805.

• Wikipedia. (n.d.). 5′-(N-Ethylcarboxamido)adenosine. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). A, effect of increasing concentrations of NECA and CGS 21680 on cAMP accumulation in hA 2B HEK 293 cells. Retrieved January 3, 2026, from [Link]

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A Senior Application Scientist's Guide to the Orthogonal Purity and Identity Assessment of Synthesized 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

In the landscape of drug discovery and development, the unambiguous confirmation of a synthesized molecule's identity and the rigorous assessment of its purity are foundational pillars of scientific integrity and preclinical success. For novel adenosine receptor agonists like 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a compound of interest for its potential therapeutic applications, a multi-faceted analytical approach is not just best practice—it is a necessity.[1][2] This guide provides an in-depth comparison of orthogonal analytical techniques essential for the comprehensive characterization of this synthesized nucleoside analog, grounded in field-proven insights and established methodologies.

The core principle of this guide is to employ a self-validating system of analysis. No single technique is sufficient to address all critical quality attributes. Instead, we leverage the strengths of multiple, disparate methods—chromatography, mass spectrometry, and spectroscopy—to build a cohesive and trustworthy analytical data package.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Purity Assessment

High-Performance Liquid Chromatography (HPLC) serves as the primary workhorse for determining the purity of synthesized active pharmaceutical ingredients (APIs).[3][4][5] Its strength lies in its ability to separate the target compound from process-related impurities, starting materials, and degradation products, allowing for precise quantification. For a polar molecule like our target adenosine analog, a reversed-phase HPLC method is the logical starting point.[6][7][8]

Causality Behind Experimental Choices:

The selection of a C18 stationary phase is deliberate; its hydrophobic nature provides effective retention for the moderately polar adenosine derivative. The mobile phase, a gradient of aqueous buffer and an organic modifier like methanol or acetonitrile, is optimized to ensure sharp peak shapes and adequate resolution of closely eluting impurities.[6][9] UV detection at 260 nm is chosen due to the strong chromophore of the adenine ring system, offering high sensitivity.[6][9]

Experimental Protocol: Reversed-Phase HPLC for Purity Determination

• Sample Preparation: Accurately weigh and dissolve approximately 5 mg of the synthesized 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine in 5 mL of a 50:50 mixture of methanol and water to create a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the initial mobile phase composition.

• HPLC System & Parameters:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[10]

  • Mobile Phase A: 20 mM Ammonium Acetate buffer, pH 5.4.[6][10]

  • Mobile Phase B: HPLC-grade Methanol.[6][10]

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: Ramp to 90% B

    • 25-30 min: Hold at 90% B

    • 30.1-35 min: Return to 10% B and equilibrate

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.[10]

  • Detection: UV at 260 nm.[6][10]

  • Injection Volume: 10 µL.[6][10]

• Data Analysis: Integrate all peaks in the resulting chromatogram. The purity is calculated as the percentage of the main peak area relative to the total peak area.

Workflow for HPLC purity analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS): Unambiguous Identity Confirmation

While HPLC provides quantitative purity data, it does not definitively confirm the identity of the main peak. For this, we turn to Mass Spectrometry (MS), a powerful technique that measures the mass-to-charge ratio of ions.[11][12] When coupled with HPLC (LC-MS), it allows for the mass analysis of each separated component, providing irrefutable evidence of the compound's molecular weight.[3][13]

Causality Behind Experimental Choices:

Electrospray Ionization (ESI) is the preferred ionization technique for nucleoside analogs as it is a "soft" ionization method that minimizes fragmentation, typically yielding a prominent protonated molecular ion [M+H]⁺.[10][14] This allows for the straightforward determination of the molecular weight. Tandem MS (MS/MS) can be employed to induce fragmentation, providing structural information that can be used to further confirm the identity by analyzing the fragmentation pattern.[14]

Experimental Protocol: LC-MS for Identity Confirmation

• LC System: Utilize the same HPLC method as described above to ensure chromatographic compatibility.

• MS System & Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Range: m/z 100-500.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

• Data Analysis:

  • Extract the mass spectrum for the main chromatographic peak.

  • Identify the [M+H]⁺ ion and compare its mass-to-charge ratio with the theoretical value for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine (C₁₅H₂₀N₆O₄, Theoretical [M+H]⁺ = 349.1624).

  • If performing MS/MS, analyze the fragmentation pattern for characteristic losses, such as the ribose moiety or the ethylcarboxamido group.

Workflow for LC-MS identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides the most detailed information about the molecular structure of a compound by analyzing the magnetic properties of its atomic nuclei.[10][15] For 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, ¹H and ¹³C NMR are indispensable for confirming the connectivity of atoms and the presence of key functional groups.

Causality Behind Experimental Choices:

¹H NMR will confirm the presence and chemical environment of all protons in the molecule, from the distinct signals of the adenine base and ribose sugar to the characteristic resonances of the isopropylidene and ethylcarboxamido groups.[16] ¹³C NMR complements this by providing a signal for each unique carbon atom, confirming the carbon skeleton of the molecule. The choice of a deuterated solvent like DMSO-d₆ is crucial as it solubilizes the compound without introducing interfering proton signals.[10][16]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[10][16]

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum, ensuring a sufficient number of scans for a good signal-to-noise ratio.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

• Data Processing & Analysis:

  • Reference the spectra to the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the ¹H NMR signals to determine the relative number of protons for each resonance.

  • Assign the signals to the corresponding protons and carbons in the structure based on their chemical shifts, coupling patterns, and integration values.

Expected ¹H NMR Data Interpretation

Proton Assignment	Expected Chemical Shift (δ, ppm) Range	Multiplicity	Integration
H-8 (Adenine)	8.3 - 8.5	s	1H
H-2 (Adenine)	8.1 - 8.3	s	1H
NH₂ (Adenine)	7.3 - 7.5	br s	2H
H-1' (Ribose)	6.1 - 6.3	d	1H
H-2', H-3' (Ribose)	5.2 - 5.5	m	2H
H-4' (Ribose)	4.9 - 5.1	m	1H
H-5'a, H-5'b (Ribose)	4.1 - 4.4	m	2H
NH (Ethylcarboxamido)	8.0 - 8.4	t	1H
CH₂ (Ethylcarboxamido)	3.2 - 3.4	q	2H
CH₃ (Ethylcarboxamido)	1.0 - 1.2	t	3H
Isopropylidene-CH₃	1.3 - 1.6	s	6H

Note: Expected chemical shifts are estimates and may vary based on solvent and instrument conditions.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Identity and Functional Group Check

FTIR spectroscopy is a rapid and non-destructive technique that provides a molecular "fingerprint" by measuring the vibrations of bonds within a molecule.[17][18] While not a primary tool for purity assessment, it is an excellent method for confirming the presence of key functional groups and for identity verification against a reference standard.[15]

Causality Behind Experimental Choices:

For 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, FTIR is particularly useful for confirming the presence of the amide carbonyl (C=O) stretch, N-H stretches from the amine and amide groups, and C-O stretches associated with the ribose and isopropylidene groups.[19][20]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to the expected frequencies for the functional groups present in the molecule.

Expected FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹) Range
N-H Stretch (Amine/Amide)	3400 - 3100
C-H Stretch (Aliphatic)	3000 - 2850
C=O Stretch (Amide)	1680 - 1630
C=N, C=C Stretch (Aromatic)	1650 - 1450
C-O Stretch (Ether/Alcohol)	1250 - 1050

Comparison of Analytical Techniques

Technique	Primary Purpose	Information Provided	Strengths	Limitations
HPLC	Purity Assessment & Quantification	Retention time, peak area, number of impurities	High resolution, quantitative, robust, reproducible	Does not provide definitive structural information
LC-MS	Identity Confirmation & Impurity Identification	Molecular weight, fragmentation patterns	High specificity, definitive mass confirmation, high sensitivity	Can be less quantitative than UV-based detection
NMR	Structural Elucidation & Identity Confirmation	Detailed atomic connectivity, stereochemistry	Unambiguous structure determination, "gold standard" for identity	Lower sensitivity, requires more sample, complex data analysis
FTIR	Identity Confirmation & Functional Group Analysis	Presence of specific functional groups, "fingerprint"	Rapid, non-destructive, requires minimal sample preparation	Not quantitative, provides limited structural information

Conclusion

The comprehensive assessment of synthesized 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine requires an orthogonal analytical approach. HPLC provides the foundation for purity determination, while LC-MS offers unambiguous confirmation of its molecular weight. NMR spectroscopy serves as the ultimate arbiter of structural identity, and FTIR provides a rapid and valuable check of key functional groups. By integrating the data from these distinct yet complementary techniques, researchers and drug development professionals can establish a high-confidence data package that ensures the quality, purity, and identity of this promising therapeutic candidate, thereby upholding the principles of scientific integrity and paving the way for successful downstream applications.

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• 18. An FTIR Investigation of Flanking Sequence Effects on the Structure and Flexibility of DNA Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 19. FTIR study on nucleotide analogues. 1. Spectral characterization of dinucleoside methylphosphonates and dinucleoside 5'-methylenephosphonates in solution and in solid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. FTIR study of specific binding interactions between DNA minor groove binding ligands and polynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Alternatives for Pan-Adenosine Receptor Activation: A Comparative Analysis

For decades, researchers studying purinergic signaling have relied on potent, non-selective adenosine receptor agonists like 5'-N-Ethylcarboxamidoadenosine (NECA) and its derivatives, such as 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, to probe the multifaceted roles of adenosine in physiology and pathology. While these tools have been instrumental, their lack of specificity—activating all four adenosine receptor subtypes (A₁, A₂ₐ, A₂ₑ, and A₃)—can confound data interpretation and mask the distinct contributions of each receptor.[1][2] As our understanding of adenosine signaling becomes more nuanced, the demand for targeted pharmacological tools has grown.

This guide provides a comprehensive comparison of viable alternatives to broad-spectrum agonists like NECA and its derivatives. We will objectively evaluate the performance of subtype-selective agonists, supported by experimental data, to empower researchers in selecting the optimal compound for their specific experimental goals. This analysis moves beyond simple cataloging, offering insights into the causal logic behind experimental choices and providing robust, validated protocols.

The Benchmark: Understanding NECA's Profile

NECA is a high-affinity agonist across A₁, A₂ₐ, and A₃ receptors, with slightly lower potency at the A₂ₑ subtype. Its utility lies in its ability to elicit a strong, global adenosine response, making it a valuable reference compound.[1] The 2',3'-isopropylidene modification on the topic compound is a chemical protecting group that increases lipophilicity, which can enhance membrane permeability for in vitro studies. However, this non-selectivity is also its primary drawback, as the observed physiological effect is a composite of potentially opposing signals (e.g., Gᵢ-mediated inhibition vs. Gₛ-mediated stimulation of adenylyl cyclase).

Adenosine Receptor Signaling: A Tale of Two Pathways

To understand the implications of agonist selectivity, it is crucial to recall the primary signaling cascades initiated by adenosine receptors. A₁ and A₃ receptors typically couple to inhibitory G-proteins (Gᵢ/ₒ), which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). Conversely, A₂ₐ and A₂ₑ receptors couple to stimulatory G-proteins (Gₛ), activating adenylyl cyclase and increasing cAMP levels.[3][4] This fundamental dichotomy underscores the importance of using selective agonists to dissect specific cellular responses.

Caption: Canonical Adenosine Receptor Signaling Pathways.

Comparative Performance of Selective Agonists

The selection of an appropriate agonist should be driven by data. The following table summarizes the binding affinities (Kᵢ) of NECA against several widely used selective agonists at human adenosine receptor subtypes. A lower Kᵢ value indicates a higher binding affinity.

Agonist	Primary Target	A₁ Kᵢ (nM)	A₂ₐ Kᵢ (nM)	A₂ₑ EC₅₀ (µM)	A₃ Kᵢ (nM)	Selectivity Profile
NECA	None	14 [1]	20 [1]	~2.4	6.2 [1]	Non-selective
CPA	A₁	2.3 [5][6]	790[5][6]	>18.6[6]	43[5][6]	~340-fold vs A₂ₐ
CCPA	A₁	0.4 [7]	3900[7]	-	-	~10,000-fold vs A₂ₐ
CGS 21680	A₂ₐ	>1000	27 [1][8]	-	>1000	>37-fold vs A₁/A₃
Regadenoson	A₂ₐ	~16,460[9]	~1,269 [9]	>100 µM	>100 µM	~13-fold vs A₁
BAY 60-6583	A₂ₑ	~387	No Affinity	~0.1	~223	Highly A₂ₑ-selective
IB-MECA	A₃	54[10]	56[10]	-	1.1 [10]	~50-fold vs A₁/A₂ₐ

Note: Data is compiled from multiple sources and assays; direct comparison should be made with caution. Kᵢ values for BAY 60-6583 are for antagonist binding, while EC₅₀ reflects agonist potency.

The A₁-Selective Alternatives: CPA & CCPA

For isolating A₁ receptor-mediated effects, such as cardioprotection or inhibition of neurotransmitter release, N⁶-Cyclopentyladenosine (CPA) is a standard choice.[11] It demonstrates high affinity for the A₁ receptor with over 300-fold selectivity against the A₂ₐ receptor.[5][6] 2-Chloro-N⁶-cyclopentyladenosine (CCPA) offers even greater selectivity, approaching 10,000-fold over A₂ₐ receptors, making it one of the most selective A₁ agonists available.[7]

Expert Insight: The development of A₁ agonists for therapeutic use has been challenging due to on-target side effects like bradycardia and receptor desensitization upon prolonged exposure.[12] For chronic in vivo studies, researchers should consider experimental designs that account for potential tachyphylaxis.

The A₂ₐ-Selective Alternatives: CGS 21680 & Regadenoson

To study A₂ₐ-mediated vasodilation, immune suppression, or neuro-modulation, CGS 21680 is a potent and widely-used tool.[8][13] It exhibits high selectivity for A₂ₐ receptors.[1] Regadenoson is another A₂ₐ-selective agonist with a distinct pharmacological profile; it is a low-affinity agonist with a rapid onset and short duration of action.[9][14] This profile has made it suitable for clinical use as a pharmacologic stress agent for myocardial perfusion imaging, and it can be advantageous in research contexts requiring transient receptor activation.[3][15]

Expert Insight: The lower affinity of Regadenoson can be a benefit in experimental systems, potentially reducing the likelihood of receptor desensitization compared to higher-affinity agonists.[9] Its rapid clearance is ideal for in vivo studies where a prolonged systemic effect is undesirable.[15]

The A₂ₑ-Selective Alternative: BAY 60-6583

The A₂ₑ receptor has been the most challenging to target with selective agonists due to its lower affinity for adenosine. BAY 60-6583 emerged as a potent and highly selective A₂ₑ agonist, enabling the study of its roles in inflammation and angiogenesis.[16][17] An important consideration is that BAY 60-6583 acts as a partial agonist.[18] This means it may not elicit the full maximal response of an endogenous agonist and can act as an antagonist in the presence of high concentrations of adenosine or full agonists like NECA.[18]

Expert Insight: The partial agonism of BAY 60-6583 is a critical experimental detail. When designing experiments, researchers must consider the local concentration of endogenous adenosine, as this will influence the net effect of the compound.

The A₃-Selective Alternative: IB-MECA

N⁶-(3-Iodobenzyl)adenosine-5′-N-methyluronamide (IB-MECA) is a potent A₃-selective agonist, with approximately 50-fold selectivity over A₁ and A₂ₐ receptors.[10][19] Its chlorinated analog, Cl-IB-MECA, offers even higher selectivity. These compounds have been instrumental in elucidating the A₃ receptor's paradoxical roles in cardioprotection, inflammation, and cancer.[19][20][21]

Expert Insight: The A₃ receptor can exhibit paradoxical effects, where low (nanomolar) concentrations of agonists like IB-MECA are protective, while higher (micromolar) concentrations can be damaging.[20] It is therefore essential to perform careful dose-response studies to accurately characterize the A₃-mediated effect.

Experimental Validation: Key Protocols

Scientific integrity demands that claims are supported by verifiable methods. Below are foundational protocols for characterizing and comparing adenosine receptor agonists.

Workflow for Agonist Selection

Caption: Decision workflow for selecting a suitable adenosine agonist.

Protocol 1: Competitive Radioligand Binding Assay (Affinity Determination)

This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a specific radiolabeled ligand from a receptor.[1][2]

1. Membrane Preparation:

• Culture CHO or HEK293 cells stably expressing the human adenosine receptor subtype of interest.
• Harvest cells and homogenize in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).
• Centrifuge the homogenate at low speed to remove nuclei and debris.
• Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.
• Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration via a BCA or Bradford assay.

2. Binding Reaction:

• In a 96-well plate, combine in order: assay buffer, the test compound (at 10-12 serial dilutions), and a fixed concentration of a suitable radioligand (e.g., [³H]CPA for A₁, [³H]CGS 21680 for A₂ₐ).[1]
• Add the membrane preparation to initiate the reaction.
• Include control wells: "Total Binding" (radioligand + membranes, no test compound) and "Non-specific Binding" (radioligand + membranes + a saturating concentration of a non-selective ligand like NECA).

3. Incubation and Filtration:

• Incubate the plate for 60-120 minutes at room temperature to reach equilibrium.
• Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C), which traps the membranes.
• Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

4. Data Analysis:

• Measure the radioactivity retained on the filters using a scintillation counter.
• Subtract non-specific binding from all wells to determine specific binding.
• Plot the percent specific binding against the log concentration of the test compound to generate a competition curve and determine the IC₅₀ value (the concentration that inhibits 50% of specific binding).
• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[1]

Protocol 2: cAMP Accumulation Assay (Functional Potency Determination)

This functional assay measures an agonist's ability to modulate adenylyl cyclase activity, determining its EC₅₀ (for stimulation) or IC₅₀ (for inhibition).[1]

1. Cell Preparation:

• Seed cells expressing the receptor of interest into a 96-well plate and culture overnight.

2. Assay Procedure:

• Wash cells with serum-free media.
• Pre-incubate cells with a phosphodiesterase (PDE) inhibitor, such as IBMX (0.5 mM), for 20-30 minutes to prevent the degradation of cAMP.[1]
• For Gₛ-coupled receptors (A₂ₐ, A₂ₑ): Add the test agonist at various concentrations and incubate for a defined period (e.g., 30 minutes).
• For Gᵢ-coupled receptors (A₁, A₃): Add the test agonist at various concentrations, then co-stimulate with a known adenylyl cyclase activator like Forskolin to induce cAMP production. The inhibitory effect of the agonist will be measured as a reduction in the Forskolin-stimulated cAMP level.

3. Lysis and Detection:

• Lyse the cells according to the manufacturer's protocol for your chosen cAMP detection kit (e.g., HTRF, AlphaScreen, ELISA).
• Measure the intracellular cAMP concentration using a compatible plate reader.

4. Data Analysis:

• Plot the measured cAMP levels against the log concentration of the agonist to generate a dose-response curve.
• Use non-linear regression (sigmoidal dose-response) to calculate the EC₅₀ (potency for stimulation) or IC₅₀ (potency for inhibition) and the maximum effect (Eₘₐₓ).[1]

Conclusion and Recommendations

The era of relying solely on non-selective agonists like NECA is evolving. By leveraging the highly selective compounds now available, researchers can dissect the precise roles of individual adenosine receptor subtypes with greater confidence.

• For maximal A₁ activation with minimal off-target effects , CCPA is the superior choice.

• To investigate potent A₂ₐ-mediated signaling , CGS 21680 remains a gold standard. For studies requiring transient activation or concerned with receptor desensitization, the lower-affinity agonist Regadenoson presents a compelling alternative.

• When probing A₂ₑ receptor function , BAY 60-6583 is the primary tool, but its partial agonist nature must be a central consideration in experimental design and data interpretation.

• For targeted A₃ receptor studies , IB-MECA and its analogs provide the necessary selectivity, though careful dose-response evaluations are critical.

Ultimately, the choice of agonist is not merely a substitution but a strategic decision that shapes the validity and clarity of experimental outcomes. By grounding this decision in comparative quantitative data and robust methodology, researchers can significantly enhance the scientific integrity and impact of their work in the complex and exciting field of purinergic signaling.

References

• BAY 60-6583 - TargetMol Chemicals Inc - Cambridge Bioscience. (URL: [Link])

• Regadenoson | C15H18N8O5 | CID 219024 - PubChem - NIH. (URL: [Link])

• What is the mechanism of Regadenoson? - Patsnap Synapse. (URL: [Link])

• Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC. (URL: [Link])

• Regadenoson in the detection of coronary artery disease - PMC - NIH. (URL: [Link])

• Adenosine A3 receptors: novel ligands and paradoxical effects - PMC - PubMed Central. (URL: [Link])

• A3 Adenosine Receptors: Protective vs. Damaging Effects Identified Using Novel Agonists and Antagonists - PubMed Central. (URL: [Link])

• 2-Chloro-N6-cyclopentyladenosine: a highly selective agonist at A1 adenosine receptors - PubMed. (URL: [Link])

• Adenosine Receptors: Pharmacology, Structure–Activity Relationships, and Therapeutic Potential - PubMed Central. (URL: [Link])

• Discovery and Structure–Activity Relationship Studies of Novel Adenosine A1 Receptor-Selective Agonists - ACS Publications. (URL: [Link])

• Adenosine receptors as promising targets for the management of ocular diseases - PMC. (URL: [Link])

• Adenosine A3 Receptor: From Molecular Signaling to Therapeutic Strategies for Heart Diseases - MDPI. (URL: [Link])

• Adenosine agonists CGS 21680 and NECA inhibit the initiation of cocaine self-administration - PubMed. (URL: [Link])

• A1 adenosine receptor agonists and their potential therapeutic applications - ResearchGate. (URL: [Link])

• Adenosine receptors as drug targets — what are the challenges? - PMC - PubMed Central. (URL: [Link])

• Pharmacology of Adenosine Receptors: The State of the Art | Physiological Reviews. (URL: [Link])

• Dose-response curves for NECA, CGS21680 and compounds 1–6 in either the... - ResearchGate. (URL: [Link])

• Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development - PMC - PubMed Central. (URL: [Link])

• Effect of the A1 agonist, cyclopentyladenosine (CPA) on adenosine... - ResearchGate. (URL: [Link])

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• 3. What is the mechanism of Regadenoson? [synapse.patsnap.com]
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• 5. medchemexpress.com [medchemexpress.com]
• 6. N6-Cyclopentyladenosine | Adenosine A1 Receptors | Tocris Bioscience [tocris.com]
• 7. 2-Chloro-N6-cyclopentyladenosine: a highly selective agonist at A1 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Regadenoson in the detection of coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IB-MECA | Adenosine A3 Receptors | Tocris Bioscience [tocris.com]
• 11. Adenosine receptors as promising targets for the management of ocular diseases - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Adenosine agonists CGS 21680 and NECA inhibit the initiation of cocaine self-administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regadenoson Stress Testing: A Comprehensive Review With a Focused Update - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that meticulous handling of chemical reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound, culminating in its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, a valuable adenosine receptor agonist in research. The following protocols are designed to ensure the safety of laboratory personnel and the protection of our environment, reflecting a commitment to scientific integrity and responsible chemical management.

Core Principles of Disposal: A Proactive Approach to Safety

The fundamental principle governing the disposal of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is to treat it as hazardous chemical waste. This approach is predicated on the potential biological activity of adenosine receptor agonists and the general precautionary measures for synthetic nucleoside analogs. Under no circumstances should this compound or its solutions be discarded down the drain or in regular solid waste.

Consultation with your institution's Environmental Health and Safety (EHS) office is a mandatory first step. EHS professionals are the definitive authority on local, state, and federal waste disposal regulations and can provide institution-specific guidance that supersedes any general recommendations.

Immediate Safety and Handling for Disposal Operations

Prior to initiating any disposal procedures, a thorough review of the Safety Data Sheet (SDS) for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is essential.[1] Key safety precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

• Ventilation: Conduct all handling and disposal operations within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Spill Management: In the event of a spill, isolate the area. For solid spills, carefully sweep the material to avoid generating dust. For liquid spills, absorb with an inert material. All spill cleanup materials must be collected and disposed of as hazardous waste.[1]

Step-by-Step Disposal Protocol: Collection and Containment

The primary and most direct method for disposal is through collection and subsequent removal by a licensed hazardous waste management service, coordinated through your EHS office.

Step 1: Waste Segregation Isolate all waste containing 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This includes:

• Unused or expired solid compound.

• Solutions containing the compound.

• Contaminated consumables such as pipette tips, weighing papers, and gloves.

Step 2: Container Selection Choose a waste container that is:

• Compatible: High-density polyethylene (HDPE) or glass containers are generally suitable for adenosine analogs.

• In Good Condition: The container must be free of cracks or defects and have a secure, leak-proof lid.

• Dedicated: Use a container designated solely for this waste stream to prevent inadvertent mixing with incompatible chemicals.

Step 3: Labeling of Hazardous Waste Proper labeling is a critical regulatory requirement. The moment the first drop of waste enters the container, it must be labeled. While specific label formats may vary by institution, they must comply with EPA and DOT regulations.[2][3] The label must include:

• The words "Hazardous Waste" .[2][3]

• The full chemical name: "5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine" . Do not use abbreviations.

• The approximate concentration and quantity of the waste.

• The date on which waste accumulation began.

• The name of the Principal Investigator and the laboratory location.

Step 4: Waste Accumulation and Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA should be in a secondary containment tray to mitigate potential leaks.

• Store the container away from incompatible materials, particularly strong acids and oxidizing agents.

Step 5: Arranging for Disposal Once the container is full or the project is complete, contact your institution's EHS office to schedule a waste pickup. Provide them with a completed hazardous waste disposal form as per their procedures.

Advanced Protocol: Chemical Degradation via Acid-Catalyzed Hydrolysis

For laboratories equipped and authorized to perform chemical treatment of waste, acid-catalyzed hydrolysis can be employed to degrade 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. This procedure removes the isopropylidene protecting group, yielding 5'-(N-Ethylcarboxamido)adenosine (NECA) and acetone.[4][5][6] It is crucial to note that the resulting product, NECA, is also a potent adenosine receptor agonist and must still be disposed of as hazardous waste.[7][8] This procedure's primary benefit is the conversion to a more well-characterized, albeit still hazardous, compound.

Causality of Experimental Choice: The 2',3'-O-isopropylidene group is an acetal, which is known to be labile under acidic conditions. The acid catalyzes the hydrolysis of the acetal, breaking it down into its constituent ketone (acetone) and diol (the 2' and 3' hydroxyls of the ribose ring).

Experimental Protocol: Acid-Catalyzed Hydrolysis

• Materials:

  • Waste 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

  • Aqueous Trifluoroacetic Acid (TFA) (e.g., 80% TFA in water) or another suitable acid like aqueous acetic acid.

  • Saturated sodium bicarbonate solution.

  • Appropriate reaction vessel and stir bar.

  • pH indicator strips.

• Procedure:

  • Safety First: Perform this entire procedure in a certified chemical fume hood while wearing all requisite PPE.

  • Dissolution: Dissolve the waste compound in an appropriate volume of aqueous TFA.

  • Reaction: Stir the solution at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) if desired, observing the disappearance of the starting material and the appearance of a more polar spot corresponding to NECA.

  • Neutralization: Once the reaction is complete (or after a conservative reaction time of 1-2 hours), slowly and carefully add saturated sodium bicarbonate solution to neutralize the acid. Be mindful of gas evolution (CO2). Continue adding base until the pH of the solution is neutral (pH ~7).

  • Collection: The resulting neutralized aqueous solution contains 5'-(N-Ethylcarboxamido)adenosine (NECA), acetone, and salts. This entire solution must be collected as hazardous waste.

  • Disposal: Transfer the neutralized solution to a properly labeled hazardous waste container. The label should now indicate the contents as "Neutralized 5'-(N-Ethylcarboxamido)adenosine (NECA) solution."

  • Final Disposal: Arrange for pickup by your institution's EHS office.

Data Presentation and Visualization

Table 1: Key Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₅H₂₀N₆O₄	[9]
Molecular Weight	348.36 g/mol	[9]
Appearance	Solid	[1]
Solubility of Related Compound (NECA)	Soluble in DMSO and Ethanol. Insoluble in water.	[7]

Diagram 1: Disposal Workflow

Caption: Decision workflow for the disposal of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

Conclusion: A Culture of Safety

The proper disposal of 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By adhering to these guidelines, consulting with EHS professionals, and maintaining a proactive approach to waste management, researchers can ensure that their valuable scientific contributions are not overshadowed by preventable safety incidents or regulatory non-compliance.

References

• BenchChem. (2025). Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine in Chemical Synthesis. BenchChem.
• Sigma-Aldrich. (n.d.). 5′-(N-Ethylcarboxamido)adenosine powder 35920-39-9.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: 5'-N-Ethylcarboxamidoadenosine.
• BenchChem. (2025).
• ChemicalBook. (2023).
• ChemicalBook. (2025).
• BenchChem. (2025). A Technical Guide to 2',3'-O-Isopropylideneadenosine: A Key Intermediate in Nucleoside Analogue Synthesis. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: 2',3'-O- Isopropylideneadenosine as a Key Intermediate in the Synthesis of Cyclic AMP Analogs. BenchChem.

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• 4. benchchem.com [benchchem.com]
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• 7. NECA ≥98% (TLC), powder, adenosine receptor agonist | Sigma-Aldrich [sigmaaldrich.com]
• 8. NECA - Safety Data Sheet [chemicalbook.com]
• 9. scbt.com [scbt.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine

As researchers and drug development professionals, our work with novel and potent compounds like 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine, an adenosine receptor agonist, demands the highest standards of safety.[1] The full toxicological properties of many research-grade molecules are not yet fully understood.[2] Therefore, we must operate under the precautionary principle, treating such compounds with the caution required for highly potent substances. This guide provides a comprehensive, experience-driven framework for personal protective equipment (PPE) and handling protocols, designed to ensure both personal safety and experimental integrity. This document is intended to supplement, not replace, the official Safety Data Sheet (SDS) and your institution's established safety protocols.

The Foundational Safety Paradigm: The Hierarchy of Controls

Before we even consider PPE, it is crucial to understand its place in the broader context of laboratory safety. PPE is the final barrier between a researcher and a potential hazard.[3] The most effective safety strategies prioritize engineering and administrative controls to minimize exposure risk at the source.

• Engineering Controls: These are the most critical element for potent compounds. All handling of solid 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and its concentrated solutions must occur within a certified chemical fume hood or a powder-containment ventilated enclosure.[2][4][5] These systems are designed to capture and vent airborne particles and vapors, protecting the user's breathing zone. For particularly high-potency compounds, more advanced containment solutions like flexible glove bags or fixed isolators may be necessary to further reduce exposure risk.[6]

• Administrative Controls: This includes rigorous training, adherence to Standard Operating Procedures (SOPs), and clear labeling of hazardous materials and waste.

• Personal Protective Equipment (PPE): This is your last line of defense. It does not eliminate the hazard but provides a critical barrier against direct contact. Its effectiveness is entirely dependent on proper selection, use, and removal.

Core PPE Requirements and Specifications

The selection of PPE should be deliberate, with each component chosen to counter a specific route of exposure. The following table summarizes the essential PPE for handling 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine.

PPE Component	Specification	Rationale & Best Practices
Hand Protection	Chemical-resistant nitrile gloves (double-gloved)	Adenosine analogs can be absorbed through the skin.[7] Double-gloving is a critical practice; the outer glove absorbs any initial contamination and can be removed immediately after handling the compound, leaving a clean inner glove for subsequent steps, which minimizes the risk of cross-contamination.
Eye & Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions or contact with airborne powder.[4][8] If there is a significant risk of splashing outside a fume hood, a full face shield should be worn in addition to goggles.[3]
Body Protection	Disposable, solid-front protective gown with knit cuffs.	A disposable gown provides a superior barrier to a standard lab coat and prevents the potent compound from contaminating personal clothing.[7] The solid front and tight cuffs are essential to prevent particle and liquid ingress. Contaminated gowns must be disposed of as hazardous waste.
Respiratory Protection	Typically not required when working within a certified chemical fume hood.	A fume hood provides adequate respiratory protection from powders and vapors.[2] In the rare event that handling must occur outside of a containment system where dust or aerosols could be generated, a NIOSH-certified N95 respirator, at minimum, is required after professional fit-testing.[3]

Operational Workflow: From Preparation to Disposal

A disciplined, procedural approach is essential for safety. The following workflow outlines the critical steps for handling potent adenosine analogs.

Step-by-Step Handling Protocol

• Preparation: Before entering the lab, review the SDS for 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine and your institution's relevant SOPs. Ensure the chemical fume hood is certified and functioning correctly.

• Donning PPE: Put on PPE in the following order: disposable gown, inner gloves, safety glasses/goggles, and finally, outer gloves. This sequence ensures that the outer gloves, which will handle the compound, are the last item on and the first to be removed.

• Compound Handling (in Fume Hood):

  • Weighing: Perform all weighing of the solid powder within the fume hood or a ventilated balance enclosure to contain any dust.[5] Use disposable weigh boats to prevent contamination of laboratory balances.

  • Solubilization: Prepare stock solutions by dissolving the compound in a suitable solvent (e.g., DMSO) within the fume hood.[4][9] Keep containers tightly capped when not in use.

• Post-Handling Decontamination: After handling is complete, decontaminate all surfaces and equipment that may have come into contact with the compound using an appropriate cleaning agent.[5] Dispose of cleaning materials as hazardous waste.

• Doffing PPE: Remove PPE carefully at the exit of the work area to avoid self-contamination. The sequence is critical:

  • Remove outer gloves.

  • Remove the disposable gown.

  • Remove inner gloves.

  • Remove eye protection.

  • Wash hands thoroughly with soap and water.

• Waste Management:

  • Segregation: All materials that have contacted the compound are considered hazardous waste.[10] This includes gloves, weigh boats, pipette tips, and contaminated paper towels.

  • Containment: Collect solid waste in a dedicated, labeled, and sealed container.[10] Collect liquid waste (including rinsate from cleaning empty containers) in a separate, compatible, and clearly labeled hazardous waste container.[5][10]

  • Disposal: Store waste containers in a designated, secure area. Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department.[10] Never pour this chemical or its solutions down the drain.[2][11]

Caption: Workflow for Safely Handling Potent Adenosine Analogs.

Emergency Procedures in Case of Exposure

Immediate and correct action is vital in the event of an accidental exposure.[11]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention.[11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[2][11]

By integrating these robust PPE practices and handling protocols into your daily laboratory operations, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Laboratory Use of Adenosine 2-amidine hydrochloride.
• ChemicalBook. (2023, May 6). 5'-EthylcarboxaMido-2',3'-isopropylidene Adenosine - Safety Data Sheet.
• AIHA. (n.d.). Potent Pharmaceutical Compound Containment Case Study.
• IPS. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach.
• Benchchem. (n.d.). Application Notes and Protocols: Preparing Stock Solutions of Adenosine Analogs for Cell Culture.
• 3M. (n.d.). Pharmaceutical Manufacturing PPE | Worker Health & Safety.
• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.
• PubMed Central. (n.d.). Safe handling of hazardous drugs.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 5'-N-Ethylcarboxamido adenosine.
• Benchchem. (n.d.). Proper Disposal Procedures for Adenosine, 5'-amino-2',5'-dideoxy-.
• MedChemExpress. (n.d.). 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine.
• Fisher Scientific. (2021, December 24). SAFETY DATA SHEET - 2,3-O-Isopropylideneadenosine.
• Benchchem. (n.d.). Essential Safety and Operational Protocols for Handling Adenosine Receptor Inhibitor 1.

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